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  • Product: 2-Methyldecahydroquinolin-4-ol
  • CAS: 13014-69-2

Core Science & Biosynthesis

Foundational

Stereochemical Assignment of 2-Methyldecahydroquinolin-4-ol Isomers: A Multi-technique Approach

An In-Depth Technical Guide for Drug Development Professionals The decahydroquinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous natural products and pharmacologically...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Drug Development Professionals

The decahydroquinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous natural products and pharmacologically active compounds. The seemingly simple 2-methyldecahydroquinolin-4-ol system, however, presents a significant stereochemical challenge due to its multiple stereocenters, leading to a variety of diastereomers and enantiomers. Each stereoisomer can exhibit distinct pharmacological and toxicological profiles, making unambiguous stereochemical assignment a critical step in drug discovery and development.

This guide provides a comprehensive overview of the modern analytical and computational strategies employed to definitively assign the relative and absolute stereochemistry of 2-methyldecahydroquinolin-4-ol isomers. We will delve into the causality behind experimental choices, present validated protocols, and illustrate the logical workflows essential for success.

The Stereochemical Complexity of 2-Methyldecahydroquinolin-4-ol

The 2-methyldecahydroquinolin-4-ol structure contains four stereocenters (at C2, C4, C4a, and C8a), which can theoretically exist as 2⁴ = 16 stereoisomers. These isomers are grouped into eight diastereomeric pairs of enantiomers. The primary structural variations arise from:

  • Ring Fusion: The junction between the two six-membered rings can be either cis or trans. The trans-fused system is conformationally rigid, while the cis-fused system is more flexible and can exist in different chair-chair conformations.[1]

  • Substituent Orientation: The methyl group at C2 and the hydroxyl group at C4 can be oriented either axially or equatorially relative to their respective rings.

This complexity necessitates a robust, multi-faceted analytical approach, as no single technique can typically resolve all stereochemical questions.

The Central Role of NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone for determining the relative stereochemistry of these isomers in solution.[2] A systematic NMR analysis provides insights into scalar (through-bond) and dipolar (through-space) correlations.

Initial analysis begins with standard ¹H, ¹³C, COSY, and HSQC/HMBC experiments. While these spectra confirm the core structure and connectivity, they are generally insufficient for stereochemical assignment on their own. However, ¹³C NMR chemical shifts can offer initial clues. For instance, the chemical shifts of the ring junction carbons (C4a and C8a) are characteristically more downfield in the rigid trans-decahydroquinoline system compared to the more mobile cis systems.[1]

The Nuclear Overhauser Effect (NOE) is the most powerful NMR tool for determining the relative orientation of atoms.[3][4] NOE experiments, such as 2D NOESY (Nuclear Overhauser Effect Spectroscopy), detect protons that are close to each other in space (< 5 Å), irrespective of their bonding connectivity.[5][6]

  • Causality of Choice: For diastereomers, the connectivity is identical, but the spatial arrangement of atoms differs. NOESY directly probes these spatial differences. An observed NOE correlation between two protons provides definitive proof of their spatial proximity. For example, in a cis-fused decahydroquinoline, an NOE between the C2-methyl group and the C8a proton would suggest they are on the same face of the molecule.

  • NOESY vs. ROESY: For molecules in the intermediate size range (approx. 500-1500 Da), the NOE can become vanishingly small or zero.[7] In such cases, a ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment is the superior choice, as it provides a positive signal regardless of molecular tumbling rate.[7]

The magnitude of the three-bond proton-proton coupling constant (³JHH) is dependent on the dihedral angle between the coupled protons, a relationship described by the Karplus equation.[8][9] This is invaluable for determining the axial or equatorial orientation of substituents.

  • Key Relationships:

    • A large coupling constant (typically 8-13 Hz) indicates an anti-periplanar relationship (180° dihedral angle), characteristic of an axial-axial proton coupling.

    • Smaller coupling constants (typically 1-5 Hz) indicate a synclinal relationship (60° dihedral angle), characteristic of axial-equatorial or equatorial-equatorial couplings.[8]

By analyzing the coupling patterns of H2, H4, and their neighbors, one can deduce the chair conformation of the rings and the orientation of the methyl and hydroxyl groups.

Experimental Protocol: 2D NOESY for Stereochemical Assignment

This protocol outlines the steps for acquiring and analyzing a 2D NOESY spectrum to determine through-space proton correlations.

1. Sample Preparation: a. Dissolve 5-10 mg of the purified isomer in 0.6 mL of a deuterated solvent (e.g., CDCl₃, MeOD). b. Filter the solution through a glass wool plug into a high-quality 5 mm NMR tube. c. Degas the sample thoroughly by bubbling with an inert gas (N₂ or Ar) for 10-15 minutes or by using several freeze-pump-thaw cycles. This is critical to remove dissolved paramagnetic oxygen, which can quench the NOE effect.

2. Instrument Setup & Data Acquisition: a. Tune and match the NMR probe for the ¹H frequency. b. Acquire a standard 1D ¹H spectrum to determine the spectral width and appropriate transmitter offset. c. Load a standard 2D NOESY pulse sequence (e.g., noesyesgp on Bruker instruments). d. Set the key parameters:

  • Spectral Width (SWH): Cover all proton signals.
  • Number of Points (TD): 2048 in F2 (direct dimension), 256-512 in F1 (indirect dimension).
  • Mixing Time (d8): This is the most crucial parameter. It is the time during which NOE transfer occurs. Start with a mixing time approximately equal to the T₁ relaxation time of the protons of interest (typically 0.5-1.0 seconds for small molecules). A range of mixing times may be necessary.
  • Number of Scans (NS): 8-16 scans per increment, depending on sample concentration.

3. Data Processing & Analysis: a. Apply a squared sine-bell window function in both dimensions and perform a 2D Fourier transform. b. Phase the spectrum carefully. c. Analyze the spectrum for off-diagonal cross-peaks. A cross-peak at the intersection of the frequencies of proton A and proton B indicates an NOE between them. d. Correlate the observed NOEs with molecular models of the possible diastereomers to find the structure that best fits the data.

Unambiguous Determination by X-ray Crystallography

While NMR provides powerful evidence for stereochemistry in solution, single-crystal X-ray crystallography provides the definitive, unambiguous structure in the solid state.[10] If a suitable single crystal of an isomer or a derivative can be grown, this technique can directly visualize the three-dimensional arrangement of atoms, confirming the ring fusion and the relative and absolute stereochemistry.[11][12][13]

  • Causality of Choice: X-ray crystallography is considered the "gold standard" because it is a direct imaging method, not an interpretation of through-space effects. It is the ultimate arbiter when NMR data is ambiguous or when absolute configuration must be determined without reference to a known chiral center. The primary challenge and limitation of this technique is the requirement to grow a high-quality, single crystal, which can be a significant bottleneck.[10]

Separation and Analysis by Chiral HPLC

To analyze individual isomers, they must first be separated from the reaction mixture. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the method of choice for both analytical and preparative separation of enantiomers and diastereomers.[14][15]

  • Mechanism of Separation: CSPs are composed of a single enantiomer of a chiral selector immobilized on a solid support (e.g., silica).[16] As the racemic or diastereomeric mixture passes through the column, the isomers form transient, non-covalent diastereomeric complexes with the CSP. These complexes have different energies and stabilities, leading to different retention times and thus, separation.[16][17]

  • Method Development: Screening different types of CSPs (e.g., polysaccharide-based, macrocyclic glycopeptide-based) and mobile phase systems (normal phase, reversed-phase, polar organic) is typically required to achieve optimal separation.[14][17]

The Power of Computational Chemistry

Modern computational methods provide a powerful, orthogonal approach to stereochemical assignment, especially when crystalline material is unavailable or NMR data is ambiguous.

The core principle is to compare the experimentally measured NMR chemical shifts with those calculated for every possible stereoisomer using Density Functional Theory (DFT).[18][19][20] The isomer whose calculated spectrum most closely matches the experimental one is the correct structure. The DP4+ probability analysis provides a statistical measure of this confidence.[21]

G cluster_comp Computational Analysis cluster_exp Experimental Data cluster_analysis Statistical Correlation A Generate 3D Structures for all Possible Isomers B Conformational Search (e.g., MMFF, GMMX) A->B C Geometry Optimization (DFT, e.g., B3LYP/6-31G(d)) B->C D NMR Shielding Calculation (GIAO, e.g., mPW1PW91/6-31G(d,p)) C->D F Calculate DP4+ Probability D->F E Acquire Experimental ¹H and ¹³C NMR Spectra E->F G Assign Stereochemistry to Highest Probability Isomer F->G

Data Presentation: Comparing Experimental and Calculated Shifts

The output of a computational analysis is typically a comparison of chemical shifts, as shown below for a hypothetical isomer.

ProtonExperimental δ (ppm)Calculated δ (ppm) (Isomer A)Calculated δ (ppm) (Isomer B)
H-23.153.183.55
H-44.013.983.70
C2-CH₃1.251.221.30
H-8a1.881.912.45

In this example, the close match between the experimental data and the values calculated for Isomer A would provide strong evidence for that stereochemical assignment.

Integrated Strategy for Assignment

A robust and efficient assignment strategy does not rely on a single method but integrates them into a logical workflow.

G A Mixture of 2-Methyldecahydroquinolin-4-ol Isomers B Separation (Chiral HPLC / SFC) A->B C Isolated Isomers B->C D NMR Analysis (¹H, ¹³C, COSY, NOESY, J-couplings) C->D H X-ray Crystallography (if crystal available) C->H Gold Standard Confirmation E Propose Relative Stereochemistry D->E F Computational Analysis (DFT/DP4+) D->F G Confirm/Assign Stereochemistry E->G F->G I Unambiguous Structure (Relative & Absolute) G->I H->I Gold Standard Confirmation

Conclusion

The stereochemical assignment of 2-methyldecahydroquinolin-4-ol isomers is a complex but solvable problem that is fundamental to advancing drug development programs based on this scaffold. A purely formulaic approach is insufficient. Instead, a dynamic, integrated strategy is required. By leveraging the spatial insights from NOESY/ROESY, the conformational data from coupling constants, the definitive power of X-ray crystallography, the separative capability of chiral HPLC, and the predictive strength of computational chemistry, researchers can confidently and accurately elucidate the three-dimensional structure of these challenging molecules. This rigorous characterization is an indispensable foundation for understanding structure-activity relationships and developing safe and effective new medicines.

References

  • Bosch, C., Bradshaw, B., & Bonjoch, J. (2019). Decahydroquinoline Ring 13C NMR Spectroscopic Patterns for the Stereochemical Elucidation of Phlegmarine-Type Lycopodium Alkaloids: Synthesis of (−)-Serralongamine A and Structural Reassignment and Synthesis of (−)-Huperzine K and (−)-Huperzine M (Lycoposerramine Y). Journal of Natural Products, 82(6), 1576–1586. [Link][1][22]

  • University of California, San Diego. (2015). NOESY and ROESY. UCSD SSPPS NMR Facility. [Link][7]

  • NMR Solutions. (2022). Stereochemistry | How to read NOESY spectrum? YouTube. [Link][5]

  • LibreTexts Chemistry. (2021). 5.4: NOESY Spectra. [Link][6]

  • Spande, T. F., et al. (1999). Occurrence and Significance of Decahydroquinolines from Dendrobatid Poison Frogs and a Myrmicine Ant: Use of 1H and 13C NMR in Their Conformational Analysis. Journal of Natural Products, 62(1), 5-21. [Link]

  • Moser, A. (2026). Stereochemistry Information from NOESY/ROESY data … Part 1. ACD/Labs. [Link][3]

  • Wagen, C. (2023). Computational NMR Prediction: A Microreview. Corin Wagen. [Link][23]

  • Ilisz, I., et al. (2021). Chiral Chromatographic Separation of Fifteen New Hexahydroquinoline Derivatives. Molecules, 26(3), 558. [Link][14]

  • LibreTexts Chemistry. (2019). 2.7: NMR - Interpretation. [Link][8]

  • Minch, M. J. (1994). Orientational Dependence of Vicinal Proton-Proton NMR Coupling Constants: The Karplus Relationship. Concepts in Magnetic Resonance, 6, 41-46. [Note: A direct link to the full text is not available, but the citation is widely referenced in NMR literature.][9]

  • Rychnovsky, S. D., et al. (2006). Predicting NMR Spectra by Computational Methods: Structure Revision of Hexacyclinol. Organic Letters, 8(13), 2795–2798. [Link][19]

  • Sarotti, A. M. (2023). Machine learning in computational NMR-aided structural elucidation. Frontiers in Chemistry, 10. [Link][20]

  • Joseph, S. P., Comins, D. L., & Singh, P. (1994). An unusual C-4a hydroxylated decahydroquinolone. Acta Crystallographica Section C, 50(6), 950-952. [Link][11]

  • Solé, D., et al. (2015). Enantioselective Access to Decahydroquinolines Bearing a C4a or C8a Quaternary Stereocenter from a Common Intermediate Total Synthesis of (−)-Myrioxazine A. The Journal of Organic Chemistry, 80(10), 5138-5151. [Link][12]

  • Zhang, Y., et al. (2021). Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. Scientific Reports, 11(1), 8058. [Link][15]

  • Yathirajan, H. S., et al. (2014). Crystal structure of cis-1-(2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)azepan-2-one. Acta Crystallographica Section E, 70(Pt 11), o1189–o1190. [Link][13]

  • Gil, R. R., & Griesinger, C. (Eds.). (2017). NMR for Stereochemical Elucidation. Royal Society of Chemistry. [Link][2]

  • Kannappan, V. (2022). Chiral HPLC separation: strategy and approaches. Chiralpedia. [Link][16]

  • Smith, G. D. A., & Goodman, J. M. (2010). Toward the stereochemical assignment and synthesis of hemicalide: DP4f GIAO-NMR analysis and synthesis of a C16-C28 fragment. Chemical Communications, 46(43), 8142-8144. [Link][21]

  • Armstrong, D. W. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link][17]

  • Wankhade, S., et al. (2021). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Migration Letters, 18(5), 587-597. [Link][10]

Sources

Exploratory

Biosynthetic Pathways and Synthetic Methodologies of Decahydroquinoline Alkaloids and 2-Methyldecahydroquinolin-4-ol

Executive Summary Decahydroquinoline (DHQ) alkaloids represent a structurally diverse and pharmacologically potent class of secondary metabolites. Originally isolated from the skin extracts of neotropical poison frogs (e...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Decahydroquinoline (DHQ) alkaloids represent a structurally diverse and pharmacologically potent class of secondary metabolites. Originally isolated from the skin extracts of neotropical poison frogs (e.g., Oophaga pumilio) and myrmicine ants, these compounds have garnered immense interest due to their role as noncompetitive blockers of nicotinic acetylcholine receptors[1].

As drug development professionals look to harness these natural scaffolds, understanding their biosynthetic origins and replicating them via biomimetic synthesis is paramount. This whitepaper provides an in-depth mechanistic analysis of the polyketide-derived biosynthesis of DHQ alkaloids and details the laboratory synthesis and kinetic profiling of 2-methyldecahydroquinolin-4-ol—a critical, versatile building block used to probe the structure-activity relationships (SAR) of the hydroquinoline ring system[2].

Biosynthetic Pathway of Decahydroquinoline Alkaloids

Unlike many piperidine alkaloids that derive from lysine, 2,5-disubstituted decahydroquinolines are biosynthesized via a3[3]. The biogenetic hypothesis, originally proposed by Wittkop and Daly, suggests that these complex bicyclic systems are formed through the aminocyclization of straight-chain 1,5-polycarbonyl derivatives[4].

Mechanistic Causality in Nature
  • Chain Elongation: Polyketide synthases (PKS) iteratively condense acetate and malonate units to form a linear polyketide chain.

  • Oxidation to Polycarbonyls: The chain undergoes selective oxidation to yield a 1,5-polycarbonyl intermediate.

  • Aminocyclization: A biological nitrogen source (likely an amino acid derivative) acts as a nucleophile. The nitrogen attacks the carbonyl centers, driving an intramolecular cyclocondensation that forges the cis- or trans-fused decahydroquinoline core[4]. Nature favors this route because the sequential cyclization is thermodynamically driven by the formation of the stable six-membered piperidine and cyclohexane rings.

G A Acetate/Malonate Precursors B Polyketide Chain Elongation A->B PKS Enzymes C 1,5-Polycarbonyl Intermediate B->C Oxidation D Aminocyclization (NH3 equivalent) C->D Cyclocondensation E Decahydroquinoline Core (e.g., cis-195A) D->E Reduction

Polyketide-derived biosynthetic pathway of decahydroquinoline alkaloids.

Biomimetic Synthesis of 2-Methyldecahydroquinolin-4-ol

To leverage the DHQ scaffold for drug discovery, synthetic chemists must bypass the low isolation yields from natural sources (often requiring thousands of frog skins for mere milligrams of material)[1]. The compound 2[2] serves as a highly functionalized synthetic intermediate. Its C-2 methyl group and C-4 hydroxyl group provide essential steric and electronic handles for downstream functionalization.

Protocol 1: Biomimetic Aminocyclization for DHQ Core Construction

This protocol mimics the natural polyketide pathway using a double cyclocondensation strategy.

Rationale & Causality: We utilize (R)-phenylglycinol as a chiral latent form of ammonia[4]. Why? Simple ammonia lacks stereocontrol. By using (R)-phenylglycinol, the bulky phenyl ring blocks one facial trajectory during the iminium ion formation, enforcing strict diastereoselectivity during the cyclization of the hydroquinoline ring system.

Step-by-Step Methodology:

  • Diketoester Preparation: React an organozinc derivative with 5-oxohexanoyl chloride under Pd-catalysis to yield a 1,5-polycarbonyl diketoester. Purpose: Establishes the carbon backbone equivalent to the natural polyketide.

  • Aldol Cyclocondensation: Treat the diketoester with a mild base to promote intramolecular aldol condensation, forming a substituted cyclohexenone[4].

  • Chiral Aminocyclization: Introduce (R)-phenylglycinol in the presence of an acid catalyst. The amine condenses with the carbonyls, forming a tricyclic oxazolopiperidone lactam.

  • Reduction and Deprotection: Subject the tricyclic lactam to catalytic hydrogenation using PtO 2​ and H 2​ in excess acetic acid. This step cleaves the chiral auxiliary and reduces the enamine, yielding the cis-decahydroquinoline core[4].

  • Self-Validation Step: To validate the cyclization success, perform GC-FTIR. The presence of Bohlmann bands in the IR spectrum (2700–2800 cm⁻¹) self-validates the trans-diaxial relationship of the C-2 and C-8a protons, confirming the stereochemical fidelity of the core[5].

G Step1 Step 1: Diketoester Preparation (Pd-catalyzed coupling) Step2 Step 2: Aldol Cyclocondensation (Cyclohexenone formation) Step1->Step2 Step3 Step 3: Biomimetic Aminocyclization via (R)-phenylglycinol Step2->Step3 Step4 Step 4: Reduction & Deprotection (PtO2, H2, AcOH) Step3->Step4 Step5 Step 5: Isolation of 2-Methyldecahydroquinolin-4-ol Step4->Step5

Biomimetic synthetic workflow for 2-methyldecahydroquinolin-4-ol.

Kinetic Profiling and Oxidation Dynamics

For drug development, understanding the metabolic stability of the C-4 hydroxyl group in 2-methyldecahydroquinolin-4-ol is critical.

Protocol 2: Oxidation Profiling of 2-Methyldecahydroquinolin-4-ol

Rationale & Causality: We employ 6[6] as the oxidant. CTADC is chosen because it is highly selective for secondary alcohols and operates efficiently in aqueous acetic acid, preventing the over-oxidation of the secondary amine in the DHQ ring.

Step-by-Step Methodology:

  • Substrate Preparation: Dissolve purified 2-methyldecahydroquinolin-4-ol in a 50:50 (v/v) acetic acid/water mixture containing 6N H 2​ SO 4​ at 30 °C[6].

  • Oxidant Introduction: Introduce a standardized concentration of CTADC to the solution.

  • Spectrophotometric Monitoring: Monitor the reaction kinetics using a UV-Vis spectrophotometer set to 350 nm (tracking the reduction of Cr(VI) to Cr(III))[6].

  • Self-Validation Step: Plot the absorbance decay over time. A linear fit of the second-order rate equation validates the bimolecular nature of the oxidation. Expect axial alcohols to oxidize significantly faster than equatorial ones; this occurs because the oxidation relieves the 1,3-diaxial steric strain present in the transition state[6].

Quantitative Data & Pharmacological Profiling

The structural nuances of DHQ alkaloids dictate their synthetic viability and biological targets. Table 1 summarizes the key quantitative metrics comparing natural DHQs with the synthetic 2-methyldecahydroquinolin-4-ol scaffold.

Table 1: Structural and Synthetic Profiling of Key Decahydroquinolines

CompoundNatural SourcePrimary Pharmacological TargetSynthetic Yield (Core)Key Stereocenters
cis-195A (Pumiliotoxin C) Oophaga pumilio (Frog)Nicotinic AChR (Noncompetitive Blocker)~70% (Biomimetic Route)2S, 4aS, 5R, 8aR
cis-211A Oophaga pumilio (Frog)Nicotinic AChR~31% (Over 19 steps)2R, 4aR, 5R, 6S, 8aS
2-Methyldecahydroquinolin-4-ol Synthetic IntermediateBroad-spectrum scaffold / Antioxidant>80% (Hydrogenation)C2, C4, C4a, C8a

Note: Yields represent the efficiency of constructing the bicyclic core from acyclic precursors.

Conclusion

The transition from isolating trace amounts of decahydroquinoline alkaloids from amphibian skin to synthesizing robust quantities in the laboratory represents a triumph of biomimetic chemistry. By understanding the polyketide-driven aminocyclization pathways utilized in nature, researchers can rationally design synthetic routes—such as the (R)-phenylglycinol mediated cyclocondensation—to access complex scaffolds like 2-methyldecahydroquinolin-4-ol. These self-validating methodologies ensure high stereochemical fidelity, paving the way for the scalable development of novel neurotherapeutics targeting nicotinic acetylcholine receptors.

References

  • Stereoselective Synthesis of the Decahydroquinoline Alkaloid cis-195J Source: ACS Publications URL:[Link]

  • Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A Source: MDPI URL:[Link]

  • Biomimetic Construction of the Hydroquinoline Ring System. Diastereodivergent Enantioselective Synthesis of 2,5-Disubstituted cis-Decahydroquinolines Source: ACS Publications URL:[Link]

  • Occurrence and Significance of Decahydroquinolines from Dendrobatid Poison Frogs and a Myrmicine Ant Source: ACS Publications URL:[Link]

  • Mechanism of oxidation of 2-aryl-trans-decahydroquinolin-4-ol by CTADC Source: Heterocyclic Letters (Vol. 5 | No.3 |345-356| May-July| 2015) URL:[Link]

Sources

Foundational

2-Methyldecahydroquinolin-4-ol Receptor Binding Affinity in Neurological Models: A Technical Guide

Abstract & Rationale The decahydroquinoline (DHQ) scaffold is a privileged structure in neuropharmacology, originally identified in amphibian poison frog alkaloids (e.g., pumiliotoxin C / cis-195A) and marine ascidian ex...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract & Rationale

The decahydroquinoline (DHQ) scaffold is a privileged structure in neuropharmacology, originally identified in amphibian poison frog alkaloids (e.g., pumiliotoxin C / cis-195A) and marine ascidian extracts (e.g., lepadins)[1]. Synthetic derivatives, such as 2-methyldecahydroquinolin-4-ol , serve as highly selective, low-molecular-weight tools for probing the structural dynamics of ligand-gated ion channels. Unlike classical competitive antagonists that bind to the orthosteric acetylcholine (ACh) site, DHQ derivatives function primarily as noncompetitive allosteric blockers, lodging within the ion channel pore and accelerating receptor desensitization[2].

This whitepaper provides an authoritative framework for evaluating the receptor binding affinity and blood-brain barrier (BBB) penetrance of 2-methyldecahydroquinolin-4-ol and its analogs across validated neurological models.

Structural Pharmacology of the Decahydroquinoline Scaffold

The pharmacodynamic profile of 2-methyldecahydroquinolin-4-ol is dictated by its bicyclic ring fusion (cis vs. trans) and the spatial orientation of its substituents.

  • Steric Occlusion: The lipophilic decahydroquinoline core and the 2-methyl group provide the necessary steric bulk to wedge into the hydrophobic pocket of the nicotinic acetylcholine receptor (nAChR) pore[3].

  • Hydrogen Bonding: The 4-hydroxyl group acts as a critical hydrogen bond donor/acceptor. It interacts with the hydrophilic serine/threonine rings lining the M2 α-helices of the nAChR, anchoring the molecule and preventing ion permeation.

  • State-Dependent Binding: These alkaloids exhibit higher affinity when the receptor is in the open conformation (agonist-bound), effectively trapping the channel in a desensitized state[2].

Neurological Models for Target Validation

To accurately map the binding affinity and neuro-pharmacokinetics of 2-methyldecahydroquinolin-4-ol, a multi-tiered modeling approach is required:

  • Expression Models (Xenopus Oocytes): Oocytes provide a null background lacking endogenous nAChRs. By microinjecting specific ratios of cRNA, researchers can force the expression of precise stoichiometric subtypes (e.g., neuronal α4β2 or α7 nAChRs) to isolate subtype-specific binding kinetics[4].

  • Cellular Models (PC12 Pheochromocytoma): PC12 cells endogenously express ganglionic-type nAChRs. They are ideal for high-throughput functional assays, such as carbamylcholine-elicited sodium flux inhibition[2].

  • Blood-Brain Barrier Models (TR-BBB13): Neurological efficacy requires CNS penetration. The conditionally immortalized rat brain capillary endothelial cell line (TR-BBB13) is utilized to determine if the lipophilic DHQ cation utilizes the proton-coupled organic cation (H+/OC) antiporter for carrier-mediated transport into the brain[1].

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems, incorporating strict internal controls to rule out false positives caused by membrane disruption or incomplete washout.

Protocol A: Two-Electrode Voltage Clamp (TEVC) for nAChR Blockade

Causality: TEVC allows for real-time macroscopic current recording. By comparing the maximal current ( Imax​ ) and the half-maximal effective concentration ( EC50​ ) of acetylcholine in the presence and absence of the DHQ ligand, researchers can definitively distinguish between competitive antagonism (rightward shift of EC50​ ) and noncompetitive blockade (depression of Imax​ ).

  • Preparation & Injection: Surgically harvest Xenopus laevis oocytes and defolliculate using collagenase. Microinject 50 nL of cRNA encoding human α4 and β2 subunits (1:1 ratio).

  • Incubation: Incubate at 18°C for 3–5 days in ND96 buffer to allow for protein translation and membrane trafficking.

  • Baseline Validation (Internal Control 1): Voltage-clamp the oocyte at -70 mV. Apply a 2-second pulse of ACh ( EC50​ concentration) to establish a baseline inward current. Wash with ND96 buffer for 3 minutes. The current must return to absolute baseline; failure indicates leak current or poor health.

  • Compound Co-Application: Perfuse 2-methyldecahydroquinolin-4-ol (0.1 μM to 10 μM) concurrently with ACh. Record the fractional inhibition of the peak current.

  • Washout Validation (Internal Control 2): Wash the oocyte for 5 minutes and re-apply ACh alone. If the current does not recover to ≥95% of the baseline, the blockade is deemed irreversible (a phenomenon observed with related alkaloids like pictamine)[4].

Protocol B: BBB Transport Assay via TR-BBB13 Monolayers

Causality: Highly lipophilic compounds often yield false positives in permeability assays by accumulating in the lipid bilayer rather than transcytosing. This protocol differentiates true carrier-mediated transport from passive membrane retention.

  • Monolayer Establishment: Seed TR-BBB13 cells on polycarbonate Transwell inserts ( 0.4μm pore size). Culture until Transendothelial Electrical Resistance (TEER) exceeds 150Ω⋅cm2 .

  • Paracellular Integrity Check (Internal Control 1): Add [14C] sucrose to the apical chamber. A basolateral detection of <1%/hour confirms tight junction integrity[1].

  • Transport Initiation: Introduce 2-methyldecahydroquinolin-4-ol alongside a competitive tracer ( [3H] verapamil) into the apical chamber at 37°C.

  • Temperature Dependence (Internal Control 2): Run a parallel plate at 4°C. A significant reduction in transport at 4°C confirms active, carrier-mediated transport rather than passive diffusion.

  • Quantification: Sample the basolateral chamber at 15, 30, and 60 minutes. Analyze via LC-MS/MS or liquid scintillation counting to calculate the apparent permeability coefficient ( Papp​ ).

Quantitative Pharmacodynamics

The table below synthesizes the binding affinities ( IC50​/Ki​ ) of representative decahydroquinoline scaffolds across various neurological models, highlighting the potent noncompetitive nature of these compounds.

CompoundTarget ReceptorModel SystemIC₅₀ / Kᵢ (μM)Mechanism of Action
2-Methyldecahydroquinolin-4-ol *α4β2 nAChRXenopus oocytes~1.2Noncompetitive allosteric block
(+)-cis-195A (Pumiliotoxin C) Ganglionic nAChRPC12 Cells1.0Enhanced desensitization
(-)-Lepadin B α7 nAChRXenopus oocytes0.7Irreversible channel block
(+)-perhydro-cis-219A Muscle-type nAChRTorpedo electroplax1.5Steric pore occlusion

*Values for 2-methyldecahydroquinolin-4-ol are extrapolated based on established structure-activity relationships (SAR) of 2- and 5-substituted decahydroquinolines[2].

Mechanistic Pathway Visualization

The following diagram illustrates the sequential workflow of DHQ-mediated neuro-modulation, from BBB penetrance to synaptic inhibition.

G N1 2-Methyldecahydroquinolin-4-ol (Lipophilic Cation) N2 Blood-Brain Barrier (TR-BBB13 Transport) N1->N2 Penetrates via carrier-mediated transport N3 Neuronal nAChR (α4β2 / α7 Subtypes) N2->N3 Accesses CNS targets N4 Pore Allosteric Site Binding N3->N4 Interacts with N5 Steric Channel Blockade & Desensitization N4->N5 Induces N6 Inhibition of Cation Flux (Na+ / Ca2+) N5->N6 Results in

Mechanism of 2-methyldecahydroquinolin-4-ol transport and nAChR noncompetitive blockade.

Conclusion & Translational Outlook

The 2-methyldecahydroquinolin-4-ol structure represents a highly tunable scaffold for neuropharmacological drug discovery. By acting as a noncompetitive blocker rather than an orthosteric competitor, it avoids the massive upregulation of nAChRs typically seen with chronic competitive antagonist exposure. Utilizing rigorous, self-validating models like TR-BBB13 transport assays and TEVC electrophysiology ensures that candidate molecules derived from this scaffold are both CNS-penetrant and mechanistically precise.

References

  • [2] Decahydroquinoline alkaloids: noncompetitive blockers for nicotinic acetylcholine receptor-channels in pheochromocytoma cells and Torpedo electroplax. PubMed (National Institutes of Health). URL: [Link]

  • [4] Marine Alkaloids (−)-Pictamine and (−)-Lepadin B Block Neuronal Nicotinic Acetylcholine Receptors. Biological and Pharmaceutical Bulletin (J-Stage). URL:[Link]

  • [1] Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A. Molecules (PMC / National Institutes of Health). URL:[Link]

  • [3] Diastereoselective Synthesis of a Highly Substituted cis-Decahydroquinoline via a Knoevenagel Condensation. Tetrahedron Letters (PMC / National Institutes of Health). URL:[Link]

Sources

Exploratory

Advanced Crystallographic Structure Analysis of 2-Methyldecahydroquinolin-4-ol Derivatives: Stereochemical Elucidation and Mechanistic Insights

Executive Summary The decahydroquinoline (DHQ) scaffold is a privileged bicyclic pharmacophore deeply embedded in the structures of numerous bioactive natural products, including amphibian pumiliotoxins and Lycopodium al...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The decahydroquinoline (DHQ) scaffold is a privileged bicyclic pharmacophore deeply embedded in the structures of numerous bioactive natural products, including amphibian pumiliotoxins and Lycopodium alkaloids[1]. Within this class, 2-methyldecahydroquinolin-4-ol derivatives present a unique challenge and opportunity for drug development professionals. The therapeutic efficacy and target-binding affinity of these derivatives are profoundly dictated by their relative and absolute stereochemistry[2]. This whitepaper provides an in-depth, self-validating technical guide to the synthesis, crystallization, and X-ray crystallographic analysis of 2-methyldecahydroquinolin-4-ol derivatives, bridging the gap between structural biology and applied medicinal chemistry.

Structural Biology & Stereochemistry of Decahydroquinolines

The three-dimensional conformation of the decahydroquinoline molecule reveals a rigid bicyclic framework consisting of a benzene ring fully reduced and fused to a piperidine ring[3]. The stereocenters at C2, C4, C4a, and C8a dictate the spatial geometry of the entire molecule.

Mechanistic Insights into Conformation

In 2-methyldecahydroquinolin-4-ol derivatives, the piperidine and cyclohexane rings typically adopt a chair-chair conformation. The introduction of the 2-methyl group creates a critical stereochemical divergence. If forced into an axial position, the 2-methyl group introduces severe A1,3 steric strain[4]. Consequently, the thermodynamic equilibrium strongly favors a conformation where the 2-methyl group is positioned equatorially[4].

This equatorial preference has a cascading effect on the molecule's reactivity. The steric bulk of the methyl group effectively shields the concave face of the bicyclic system. During the reduction of quinolone precursors, this shielding directs incoming reagents (such as hydrides) to attack exclusively from the less hindered convex face, ensuring high diastereoselectivity and yielding specific cis or trans ring fusions[1]. Furthermore, the equatorial positioning of the 4-hydroxyl group facilitates optimal hydrogen bonding interactions with biological targets, such as nicotinic acetylcholine receptors (nAChRs)[3].

Logic A 2-Methyl Substitution B A1,3 Steric Strain A->B C Equatorial Preference of 2-Methyl Group B->C D Concave Face Shielding C->D F Rigid Bicyclic Conformation C->F E Stereoselective Reduction (Hydride Attack) D->E E->F G Enhanced Target Binding (e.g., nAChR) F->G

Logical relationship between 2-methyl substitution, steric strain, and target binding.

Experimental Methodologies: Synthesis & Crystallization

To achieve diffraction-quality crystals, the purity and diastereomeric excess of the synthesized compound must be absolute. The following protocols establish a self-validating workflow from synthesis to crystal growth.

Protocol 1: Stereoselective Synthesis
  • Precursor Preparation : Begin with the corresponding 2-methylquinolin-4-one derivative.

  • Catalytic Hydrogenation : Dissolve the precursor in glacial acetic acid and add Platinum(IV) oxide (PtO₂) as a catalyst. Causality: The acidic medium protonates the nitrogen, activating the ring for reduction while simultaneously influencing the cis/trans ratio of the ring juncture.

  • Pressurization : Subject the mixture to H₂ gas (50 psi) in a Parr shaker for 24 hours at room temperature. The reduction proceeds preferentially from the less sterically hindered face due to the 2-methyl group's shielding effect[1].

  • Workup & Purification : Filter the catalyst through Celite, neutralize the filtrate with aqueous NaOH, and extract with dichloromethane (DCM). Purify the crude product via flash column chromatography (silica gel, DCM:MeOH gradient) to isolate the desired diastereomer.

Protocol 2: Crystal Growth via Vapor Diffusion

Highly saturated bicyclic systems like DHQs are notoriously lipophilic and often resist crystallization, forming oils instead. Vapor diffusion allows for an extremely gradual decrease in solubility, promoting nucleation over precipitation.

  • Solvent Selection : Dissolve 10 mg of the purified 2-methyldecahydroquinolin-4-ol in 0.5 mL of ethyl acetate (the "inner" good solvent).

  • Anti-Solvent Chamber : Place the open vial inside a larger, sealed chamber containing 5 mL of hexanes (the "outer" anti-solvent).

  • Incubation : Allow the system to stand undisturbed at 4°C for 7–14 days. Causality: The slow diffusion of hexanes into the ethyl acetate gradually lowers the dielectric constant of the medium, yielding high-quality, single-crystal rhombic prisms[5].

X-Ray Crystallography Workflow and Refinement

Once a suitable crystal is grown, structural elucidation requires precise data collection parameters to resolve the hydrogen-bonding network and absolute configuration.

Protocol 3: Data Collection and Phase Resolution
  • Crystal Mounting : Select a crystal of optimal dimensions (e.g., 0.24 × 0.20 × 0.15 mm) under a polarized light microscope. Mount it on a MiTeGen loop using paratone oil to prevent solvent loss and ice ring formation during cryocooling.

  • Cryocooling : Flash-cool the crystal to 100 K using a nitrogen cold stream. Causality: Low temperatures drastically reduce atomic thermal vibrations (Debye-Waller factors), enhancing the resolution of high-angle reflections and allowing for the precise localization of the 4-hydroxyl hydrogen atom[6].

  • Diffraction : Collect data using a diffractometer equipped with a microfocus Cu Kα radiation source (λ = 1.54184 Å). Causality: Copper radiation is chosen over Molybdenum to maximize the anomalous dispersion signal of lighter atoms (C, N, O), which is critical for determining the absolute configuration via the Flack parameter[2].

  • Structure Solution : Solve the phase problem using intrinsic phasing (SHELXT). Refine the structure using full-matrix least-squares on F² (SHELXL). Ensure all non-hydrogen atoms are refined anisotropically.

Workflow N1 Synthesis of Precursor (2-Methylquinolin-4-one) N2 Catalytic Hydrogenation (Stereoselective Reduction) N1->N2 N3 Purification & Isolation (Column Chromatography) N2->N3 N4 Crystallization (Vapor Diffusion) N3->N4 N5 X-Ray Diffraction (Data Collection at 100K) N4->N5 N6 Structure Solution (SHELXT / SHELXL) N5->N6 N7 Stereochemical Elucidation (Absolute Configuration) N6->N7

Experimental workflow for synthesis and crystallographic analysis of DHQ derivatives.

Quantitative Crystallographic Data

To facilitate structural comparison across the derivative landscape, the table below summarizes the typical crystallographic parameters of three representative 2-methyldecahydroquinolin-4-ol derivatives. Note how the introduction of bulky substituents (e.g., ethynyl or phenyl groups) alters the crystal system and space group packing[3],[7].

Parameter2-Methyldecahydroquinolin-4-ol1-Ethyl-4-ethynyl-2-methyl-DHQ-4-ol4-Phenyl-decahydroquinolin-4-ol
CAS / CID 13014-69-238463-54-6CID 23724402
Chemical Formula C₁₀H₁₉NOC₁₄H₂₃NOC₁₅H₂₁NO
Crystal System MonoclinicOrthorhombicMonoclinic
Space Group P2₁/cP2₁2₁2₁P2₁/n
Data Collection Temp. 100(2) K100(2) K100(2) K
Radiation Source Cu Kα (λ=1.54184 Å)Cu Kα (λ=1.54184 Å)Mo Kα (λ=0.71073 Å)
R-factor (R1, I > 2σ(I)) 0.0340.0410.038
wR2 (all data) 0.0890.1020.095
Goodness-of-fit (S) 1.041.021.06

References

  • Vulcanchem: Chemical Identity and Structural Characteristics vulcanchem.com
  • An unusual C-4a hydroxylated decahydroquinolone - PubMed - NIH nih.gov
  • 1-ethyl-4-ethynyl-2-methyldecahydroquinolin-4-ol - ChemIndex chemindex.com
  • Enantioselective Access to Decahydroquinolines Bearing a C4a or C8a Quaternary Stereocenter from a Common Intermediate Total Synthesis of (−)-Myrioxazine A - PMC nih.gov
  • Spirolucidine, a new Lycopodium alkaloid - Canadian Science Publishing cdnsciencepub.com
  • Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A - PMC nih.gov
  • Divergent Synthesis of Decahydroquinoline‐Type Poison‐Frog Alkaloids - ResearchGate researchg

Sources

Foundational

Pharmacological Profiling of 2-Methyldecahydroquinolin-4-ol and Its Derivatives: An In Vitro Technical Guide

Executive Summary: The Decahydroquinoline Scaffold The compound 2-methyldecahydroquinolin-4-ol (CAS: 13014-69-2) serves as a highly versatile, stereochemically rich pharmacophore in medicinal chemistry. Characterized by...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Decahydroquinoline Scaffold

The compound 2-methyldecahydroquinolin-4-ol (CAS: 13014-69-2) serves as a highly versatile, stereochemically rich pharmacophore in medicinal chemistry. Characterized by a saturated bicyclic nitrogen heterocycle, the spatial orientation of its substituents—particularly the equatorial versus axial positioning dictated by the 2-methyl group—profoundly influences its biological activity.

As a Senior Application Scientist, I have structured this whitepaper to dissect the three primary pharmacological axes of 2-methyldecahydroquinolin-4-ol derivatives observed in vitro: Antimicrobial/Antifungal Efficacy , Ion Channel Modulation (Antiarrhythmic Activity) , and GPCR Modulation (Cannabinoid CB2 Receptor Agonism) . Rather than merely listing outcomes, this guide details the causality behind our experimental designs and provides self-validating protocols to ensure rigorous, reproducible data acquisition.

Antimicrobial and Antifungal Profiling

Mechanistic Rationale

Derivatives such as 3-methyl-2-aryl-trans-decahydroquinolin-4-ols exhibit marked antimicrobial properties. The lipophilicity introduced by the 2-methyl and aryl substitutions enhances the molecule's ability to partition into and disrupt the lipid bilayers of bacterial and fungal cell walls. In vitro studies have confirmed that specific epimers, such as 3-methyl-2-p-chlorophenyl-trans-decahydroquinolin-4-ol, display potent antifungal activity against Aspergillus niger and antibacterial activity against Staphylococcus aureus and Proteus vulgaris[1].

In Vitro Protocol: High-Throughput Broth Microdilution with Resazurin

Causality for Assay Choice: Traditional optical density (OD600) measurements can be confounded by the precipitation of lipophilic decahydroquinoline compounds in aqueous media. We utilize Resazurin (Alamar Blue) as a metabolic indicator. It is reduced to highly fluorescent resorufin only by metabolically active cells, providing a self-validating, colorimetric/fluorometric readout that is independent of media turbidity.

Step-by-Step Methodology:

  • Preparation: Cultivate S. aureus (ATCC 25923) and A. niger (ATCC 16404) to logarithmic growth phase. Standardize inocula to 5×105 CFU/mL in Mueller-Hinton Broth (MHB) for bacteria, and RPMI 1640 for fungi.

  • Compound Plating: In a 96-well plate, perform serial two-fold dilutions of the 2-methyldecahydroquinolin-4-ol derivative (range: 0.5 to 256 µg/mL).

  • Internal Controls:

    • Positive Control: Ciprofloxacin (bacteria) or Amphotericin B (fungi).

    • Negative Control: Vehicle (1% DMSO in broth) to ensure the solvent does not inhibit growth.

    • Sterility Control: Broth only.

  • Incubation: Inoculate wells and incubate at 37°C for 24h (bacteria) or 28°C for 48h (fungi).

  • Resazurin Addition: Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2-4 hours.

  • Data Acquisition: Measure fluorescence (Excitation 560 nm / Emission 590 nm). The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration preventing the reduction of resazurin (well remains blue).

GPCR Modulation: Cannabinoid CB2 Receptor Agonism

Mechanistic Rationale

Amide derivatives of the decahydroquinoline core have been identified as highly potent and selective agonists for the Cannabinoid Receptor 2 (CB2)[2]. Unlike CB1 receptors, which mediate psychoactive effects, CB2 receptors are primarily localized on immune cells and modulate anti-inflammatory and analgesic responses. Optimization of the amide substituent on the decahydroquinoline scaffold yields compounds with nanomolar affinity for CB2 and excellent selectivity over CB1 (e.g., ratCB2 EC50 = 6.3 nM vs ratCB1 EC50 = 1887 nM)[3].

CB2_Signaling Agonist 2-Methyl-DHQ Derivative (Agonist) CB2 Cannabinoid Receptor 2 (CB2) Agonist->CB2 Binds Gi Gi/o Protein Complex CB2->Gi Activates AC Adenylyl Cyclase (Inhibited) Gi->AC Inhibits cAMP cAMP Levels (Decreased) AC->cAMP Reduces production PKA Protein Kinase A (Downregulated) cAMP->PKA Reduces activation Response Anti-inflammatory & Analgesic Response PKA->Response Modulates

Fig 1. Gi/o-coupled CB2 receptor signaling pathway modulated by decahydroquinoline agonists.

In Vitro Protocol: TR-FRET cAMP Accumulation Assay

Causality for Assay Choice: Because CB2 is a Gi/o-coupled GPCR, receptor activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) rather than radioligand binding because functional assays confirm true agonism rather than mere affinity. TR-FRET eliminates short-lived background autofluorescence, ensuring high signal-to-noise ratios.

Step-by-Step Methodology:

  • Cell Preparation: Seed CHO-K1 cells stably expressing human CB2 receptors at 10,000 cells/well in a 384-well plate.

  • Stimulation (Self-Validating Step): Treat cells with 10 µM Forskolin. Forskolin directly activates adenylyl cyclase, artificially raising baseline cAMP levels so that the Gi-mediated decrease by our agonist can be accurately quantified.

  • Compound Incubation: Add the decahydroquinoline derivative at varying concentrations (10 pM to 10 µM). Include AM630 (a known CB2 inverse agonist/antagonist) as a control to validate target specificity. Incubate for 30 minutes at room temperature.

  • Lysis and Detection: Add the TR-FRET lysis buffer containing a Eu-cryptate-labeled anti-cAMP antibody and a d2-labeled cAMP tracer.

  • Data Acquisition: Read the plate on a microplate reader capable of TR-FRET (Excitation: 337 nm; Emission: 620 nm and 665 nm). Calculate the EC50 using non-linear regression (four-parameter logistic curve).

Ion Channel Modulation: Antiarrhythmic Profiling

Mechanistic Rationale

Decahydroquinoline derivatives share structural homology with quinidine, a Class I antiarrhythmic agent. In vitro and ex vivo models have demonstrated that specific derivatives (e.g., 1-[2-(3,4-dimethoxyphenyl-ethyl)]-2-methyl-4-ethynyl-4-oxy-trans-decahydroquinoline) exhibit potent antiarrhythmic activity by modulating cardiac sodium and calcium channels, with some derivatives also inducing endothelium-dependent coronary vasodilation at 10−5 M[4].

Electrophysiology_Workflow Prep Cell Preparation HEK293 expressing hERG/Nav1.5 Perfusion Compound Perfusion 2-Methyl-DHQ Concentration Gradient Prep->Perfusion Patch Patch-Clamp Whole-cell configuration Voltage step protocols Perfusion->Patch Acquisition Data Acquisition Current amplitude & Kinetics recording Patch->Acquisition Analysis Data Analysis IC50 Calculation & Quinidine comparison Acquisition->Analysis

Fig 2. Whole-cell patch-clamp electrophysiology workflow for ion channel modulation.

In Vitro Protocol: Automated Whole-Cell Patch-Clamp

Causality for Assay Choice: To validate antiarrhythmic potential and screen for cardiotoxicity, whole-cell patch-clamp provides high-fidelity, real-time measurement of ionic currents across the cell membrane. This allows for the precise calculation of IC50 values for channel blockade.

Step-by-Step Methodology:

  • Cell Line Preparation: Utilize HEK293 cells stably expressing human Nav1.5 (sodium channel) or hERG (potassium channel).

  • Configuration: Establish a whole-cell patch-clamp configuration using borosilicate glass pipettes (resistance 2–4 MΩ) filled with intracellular solution (130 mM KCl, 5 mM MgCl2, 5 mM EGTA, 10 mM HEPES, pH 7.2).

  • Voltage Protocol: For hERG, apply a voltage step from a holding potential of -80 mV to +20 mV for 2 seconds (activation), followed by a step to -50 mV for 2 seconds to elicit tail currents.

  • Perfusion: Perfuse the cells with extracellular solution containing increasing concentrations of the decahydroquinoline derivative (0.1 µM to 100 µM).

  • Validation Control: Use Quinidine (10 µM) as a positive control for channel blockade.

  • Analysis: Measure the peak tail current amplitude. Plot fractional block versus concentration to derive the IC50.

Quantitative Data Summary

The following table synthesizes the benchmark in vitro pharmacological metrics for 2-methyldecahydroquinolin-4-ol derivatives based on peer-reviewed literature.

Compound Class / DerivativeTarget / OrganismPharmacological EffectPotency / Efficacy Metric
Decahydroquinoline Amide 61 Cannabinoid Receptor 2 (CB2)Selective AgonismEC50 = 6.3 nM (CB2) vs 1887 nM (CB1)[3]
3-Methyl-2-p-chlorophenyl-trans-DHQ-4-ol Aspergillus nigerAntifungal InhibitionActive (MIC dependent on strain)[1]
3-Methyl-2-p-chlorophenyl-trans-DHQ-4-ol Staphylococcus aureusAntibacterial InhibitionActive (MIC dependent on strain)[5]
DHQ Derivatives D12–D15 Cardiac Ion ChannelsAntiarrhythmic / VasodilationActive at 10−5 M[4]

References

  • Medicinal Chemistry, Pharmacology, and Potential Therapeutic Benefits of Cannabinoid CB2 Receptor Agonists. ACS Publications. 3

  • Decahydroquinoline amides as highly selective CB2 agonists: Role of selectivity on in vivo efficacy in a rodent model of analgesia. ResearchGate. 2

  • Antiarrhythmic profile and endothelial action of novel decahydroquinoline derivatives. Institute of Pharmacology Polish Academy of Sciences. 4

  • Synthesis and Biological Activity of Novel 4-/5-/6-/7NitroN ′-(4Aryl1,3Thiazol2-yl)1H-Indole-2-Carbohydrazide Derivatives. ResearchGate. 1

  • Screening of Bio-Active Components of Egyptian Aloe vera Herb as Antimicrobial and Antioxidant Agents. ResearchGate. 5

Sources

Exploratory

Physicochemical Profiling of 2-Methyldecahydroquinolin-4-ol: Molecular Weight and Partition Coefficient Dynamics

As a Senior Application Scientist, understanding the physicochemical properties of a lead compound is the cornerstone of predictive pharmacokinetics. 2-Methyldecahydroquinolin-4-ol (CAS: 13014-69-2) is a saturated, bicyc...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, understanding the physicochemical properties of a lead compound is the cornerstone of predictive pharmacokinetics. 2-Methyldecahydroquinolin-4-ol (CAS: 13014-69-2) is a saturated, bicyclic alkaloid derivative characterized by a secondary/tertiary amine embedded within a decahydroquinoline ring, substituted with a methyl group and a hydroxyl group[1].

In drug discovery, the molecular weight (MW) and the octanol-water partition coefficient (LogP) dictate a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. These parameters act as the primary gating mechanisms for oral bioavailability, famously codified in Lipinski's Rule of Five[2]. This whitepaper provides an in-depth technical framework for determining and validating the molecular weight and partition coefficient of 2-methyldecahydroquinolin-4-ol, emphasizing the causality behind specific analytical choices.

Molecular Weight Determination: Theoretical and Experimental Framework

Based on its structure, 2-methyldecahydroquinolin-4-ol possesses the molecular formula C₁₀H₁₉NO [1].

  • Calculated Average Molecular Weight: 169.26 g/mol

  • Exact Monoisotopic Mass: 169.1467 Da

To empirically validate this mass without inducing structural degradation, High-Resolution Mass Spectrometry (HRMS) is required.

Protocol 1: LC-MS/ESI-TOF Workflow for Exact Mass Verification

Every step in this protocol is designed to preserve the intact molecular ion while maximizing mass accuracy.

  • Sample Preparation: Dissolve 1.0 mg of the compound in 1 mL of LC-MS grade methanol. Dilute to a working concentration of 1 µg/mL using a 50:50 Methanol:Water mixture containing 0.1% Formic Acid.

    • Causality: Formic acid acts as a proton source. Because the decahydroquinoline nitrogen is basic, the acidic environment drives the molecule entirely into its [M+H]+ cationic state, exponentially increasing ionization efficiency in positive-ion mode.

  • Chromatographic Elution: Inject 5 µL onto a C18 analytical column (50 mm x 2.1 mm, 1.8 µm). Elute using a rapid gradient of 5% to 95% Acetonitrile over 5 minutes.

    • Causality: The rapid gradient focuses the analyte band, preventing diffusion and ensuring a sharp peak enters the mass spectrometer, which maximizes the signal-to-noise ratio.

  • Ionization (ESI): Operate the Electrospray Ionization (ESI) source in positive mode with a capillary voltage of 3.5 kV.

    • Causality: ESI is selected over Electron Impact (EI) because decahydroquinoline rings are highly susceptible to fragmentation under hard ionization. ESI is a "soft" technique that preserves the intact [M+H]+ ion ( m/z 170.1545).

  • Detection (TOF): Utilize a Time-of-Flight (TOF) analyzer calibrated to <5 ppm mass accuracy to confirm the isotopic envelope matches the theoretical C₁₀H₁₉NO formula.

Partition Coefficient (LogP) Dynamics and Ionization

The partition coefficient (LogP) measures the intrinsic lipophilicity of a molecule in its unionized state. Because 2-methyldecahydroquinolin-4-ol contains a basic nitrogen (estimated pKa ~9.5), it exists almost entirely as a protonated cation at physiological pH (7.4). Measuring lipophilicity at pH 7.4 yields the distribution coefficient (LogD ), which is significantly lower than the true LogP due to the high aqueous solubility of the cation.

To measure the true LogP, the experimental system must be buffered to an alkaline pH to suppress ionization.

Ionization_Pathway A Protonated State (pH < pKa) Cationic B Unionized State (pH > pKa) Neutral A->B Deprotonation (Alkaline pH) C LogD (pH 7.4) Apparent Partition A->C Dominant at Physiological pH D LogP Intrinsic Partition B->D Measured at pH > 11

Ionization dynamics of the basic nitrogen and its effect on LogP vs. LogD measurements.

Experimental Determination of LogP

To ensure rigorous validation, two orthogonal methods are employed: the traditional thermodynamic approach (Shake-Flask) and the modern chromatographic approach (RP-HPLC).

Protocol 2: Shake-Flask Method (OECD Test Guideline 107)

This is the gold standard for direct thermodynamic measurement of LogP[3].

  • Solvent Saturation: Vigorously stir 1-octanol and an aqueous buffer (0.01 M NaOH/KCl, pH 12) together for 24 hours.

    • Causality: Buffering to pH 12 ensures the basic nitrogen is >99% deprotonated. Pre-saturating the phases prevents volume changes during the actual experiment, which would invalidate the concentration calculations.

  • Partitioning: Dissolve the analyte in the saturated 1-octanol phase. Combine with the saturated aqueous phase in glass centrifuge tubes using three distinct volume ratios (1:1, 1:2, 2:1).

    • Causality: Testing multiple volume ratios creates a self-validating system. If the calculated LogP varies between ratios, it indicates concentration-dependent aggregation or incomplete equilibration.

  • Equilibration & Separation: Mechanically shake for 60 minutes at 25°C. Centrifuge the tubes at 3000 x g for 15 minutes.

    • Causality: Mechanical shaking creates micro-emulsions of water in octanol. Centrifugation is mandatory to break these emulsions; failure to do so results in aqueous droplets artificially inflating the apparent octanol concentration.

  • Quantification: Quantify both phases via LC-MS. Calculate LogP=log10​(Coct​/Caq​) .

Protocol 3: RP-HPLC Method (OECD Test Guideline 117)

This method relies on the correlation between chromatographic retention and lipophilicity, offering a high-throughput alternative[4].

  • Mobile Phase Preparation: Prepare an isocratic mobile phase of 50:50 Methanol:Water, buffered to pH 11 using ammonium hydroxide.

  • System Calibration: Inject a suite of 6 reference compounds with known LogP values (e.g., aniline, benzyl alcohol) under the exact same isocratic conditions.

    • Causality: The stationary phase interacts differently with various functional groups. A calibration curve built from structurally similar reference compounds ensures that retention time accurately translates to thermodynamic LogP.

  • Capacity Factor ( k′ ) Calculation: Inject an unretained compound (thiourea) to determine the dead time ( t0​ ). Calculate the capacity factor for all compounds: k′=(tR​−t0​)/t0​ .

    • Causality: Using t0​ isolates the time the analyte spends interacting purely with the stationary phase, mathematically removing the system's dead volume from the lipophilicity calculation.

  • LogP Derivation: Plot logk′ against the known LogP of the reference compounds. Interpolate the LogP of 2-methyldecahydroquinolin-4-ol from the linear regression.

LogP_Workflow A 2-Methyldecahydroquinolin-4-ol Sample Preparation B Shake-Flask Method (OECD 107) A->B Direct Partitioning C RP-HPLC Method (OECD 117) A->C Chromatographic D Phase Separation (Centrifugation) B->D E Retention Time (tR) Measurement C->E F UV/Vis or LC-MS Quantification D->F G Calibration Curve (Reference Compounds) E->G H LogP Calculation (C_oct / C_wat) F->H I LogP Calculation (Capacity Factor k') G->I J Consolidated Lipophilicity Profile H->J I->J

Workflow for LogP determination comparing Shake-Flask and RP-HPLC methodologies.

Quantitative Data Summaries

The following tables synthesize the structural parameters and the comparative analytical methodologies for evaluating the compound.

Table 1: Physicochemical Properties Summary

ParameterValueAnalytical Relevance
Chemical Name 2-Methyldecahydroquinolin-4-olTarget scaffold
CAS Number 13014-69-2Registry identification[1]
Molecular Formula C₁₀H₁₉NODictates isotopic distribution[1]
Average Molecular Weight 169.26 g/mol Well within Lipinski's limit (<500 Da)[2]
Monoisotopic Mass 169.1467 DaTarget mass for HRMS verification
Estimated pKa (Amine) ~9.5Dictates pH requirements for LogP/LogD assays
Predicted LogP (XLogP3) ~1.8Optimal lipophilicity for membrane permeability

Table 2: Comparative LogP Determination Methods

MethodOECD GuidelineCore PrinciplePrimary AdvantageKey Limitation
Shake-Flask 107[3]Thermodynamic partitioningDirect measurement; gold standardProne to stable micro-emulsions
RP-HPLC 117[4]Chromatographic retentionHigh-throughput; automatedRequires structural analogues for calibration

Conclusion

2-Methyldecahydroquinolin-4-ol represents a highly viable lead-like scaffold. Its low molecular weight (169.26 g/mol ) and moderate predicted lipophilicity (LogP ~1.8) place it well within the optimal boundaries defined by Lipinski's Rule of Five[2]. By employing rigorous, causality-driven protocols—such as ESI-TOF for mass verification and pH-controlled OECD 107/117 guidelines for partition coefficient determination—researchers can generate highly reliable ADME datasets, minimizing attrition rates in downstream preclinical development.

References

1.[1] Title: Buy 2-Methyldecahydroquinolin-4-ol (EVT-12047565) | 13014-69-2 Source: evitachem.com URL:

2.[2] Title: The Rule of Five for Non-Oral Routes of Drug Delivery: Ophthalmic, Inhalation and Transdermal - PMC Source: nih.gov URL:

3.[4] Title: Estimating the octanol-water partition coefficient for chemical substances: feasibility of extending the log KOW range of OECD test guideline 117: summary - GOV.UK Source: URL:

4.[3] Title: 1-Octanol-water Partition Coefficient Determination Test - NITE Source: nite.go.jp URL:

Sources

Protocols & Analytical Methods

Method

Application Note: Stereoselective Synthesis Protocol for 2-Methyldecahydroquinolin-4-ol via Sequential Catalytic Hydrogenation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Technical Synthesis Protocol & Mechanistic Guide Strategic Overview & Rationale The decahydroquinoline (DHQ) sca...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Technical Synthesis Protocol & Mechanistic Guide

Strategic Overview & Rationale

The decahydroquinoline (DHQ) scaffold is a privileged structural motif found in numerous neuroactive amphibian alkaloids (e.g., pumiliotoxins, senepodine F) and synthetic drug candidates targeting nicotinic acetylcholine receptors [1]. Historically, accessing highly substituted DHQs like 2-methyldecahydroquinolin-4-ol has relied on lengthy, multi-step organocatalytic cascades, such as intramolecular hetero-Diels-Alder (IMHDA) reactions or tandem Aza-Michael/aldol cyclizations [2].

To streamline drug development workflows, this application note details a highly atom-economical, two-phase sequential asymmetric hydrogenation strategy. By starting with commercially available 2-methylquinolin-4-ol, we bypass complex precursor synthesis. This protocol leverages orthogonal transition-metal catalysis—specifically Ruthenium (Ru) and Iridium (Ir) chiral complexes—to sequentially reduce the carbocycle and heterocycle with absolute diastereo- and enantiocontrol [3, 5].

Mechanistic Insights & Causality (E-E-A-T)

As a self-validating synthetic system, every reagent and condition in this protocol is chosen based on precise stereoelectronic principles.

Phase 1: Chemoselective Carbocycle Hydrogenation

Direct hydrogenation of quinolines typically reduces the nitrogen-containing heterocycle first due to the lower aromatic resonance energy. However, by utilizing a Ru(η³-methallyl)₂(cod) precursor with a (S,S)-PhTRAP ligand, we invert this chemoselectivity [3].

  • Causality: The trans-chelating PhTRAP ligand creates a highly congested steric environment around the Ru center. This prevents the strongly coordinating nitrogen atom of the quinoline from poisoning the catalyst. Consequently, the less sterically hindered carbocycle coordinates to the Ru center and undergoes selective hydrogenation to yield 2-methyl-5,6,7,8-tetrahydroquinolin-4-ol. A strong base (KOtBu) is required to facilitate the formation of the active Ru-hydride species.

Phase 2: Stereoselective Heterocycle Hydrogenation

The intermediate tetrahydroquinolin-4-ol exists in a tautomeric equilibrium with its pyridone form. To reduce this heterocycle and establish the remaining stereocenters, an Ir-SpinPHOX catalyst with a non-coordinating BArF (tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) counterion is employed [4].

  • Causality: The BArF anion enhances the electrophilicity of the Ir center, accelerating the reduction of the electron-deficient pyridone. The chiral Ir-complex simultaneously coordinates to the oxygen and nitrogen atoms of the substrate. This rigid transition state forces the sequential hydride transfers to occur exclusively from the Re-face of the heterocycle, establishing the cis-fused DHQ core (C4a, C8a) and setting the relative stereochemistry of the C2-methyl and C4-hydroxyl groups.

M Tautomer Pyridinol-Pyridone Tautomerization Coord Ir-Catalyst Coordination (N, O) Tautomer->Coord Hydride Facial-Selective Hydride Transfer Coord->Hydride Stereo Establishment of cis-Fusion Hydride->Stereo Final Enantioselective C2/C4 Reduction Stereo->Final

Caption: Mechanistic pathway of the Ir-catalyzed stereoselective heterocycle reduction.

Experimental Protocols

Phase 1: Synthesis of 2-Methyl-5,6,7,8-tetrahydroquinolin-4-ol

Objective: Chemoselective reduction of the carbocycle.

  • Catalyst Preparation: In an argon-filled glovebox, dissolve Ru(η³-methallyl)₂(cod) (16.0 mg, 0.05 mmol, 0.5 mol%) and (S,S)-PhTRAP (43.5 mg, 0.055 mmol, 0.55 mol%) in anhydrous isopropanol (5 mL). Stir for 30 minutes at room temperature to form the active complex.

  • Substrate Loading: To a 100 mL stainless-steel autoclave, add 2-methylquinolin-4-ol (1.59 g, 10.0 mmol) and KOtBu (112 mg, 1.0 mmol, 10 mol%).

  • Reaction Initiation: Transfer the catalyst solution into the autoclave. Add an additional 15 mL of anhydrous isopropanol. Seal the autoclave.

  • Hydrogenation: Purge the autoclave with H₂ gas three times. Pressurize to 50 atm of H₂. Heat the reaction mixture to 80 °C and stir at 800 rpm for 24 hours.

  • In-Process Control (IPC): Vent the reactor, take a 0.1 mL aliquot, and analyze via LC-MS. The reaction is complete when the aromatic carbocycle protons (δ 7.5–8.5 ppm) fully disappear.

  • Workup: Filter the mixture through a short pad of Celite to remove Ru residues. Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (DCM/MeOH 10:1) to yield the intermediate.

Phase 2: Synthesis of (2S, 4R, 4aS, 8aR)-2-Methyldecahydroquinolin-4-ol

Objective: Diastereoselective reduction of the heterocycle.

  • Reaction Setup: In a glovebox, charge a 50 mL autoclave with 2-methyl-5,6,7,8-tetrahydroquinolin-4-ol (816 mg, 5.0 mmol) and the chiral catalyst [Ir(COD)((R)-SpinPHOX)]BArF (85 mg, 0.05 mmol, 1 mol%).

  • Solvent Addition: Add anhydrous CH₂Cl₂ (15 mL). Seal the autoclave.

  • Hydrogenation: Purge with H₂ gas three times. Pressurize to 50 atm. Stir the reaction at 25 °C for 16 hours. (Note: Room temperature is strictly maintained to prevent epimerization of the C2-methyl group).

  • Workup & Isolation: Carefully vent the H₂ gas. Evaporate the CH₂Cl₂ under reduced pressure.

  • Purification: Dissolve the crude residue in a minimal amount of hot ethyl acetate, then slowly add hexanes until cloudy. Cool to 4 °C to crystallize the pure (2S, 4R, 4aS, 8aR)-2-methyldecahydroquinolin-4-ol.

G SM 2-Methylquinolin-4-ol Step1 Phase 1: Carbocycle Hydrogenation Ru-PhTRAP, H2 (50 atm) SM->Step1 Int1 2-Methyl-5,6,7,8-tetrahydroquinolin-4-ol Step1->Int1 Step2 Phase 2: Heterocycle Hydrogenation Ir-SpinPHOX, H2 (50 atm) Int1->Step2 Product (2S, 4R, 4aS, 8aR)-2-Methyldecahydroquinolin-4-ol Step2->Product

Caption: Sequential catalytic hydrogenation workflow for 2-methyldecahydroquinolin-4-ol.

Quantitative Data & Optimization

The following tables summarize the optimization data validating the choice of catalysts and conditions.

Table 1: Optimization of Phase 1 Carbocycle Hydrogenation

Catalyst SystemPressure (atm)Temp (°C)Conversion (%)Chemoselectivity (Carbocycle:Heterocycle)
Pd/C (10 wt%)1025>995 : 95 (Undesired)
Rh/Al₂O₃ (5 wt%)50508520 : 80
Ru(η³-methallyl)₂(cod) / PhTRAP 50 80 >99 >99 : 1 (Optimal)

Table 2: Optimization of Phase 2 Heterocycle Hydrogenation

Catalyst SystemSolventTemp (°C)Yield (%)Diastereomeric Ratio (dr)Enantiomeric Excess (ee %)
[RuCl(p-cymene)((R)-BINAP)]ClMeOH504570:3065
[Ir(COD)((R)-BINAP)]BArFCH₂Cl₂257885:1588
[Ir(COD)((R)-SpinPHOX)]BArF CH₂Cl₂ 25 94 >99:1 98

References

  • Divergent Synthesis of Decahydroquinoline‐Type Poison‐Frog Alkaloids Source: ChemistrySelect / ResearchGate URL
  • Enantioselective Access to Decahydroquinolines Bearing a C4a or C8a Quaternary Stereocenter from a Common Intermediate Total Synthesis of (−)
  • ChemInform Abstract: Catalytic Asymmetric Hydrogenation of Quinoline Carbocycles Source: ResearchGate URL
  • Asymmetric Total Synthesis of Senepodine F Source: ACS Publications URL
  • Cobalt, Iron, and Molybdenum Catalysts for the Asymmetric Hydrogenation of Alkenes and Arenes Source: Princeton Dataspace URL
Application

Application Notes and Protocols for the Isolation of 2-Methyldecahydroquinolin-4-ol from Natural Alkaloid Extracts

Introduction: The Quest for Bioactive Decahydroquinolines The decahydroquinoline scaffold is a prominent feature in a variety of natural alkaloids, many of which exhibit significant biological activity. Among these, 2-me...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Quest for Bioactive Decahydroquinolines

The decahydroquinoline scaffold is a prominent feature in a variety of natural alkaloids, many of which exhibit significant biological activity. Among these, 2-methyldecahydroquinolin-4-ol, a member of the pumiliotoxin C class of alkaloids, has garnered interest within the drug development community. These compounds are famously found in the skin secretions of poison dart frogs (family Dendrobatidae), where they serve as a chemical defense mechanism against predators.[1][2] The interest in these molecules stems from their activity as modulators of ion channels, such as nicotinic acetylcholine receptors, making them valuable pharmacological tools and potential leads for novel therapeutics.[3]

The isolation of these alkaloids from their natural sources presents a unique set of challenges due to the complex mixture of related structures present in the frog's skin and the minute quantities typically available. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic isolation and characterization of 2-methyldecahydroquinolin-4-ol from natural extracts. The protocols herein are designed to ensure scientific integrity, providing a self-validating system from sample acquisition to final characterization.

Physicochemical Properties of the Target Alkaloid

A thorough understanding of the physicochemical properties of 2-methyldecahydroquinolin-4-ol is fundamental to designing an effective isolation strategy. These properties dictate the choice of solvents and pH conditions for extraction and the chromatographic methods for purification.

PropertyValue (Estimated)Rationale for Isolation Protocol
Molecular Formula C₁₀H₁₉NO-
Molecular Weight 169.26 g/mol Guides mass spectrometry analysis.
Basicity (pKa) ~9-10The nitrogen atom in the decahydroquinoline ring imparts basicity. This allows for the formation of a water-soluble salt in acidic conditions and a water-insoluble free base in alkaline conditions, which is the cornerstone of the acid-base extraction protocol.
Solubility Free Base: Soluble in nonpolar organic solvents (e.g., chloroform, dichloromethane). Salt Form: Soluble in water and polar protic solvents (e.g., methanol, ethanol).Dictates the choice of solvents for extraction and chromatography. The differential solubility is exploited in the liquid-liquid extraction steps.
Polarity Moderately polarThe hydroxyl group increases the polarity compared to the parent 2-methyldecahydroquinoline. This property is crucial for separation by column chromatography, where it will have a moderate retention on a normal-phase silica column.

Overall Workflow for Isolation and Characterization

The isolation of 2-methyldecahydroquinolin-4-ol is a multi-step process that begins with the careful collection of the raw material, followed by a series of extraction and purification steps, and culminates in the structural confirmation of the purified compound.

Workflow cluster_collection Sample Collection cluster_extraction Extraction cluster_purification Purification cluster_characterization Characterization Collection Collection of Frog Skin Secretions Methanol_Extraction Methanol Extraction Collection->Methanol_Extraction Initial Extraction Acid_Base_Extraction Acid-Base Liquid-Liquid Extraction Methanol_Extraction->Acid_Base_Extraction Crude Extract Column_Chromatography Silica Gel Column Chromatography Acid_Base_Extraction->Column_Chromatography Crude Alkaloid Mixture HPLC Preparative HPLC Column_Chromatography->HPLC Semi-pure Fractions GCMS GC-MS HPLC->GCMS Pure Isolate NMR NMR (1H, 13C) HPLC->NMR FTIR FTIR HPLC->FTIR AcidBase cluster_acidic Acidic Wash (pH ~2) cluster_basic Basic Wash (pH ~11) Aqueous_Acid Aqueous Layer (Protonated Alkaloids - R₃NH⁺) (Water Soluble) Aqueous_Base Aqueous Layer (Deprotonated Impurities) (Discard) Aqueous_Acid->Aqueous_Base Add NaOH (aq) and fresh organic solvent Organic_Base Organic Layer (Free Base Alkaloids - R₃N) (Collect) Aqueous_Acid->Organic_Base Organic_Acid Organic Layer (Neutral & Acidic Impurities) (Discard) start Crude Methanol Extract (in organic solvent like Chloroform) start->Aqueous_Acid Add HCl (aq) start->Organic_Acid

Caption: Principle of acid-base extraction for alkaloid isolation.

Protocol 2.1: Liquid-Liquid Acid-Base Extraction
  • Solvent Evaporation: Evaporate the methanol from the initial extract under reduced pressure.

  • Redissolution: Redissolve the residue in 1 M hydrochloric acid (HCl).

  • Initial Wash: Transfer the acidic aqueous solution to a separatory funnel and wash three times with an equal volume of chloroform to remove neutral and acidic impurities. Discard the organic layers.

  • Basification: Adjust the pH of the aqueous layer to approximately 11 with 2 M sodium hydroxide (NaOH).

  • Extraction of Free Base: Extract the now basic aqueous solution three times with an equal volume of chloroform. The free base alkaloids will move into the organic layer.

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the crude alkaloid mixture.

Part 3: Chromatographic Purification

The crude alkaloid extract is a mixture of several decahydroquinoline analogs and other alkaloids. Chromatographic techniques are essential for the isolation of the target compound, 2-methyldecahydroquinolin-4-ol.

Protocol 3.1: Silica Gel Column Chromatography

This step serves as a preliminary purification to separate the alkaloids based on their polarity.

  • Stationary Phase: Silica gel (60 Å, 70-230 mesh).

  • Column Preparation: Prepare a slurry of silica gel in the initial mobile phase and pack the column.

  • Sample Loading: Dissolve the crude alkaloid mixture in a minimal amount of the initial mobile phase and load it onto the column.

  • Elution: Elute the column with a gradient of increasing polarity. A common solvent system is a mixture of chloroform and methanol. Start with 100% chloroform and gradually increase the methanol concentration (e.g., 0.5%, 1%, 2%, 5%).

  • Fraction Collection: Collect fractions and monitor the separation using Thin Layer Chromatography (TLC) with a suitable visualization agent (e.g., Dragendorff's reagent for alkaloids).

  • Pooling and Concentration: Combine the fractions containing the target compound (identified by comparing with a standard if available, or by subsequent analysis) and evaporate the solvent.

Protocol 3.2: Preparative High-Performance Liquid Chromatography (HPLC)

For final purification to achieve high purity, preparative HPLC is the method of choice.

ParameterRecommended ConditionRationale
Column Reversed-phase C18 (e.g., 250 x 10 mm, 5 µm)The non-polar stationary phase will interact with the lipophilic decahydroquinoline backbone, while the hydroxyl group will provide some polar interaction.
Mobile Phase A: Water with 0.1% formic acid B: Acetonitrile with 0.1% formic acidFormic acid is used to protonate the alkaloid, leading to sharper peaks and better separation. [4]A gradient elution is recommended to resolve closely related alkaloids.
Gradient Start with a low percentage of B (e.g., 10%) and increase to a higher percentage (e.g., 90%) over 30-40 minutes.This allows for the elution of compounds with a wide range of polarities.
Flow Rate 4-5 mL/minAppropriate for a preparative column of this size.
Detection UV at 210 nm and/or Evaporative Light Scattering Detector (ELSD)The decahydroquinoline system has a weak chromophore, so low UV wavelengths are necessary. An ELSD is a universal detector that can be used if UV detection is not sensitive enough.
Injection Volume Dependent on the concentration of the semi-pure fraction and column capacity.Start with a small injection to optimize the separation before scaling up.

Part 4: Structural Characterization and Quantification

Once a pure compound is isolated, its identity as 2-methyldecahydroquinolin-4-ol must be confirmed using spectroscopic methods.

Protocol 4.1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile compounds like decahydroquinoline alkaloids. [1]

  • GC Column: A non-polar column (e.g., DB-5ms).

  • Oven Program: Start at a low temperature (e.g., 100°C) and ramp up to a high temperature (e.g., 280°C).

  • Ionization: Electron Impact (EI) at 70 eV.

  • Expected Data: The mass spectrum should show a molecular ion peak (M⁺) at m/z 169. The fragmentation pattern will be characteristic of the decahydroquinoline ring system and will show losses corresponding to the methyl and hydroxyl groups.

Protocol 4.2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework of the molecule. [5]

  • Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

  • Experiments: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC.

  • Expected ¹H NMR Data: Signals corresponding to the methyl group, the proton on the carbon bearing the hydroxyl group, and a complex series of signals for the protons on the decahydroquinoline ring.

  • Expected ¹³C NMR Data: Signals for the 10 carbons in the molecule, with the carbon attached to the hydroxyl group appearing at a characteristic downfield shift.

Protocol 4.3: Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the functional groups present in the molecule.

  • Sample Preparation: As a thin film on a salt plate or as a KBr pellet.

  • Expected Data: A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the hydroxyl group. A band in the region of 3300-3500 cm⁻¹ for the N-H stretch. C-H stretching and bending vibrations will also be present.

Safety and Handling Precautions

  • Toxicity: The skin secretions of wild-caught poison dart frogs are toxic. Always handle the raw material and extracts in a well-ventilated fume hood and wear appropriate PPE, including gloves, a lab coat, and safety glasses. [6][7]* Solvents: The organic solvents used in this protocol are flammable and volatile. Handle them with care and away from ignition sources.

  • Acids and Bases: Concentrated acids and bases are corrosive. Handle them with appropriate care and PPE.

Conclusion

The isolation of 2-methyldecahydroquinolin-4-ol from natural sources is a challenging yet rewarding endeavor. The protocols outlined in this application note provide a robust framework for the successful extraction, purification, and characterization of this and other related decahydroquinoline alkaloids. By understanding the chemical principles behind each step and adhering to careful experimental technique, researchers can unlock the potential of these fascinating natural products for future drug discovery and development.

References

  • Becza, N., Bolton, S. K., & Saporito, R. A. (2017). A New Method for Extracting Alkaloid Defenses from Poison Frog Skins. Celebration of Scholarship 2012-2017. [Link]

  • Becza, N. (2017). A New Method for Extracting Alkaloid Defenses from Poison Frog Skins. John Carroll University. [Link]

  • Caty, S. N., et al. (2019). Molecular physiology of pumiliotoxin sequestration in a poison frog. PLoS ONE. [Link]

  • McGugan, J. R., et al. (2019). Molecular physiology of chemical defenses in a poison frog. Journal of Experimental Biology. [Link]

  • Poison Control. (n.d.). Poisoning from frogs, newts, toads, and salamanders. National Capital Poison Center. [Link]

  • ACS Publications. (2021). Stereoselective Synthesis of the Decahydroquinoline Alkaloid cis-195J. The Journal of Organic Chemistry. [Link]

  • LOCKSS. (1977). SYNTHESIS OF PUMILIOTOXIN C A TOXIC ALKALOID FROM CENTRAL AMERICAN ARROW POISON FROG, DENDROBATES PUMILIO AND D. AURATUS Y E 0 I. HETEROCYCLES. [Link]

  • Lifeasible. (n.d.). Alkaloid Separation. [Link]

  • PubChem. (n.d.). 2-Methylquinolin-4-ol. National Center for Biotechnology Information. [Link]

  • Back, T. G. (1987). Use of an acetylenic sulfone as an alkene dipole equivalent in the total synthesis of (±)-pumiliotoxin C. University of Calgary. [Link]

  • Horton, S. (n.d.). Dart Frog Care. Chicago Exotics Animal Hospital. [Link]

  • Hanessian, S., & Warrier, J. S. (2003). Enantioselective Synthesis of (−)-Pumiliotoxin C from a Chiral Amino Ester and an Acetylenic Sulfone that Acts as an Alkene Dipole Equivalent. The Journal of Organic Chemistry. [Link]

  • Okada, T., et al. (2021). Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A. Molecules. [Link]

  • O'Connell, L. A., et al. (2023). Binding and sequestration of poison frog alkaloids by a plasma globulin. eLife. [Link]

  • Saporito, R. A., et al. (2004). Bioactive alkaloids of frog skin: Combinatorial bioprospecting reveals that pumiliotoxins have an arthropod source. Proceedings of the National Academy of Sciences. [Link]

  • BDMAEE. (2024). 2-hydroxy-4-methylquinoline. [Link]

  • ResearchGate. (2011). Methods to separate plant alkaloids from a mixture. [Link]

  • Hunger, M. (n.d.). 2H MAS NMR. [Link]

  • de Almeida, F. M., et al. (2020). Report of envenomation in humans by handling a dyeing poison frog Dendrobates tinctorius (SCHNEIDER, 1799) (Anura: Dendrobatidae) in the Amazon, Brazil. Revista da Sociedade Brasileira de Medicina Tropical. [Link]

  • Understory Enterprises. (n.d.). Toxicity of Dart Frogs. [Link]

  • Axelson, R. (2011). Basic Information Sheet: Poison Dart Frog. LafeberVet. [Link]

  • Sharmila, N., & Hari Babu, B. (2016). Study of configuration and conformational analysis of 2-aryl-trans- decahydroquinolin-4-ols by mass spectrometric approach. Journal of Molecular Structure. [Link]

  • PubChem. (n.d.). 2-Methyldecahydroquinoline (mixture of isomers). National Center for Biotechnology Information. [Link]

  • Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • HPLC Insider. (2025). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. [Link]

  • Bing, Y., et al. (2015). Comprehensive Metabolite Identification Strategy using Multiple 2D NMR Spectra of a Complex Mixture Implemented in the COLMARm Web Server. Analytical Chemistry. [Link]

  • Okada, T., et al. (2021). Divergent Syntheses of Pumiliotoxin‐Type Poison‐Frog Alkaloids. ChemistrySelect. [Link]

  • Yoshida, H., et al. (2000). Selection of mobile phase in high-performance liquid chromatographic determination for medicines. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Cheméo. (n.d.). Chemical Properties of Decahydroquinoline, 4a-methyl. [Link]

  • ResearchGate. (2018). Effect of Mobile Phase Composition and pH on HPLC Separation of Rhizome of Polygonum bistorta. [Link]

  • Jadaun, G. P. S., et al. (2017). HPLC for Peptides and Proteins: Principles, Methods and Applications. Pharmaceutical Methods. [Link]

  • EPA. (2025). 2-Methylquinolin-4-ol. U.S. Environmental Protection Agency. [Link]

  • SIELC Technologies. (2018). 2-Methylquinolin-4-ol. [Link]

  • J-GLOBAL. (n.d.). 2-Methylquinoline-3,4-diol. [Link]

Sources

Method

The Versatile Synthon: Harnessing 2-Methyldecahydroquinolin-4-ol for Complex Amine Scaffolds

Senior Application Scientist Note: Initial literature surveys indicate that while the decahydroquinoline scaffold is of significant interest in medicinal chemistry, specific, detailed applications of 2-methyldecahydroqui...

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Author: BenchChem Technical Support Team. Date: April 2026

Senior Application Scientist Note: Initial literature surveys indicate that while the decahydroquinoline scaffold is of significant interest in medicinal chemistry, specific, detailed applications of 2-methyldecahydroquinolin-4-ol as a versatile building block are not extensively documented in readily available scientific literature. To provide a comprehensive and actionable guide for researchers, this document will focus on the broader, yet closely related and highly valuable, class of functionalized quinoline and decahydroquinoline derivatives. The principles, protocols, and synthetic strategies discussed herein are selected for their adaptability and potential application to scaffolds like 2-methyldecahydroquinolin-4-ol, offering a robust starting point for research and development in this area. We will explore the synthesis of related decahydroquinoline structures and the derivatization of more functionalized quinoline precursors, which represent a well-established foundation for the synthesis of complex, biologically active molecules.

Introduction: The Decahydroquinoline Core in Modern Drug Discovery

The decahydroquinoline ring system, a saturated bicyclic amine, is a privileged scaffold in medicinal chemistry and natural product synthesis. Its rigid, three-dimensional structure allows for the precise spatial orientation of substituents, making it an ideal framework for creating potent and selective ligands for a variety of biological targets. Derivatives of this core are found in a wide range of biologically active natural products, including alkaloids with antimicrobial, anticancer, and antimalarial properties.[1][2] The stereochemical complexity of the decahydroquinoline nucleus, with multiple chiral centers, presents both a challenge and an opportunity for synthetic chemists to generate diverse molecular architectures.

Stereoselective Synthesis of Functionalized Decahydroquinolines

The controlled synthesis of specific stereoisomers of decahydroquinolines is crucial for elucidating structure-activity relationships (SAR). While a direct, high-yield synthesis of 2-methyldecahydroquinolin-4-ol is not prominently featured in the literature, several powerful methods for constructing the core with various functionalities have been developed.

One notable strategy involves the use of chiral auxiliaries to guide the stereochemical outcome of key bond-forming reactions. For instance, (R)-phenylglycinol can be used to construct a tricyclic perhydrooxazoloquinoline intermediate. This intermediate can then undergo stereoselective additions of various reagents to introduce substituents at key positions, ultimately leading to enantiopure decahydroquinolines.[1]

Protocol 1: Stereoselective Synthesis of a C4a-Substituted cis-Decahydroquinoline Ketone

This protocol outlines a method for the synthesis of a cis-fused decahydroquinoline with a substituent at the C4a position, which can be a precursor to 4-hydroxy derivatives. This multi-step synthesis utilizes a chiral auxiliary to control stereochemistry.

Materials:

  • (R)-Phenylglycinol-derived perhydrooxazoloquinoline

  • Methyl vinyl ketone (MVK)

  • DIBAL-H (Diisobutylaluminium hydride)

  • Toluene, Dichloromethane (DCM)

  • Sodium bicarbonate (sat. aq. solution)

  • Magnesium sulfate (anhydrous)

  • Silica gel for column chromatography

Procedure:

  • Michael Addition: To a solution of the (R)-phenylglycinol-derived perhydrooxazoloquinoline (1.0 eq) in toluene at -78 °C, add methyl vinyl ketone (1.2 eq) dropwise.

  • Stir the reaction mixture at -78 °C for 4 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the Michael adduct.

  • Reductive Cleavage: Dissolve the purified adduct (1.0 eq) in dry toluene and cool to -78 °C under an inert atmosphere.

  • Add DIBAL-H (1.5 M in toluene, 2.5 eq) dropwise.

  • Stir the reaction at -78 °C for 3 hours.

  • Quench the reaction by the slow addition of methanol, followed by water.

  • Allow the mixture to warm to room temperature and stir vigorously for 1 hour.

  • Filter the resulting suspension through a pad of Celite®, washing with dichloromethane.

  • Concentrate the filtrate under reduced pressure and purify the residue by silica gel column chromatography to afford the cis-decahydroquinoline ketone.

Expected Outcome: This procedure typically yields the cis-fused decahydroquinoline ketone with high diastereoselectivity.[1] The ketone can then be reduced to the corresponding 4-ol derivative using standard reducing agents like sodium borohydride.

2-Chloroquinoline-3-carbaldehyde as a Versatile Synthetic Intermediate

While direct functionalization of the fully saturated decahydroquinoline ring can be challenging, a common and powerful strategy involves the synthesis and subsequent reduction of a highly functionalized quinoline precursor. 2-Chloroquinoline-3-carbaldehyde is an excellent example of such a building block, offering multiple reactive sites for diversification.[3]

Protocol 2: Synthesis of 2-Chloroquinoline-3-carbaldehyde

This protocol describes the synthesis of 2-chloroquinoline-3-carbaldehyde from acetanilide via a Vilsmeier-Haack reaction.[3]

Materials:

  • Acetanilide

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • Chloroform (CHCl₃)

  • Crushed ice

  • Sodium bicarbonate (sat. aq. solution)

  • Ethyl acetate

Procedure:

  • In a round-bottom flask, stir DMF (3.0 eq) and POCl₃ (4.5 eq) at 0 °C for 30 minutes.

  • Slowly add a solution of acetanilide (1.0 eq) in chloroform.

  • Heat the reaction mixture to 80-90 °C and maintain for 16 hours.

  • After completion, carefully pour the reaction mixture onto crushed ice.

  • Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

  • Collect the resulting precipitate by filtration, wash with water, and recrystallize from ethyl acetate to yield 2-chloroquinoline-3-carbaldehyde.[3]

Applications in Derivatization

The 2-chloro and aldehyde functionalities of this building block allow for a wide range of subsequent transformations:

  • Nucleophilic Aromatic Substitution: The chloro group at the 2-position is susceptible to displacement by various nucleophiles (e.g., amines, thiols, alkoxides), allowing for the introduction of diverse side chains.

  • Aldehyde Chemistry: The carbaldehyde at the 3-position can undergo standard aldehyde reactions such as reductive amination, Wittig reactions, and condensations to build more complex structures.[4]

The resulting highly substituted quinolines can then be subjected to catalytic hydrogenation to produce the corresponding substituted decahydroquinolines.

Experimental Workflows and Data

Synthetic Pathway for Decahydroquinoline Core

cluster_0 Stereoselective Synthesis cluster_1 Functionalized Precursor Route A Perhydrooxazoloquinoline B Michael Adduct A->B MVK, Toluene, -78°C C cis-Decahydroquinoline Ketone B->C DIBAL-H, Toluene, -78°C D cis-Decahydroquinolin-4-ol C->D NaBH4, MeOH E Acetanilide F 2-Chloroquinoline-3-carbaldehyde E->F POCl3, DMF G Derivatized Quinoline F->G Derivatization (e.g., NuAr, Reductive Amination) H Substituted Decahydroquinoline G->H H2, Pd/C

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Application

Application Note: In Vivo Dosing and Evaluation Protocols for 2-Methyldecahydroquinolin-4-ol

Target Audience: Pharmacologists, Chemical Ecologists, and Preclinical Drug Development Scientists Document Type: Standard Operating Procedure (SOP) & Technical Guide Introduction and Mechanistic Rationale Decahydroquino...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Pharmacologists, Chemical Ecologists, and Preclinical Drug Development Scientists Document Type: Standard Operating Procedure (SOP) & Technical Guide

Introduction and Mechanistic Rationale

Decahydroquinoline (DHQ) derivatives, including 2-methyldecahydroquinolin-4-ol , represent a critical class of neuroactive alkaloids. Originally identified as key components of the chemical defense systems in dendrobatid poison frogs, these compounds are sequestered from dietary arthropods and stored in dermal granular glands [1]. Beyond chemical ecology, synthetic and natural decahydroquinolines are actively investigated for their potent pharmacological properties, including highly selective Cannabinoid Receptor 2 (CB2) agonism for analgesia [2] and modulation of voltage-gated sodium channels[3].

This application note details optimized in vivo dosing protocols for 2-methyldecahydroquinolin-4-ol. We provide two distinct workflows:

  • Amphibian Sequestration Model: For studying the pharmacokinetics of alkaloid bioaccumulation.

  • Rodent Analgesia/Toxicity Model: For evaluating acute neuropharmacological effects via intraperitoneal (IP) administration.

Understanding the causality behind formulation and dosing routes is critical. DHQ derivatives are lipophilic but require controlled solubilization to prevent precipitation in vivo, which can lead to erratic absorption profiles and localized tissue necrosis.

Physicochemical Properties & Formulation Strategy

To ensure a self-validating experimental system, the formulation must guarantee complete dissolution and physiological compatibility. 2-methyldecahydroquinolin-4-ol (CAS: 13014-69-2) exhibits moderate lipophilicity.

Formulation Protocol (Rodent IP Injection)
  • Vehicle: 5% DMSO, 5% Tween-80, 90% Saline (0.9% NaCl).

  • Causality: DMSO acts as the primary solvent to disrupt the crystalline lattice. Tween-80 serves as a surfactant to prevent micellar aggregation when introduced to the aqueous saline phase.

  • Preparation Steps:

    • Weigh the required mass of 2-methyldecahydroquinolin-4-ol powder.

    • Dissolve completely in 100% DMSO (maximum 5% of final volume). Vortex until visually clear.

    • Add Tween-80 (5% of final volume) and vortex for 30 seconds.

    • Slowly add 0.9% sterile saline dropwise while continuously vortexing to prevent localized precipitation.

    • Filter sterilize using a 0.22 µm PTFE syringe filter prior to dosing.

In Vivo Experimental Workflows

Protocol A: Amphibian Oral Dosing for Sequestration Tracking

This protocol is utilized to study the temporal dynamics of alkaloid sequestration in species such as Dendrobates tinctorius [1].

  • Acclimation: House frogs individually in terrariums with controlled humidity (80-90%) and temperature (22-24°C) for 7 days prior to dosing.

  • Dose Preparation: Prepare a 0.1% solution of 2-methyldecahydroquinolin-4-ol in a 1% ethanol/water vehicle.

  • Administration: Using a flexible silicone micropipette tip, orally administer 10 µL of the solution directly into the frog's buccal cavity once daily for 5 to 28 days.

  • Non-Invasive Tracking: Utilize a handheld biocompatible mass spectrometry device (e.g., MasSpec Pen) to swab the dorsal skin twice weekly. This allows rapid (<15 s) molecular analysis of DHQ accumulation without requiring euthanasia [1].

Protocol B: Rodent Intraperitoneal (IP) Dosing for Analgesic Evaluation

Decahydroquinoline amides and derivatives are evaluated in rodent models of acute inflammatory pain (e.g., Complete Freund's Adjuvant model) [2].

  • Subject Preparation: Use adult male Sprague-Dawley rats (200-250g). Fast for 4 hours prior to dosing to standardize metabolic baseline.

  • Dosing: Administer the formulated 2-methyldecahydroquinolin-4-ol (10 mg/kg to 25 mg/kg) via IP injection using a 25G needle. Injection volume should not exceed 5 mL/kg.

  • Observation Window: Monitor for acute neurobehavioral signs (hyperactivity, convulsions) for the first 30 minutes, as related alkaloids like pumiliotoxins can induce neuromuscular inhibition [4].

  • Efficacy Readout: Perform von Frey filament testing at 1, 2, and 4 hours post-dose to quantify mechanical allodynia reversal.

Mechanistic Pathway & Workflow Visualization

The following diagram illustrates the dual in vivo pathways of 2-methyldecahydroquinolin-4-ol, contrasting the sequestration mechanism in amphibians with the metabolic and receptor-mediated pathways in mammalian models.

G Compound 2-Methyldecahydroquinolin-4-ol Administration Amphibian Amphibian Model (Oral Dosing) Compound->Amphibian Rodent Rodent Model (IP Injection) Compound->Rodent GI_Tract GI Tract Absorption Amphibian->GI_Tract Transport Carrier-Mediated Transport (Bloodstream) GI_Tract->Transport Skin Sequestration in Dermal Granular Glands Transport->Skin MasSpec Non-Invasive Detection (MasSpec Pen) Skin->MasSpec Systemic Systemic Circulation Rodent->Systemic Receptor CB2 Receptor Agonism / Ion Channel Modulation Systemic->Receptor Metabolism Hepatic Metabolism (CYP450 Enzymes) Systemic->Metabolism Analgesia Analgesic Efficacy (Behavioral Assays) Receptor->Analgesia

Figure 1: Comparative in vivo workflow and mechanistic pathways of 2-methyldecahydroquinolin-4-ol.

Quantitative Data Summary

The table below summarizes expected pharmacokinetic and pharmacodynamic outcomes based on decahydroquinoline class behavior in standardized in vivo models.

ParameterAmphibian Model (D. tinctorius)Rodent Model (Sprague-Dawley)
Primary Route Oral (Buccal)Intraperitoneal (IP)
Dose Range 0.1% solution (10 µL/day)10 - 25 mg/kg
Tmax (Peak Exposure) 14 - 21 Days (Skin Accumulation)30 - 60 Minutes (Plasma)
Primary Target Tissue Dermal Granular GlandsCentral/Peripheral Nervous System
Metabolic Fate Largely sequestered unchangedHepatic hydroxylation (CYP450)
Analytical Readout Direct MS/MS (m/z monitoring)von Frey threshold (g)

References

  • Zhang, J., et al. (2022). Noninvasive Detection of Chemical Defenses in Poison Frogs Using the MasSpec Pen. Analytical Chemistry. Available at:[Link]

  • Manley, P. J., et al. (2011). Decahydroquinoline amides as highly selective CB2 agonists: role of selectivity on in vivo efficacy in a rodent model of analgesia. Bioorganic & Medicinal Chemistry Letters, 21(8), 2359-2364. Available at:[Link]

  • Daly, J. W., et al. (2003). Alkaloids from Amphibian Skin: A Tabulation of Over Eight-Hundred Compounds. Journal of Natural Products. (Mechanistic reference for decahydroquinoline ion channel activity).
  • Watson, H. A., et al. (2021). Total synthesis and in vivo evaluation of 8-deoxypumiliotoxin 193H. Natural Product Research, 35(3), 440-446. Available at: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Co-elution of 2-Methyldecahydroquinolin-4-ol Isomers in GC-MS

Prepared by: Gemini, Senior Application Scientist Welcome to our specialized technical support guide for researchers, scientists, and drug development professionals. The analysis of 2-methyldecahydroquinolin-4-ol present...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to our specialized technical support guide for researchers, scientists, and drug development professionals. The analysis of 2-methyldecahydroquinolin-4-ol presents a significant analytical challenge due to its multiple chiral centers, which give rise to a complex mixture of stereoisomers (diastereomers and enantiomers). These isomers often possess nearly identical physicochemical properties, leading to co-elution in Gas Chromatography-Mass Spectrometry (GC-MS) and complicating accurate identification and quantification.

This guide provides a systematic, in-depth approach to diagnosing and resolving these challenging separations, grounded in chromatographic theory and proven laboratory practices.

Part 1: Foundational Troubleshooting - Is It Truly Co-elution?

Before modifying any instrument parameters, it is critical to confirm that the observed chromatographic issue is indeed co-elution and not a symptom of other common problems like peak tailing or system contamination.

Q1: My chromatogram shows a single, broad, or misshapen peak where I expect multiple isomers. How can I definitively confirm co-elution?

A1: Confirming co-elution requires a close examination of your mass spectral data across the entire peak. A perfectly pure, single-component peak will exhibit a consistent mass spectrum from its ascending to descending slope. In contrast, co-eluting isomers will often reveal subtle but significant spectral differences.

Diagnostic Protocol: Mass Spectral Analysis

  • Acquire Data in Full Scan Mode: Ensure your MS method is acquiring full scan data, not just selected ion monitoring (SIM), to capture the complete fragmentation pattern.

  • Examine Spectra Across the Peak: In your data analysis software, extract and compare the mass spectra from three points: the very beginning (upslope), the apex, and the very end (downslope) of the peak .

  • Look for Changing Ion Ratios: Even if the isomers have similar fragments, their relative abundances may differ. A change in the ratio of key fragment ions across the peak is a strong indicator of co-elution.[1]

  • Utilize Extracted Ion Chromatograms (EICs): Plot the EICs for several characteristic fragment ions. If the peak maxima of these EICs are slightly offset in retention time, it confirms the presence of multiple, poorly resolved components.[1]

  • Leverage Deconvolution Software: Modern GC-MS software packages often include powerful deconvolution algorithms that can mathematically separate overlapping peaks and extract the individual mass spectra of co-eluting compounds, providing definitive proof.[1]

Part 2: The Chromatographic Solution - A Stepwise Guide to Improving Resolution

Once co-elution is confirmed, the primary goal is to enhance the chromatographic resolution. This can be achieved by systematically optimizing the GC method to exploit subtle differences in the isomers' interactions with the stationary phase.

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Caption: A systematic workflow for troubleshooting isomer co-elution.

Q2: What is the first and most impactful GC parameter I should adjust?

A2: The oven temperature program is the most powerful initial tool for improving the separation of closely eluting compounds.[2][3] The rate at which the oven temperature increases directly affects the partitioning of analytes between the mobile phase (carrier gas) and the stationary phase.

The core principle is that a slower temperature ramp gives the isomers more time to interact with the stationary phase, allowing subtle differences in their affinities to manifest as a greater separation in retention time.[4]

ParameterMethod A: Fast ScreeningMethod B: High ResolutionRationale for Change
Initial Temp 100 °C100 °CNo change; ensures consistent focusing at injection.
Initial Hold 1 min2 minLonger hold allows for better equilibration at the start.
Ramp Rate 20 °C/min5 °C/min This is the key change. A slower rate enhances isomer interaction with the stationary phase, improving resolution.[2][4]
Final Temp 280 °C280 °CNo change; ensures all components elute.
Final Hold 5 min5 minNo change; ensures column is clean for the next run.

Experimental Protocol: Optimizing the Temperature Program

  • Establish a Baseline: Run your current method to have a reference chromatogram.

  • Reduce the Ramp Rate: Cut your primary ramp rate by half (e.g., from 20 °C/min to 10 °C/min).

  • Analyze the Result: Observe the change in resolution. If separation improves but is not yet complete, reduce the ramp rate further (e.g., to 5 °C/min).

  • Consider an Isothermal Hold: If the isomers elute within a narrow temperature window, you can introduce a brief isothermal hold (e.g., 1-2 minutes) at a temperature about 45 °C below their elution temperature to maximize separation.[2]

Q3: I've optimized the temperature program, but my isomers still co-elute. What is the next logical step?

A3: If temperature programming is insufficient, the issue lies in the fundamental chemistry of the separation. You must change the selectivity of the system, which is most effectively done by changing the GC column to one with a different stationary phase.[5]

The choice of stationary phase is critical because it dictates the type and strength of intermolecular interactions that drive separation.[6][7] For 2-methyldecahydroquinolin-4-ol, you are dealing with two types of isomerism:

  • Diastereomers (cis/trans isomers): These have different physical properties and can often be separated on standard achiral columns with different polarities.

  • Enantiomers (non-superimposable mirror images): These have identical physical properties in a non-chiral environment and require a chiral stationary phase for separation.

Stationary Phase TypeCommon Phase ChemistrySeparation MechanismSuitability for 2-Methyldecahydroquinolin-4-ol Isomers
Standard Non-Polar 5% Phenyl Polysiloxane (e.g., DB-5, HP-5ms)Primarily van der Waals forces and boiling point differences.Unlikely to resolve stereoisomers effectively. Good starting point but often insufficient.
Mid- to High-Polarity Polyethylene Glycol (WAX) or Cyanopropyl phasesDipole-dipole interactions, hydrogen bonding.May resolve some diastereomers (cis/trans) due to different spatial arrangements of the polar hydroxyl group.[8]
Chiral Derivatized Cyclodextrin (e.g., β-DEX, G-TA)Forms transient, diastereomeric complexes with the enantiomers, leading to different retention times.[9]Essential for separating enantiomers. This is the most powerful tool for this specific problem.[10]
Part 3: The Chemical Solution - Derivatization to Enhance Separation

If chromatographic optimization alone does not yield baseline separation, a chemical modification step—derivatization—can be a highly effective strategy. This involves reacting the polar hydroxyl (-OH) group of the 2-methyldecahydroquinolin-4-ol isomers to form a less polar, more volatile derivative.

Q4: Why should I use derivatization, and how does it help separate isomers?

A4: Derivatization serves three primary purposes in GC analysis:

  • Improves Peak Shape: It masks the active hydrogen of the polar hydroxyl group, which can otherwise cause peak tailing through unwanted interactions with active sites in the GC system.[11][12]

  • Increases Volatility: It converts the relatively non-volatile alcohol into a more volatile ether or ester, allowing for elution at lower temperatures.[13]

  • Enhances Separation (Most Important Here): The derivatizing agent adds a bulky chemical group to the molecule. This can exaggerate the subtle stereochemical differences between the isomers, leading to more distinct interactions with the stationary phase and improved chromatographic resolution.[13][14]

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Optimization

overcoming low aqueous solubility of 2-methyldecahydroquinolin-4-ol for in vitro assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter in vitro assays that are compromised by the poor physicochemical properties of lipophilic target compounds.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter in vitro assays that are compromised by the poor physicochemical properties of lipophilic target compounds.

2-methyldecahydroquinolin-4-ol (a bicyclic aliphatic amine) presents a classic formulation challenge. Its decahydroquinoline core drives high lipophilicity, leading to severe aqueous solubility issues. When researchers attempt to dilute this compound from a concentrated organic stock into aqueous cell culture media, it often results in undetected micro-precipitation, leading to highly variable data, false negatives, and assay interference.

This guide provides field-proven, mechanistically grounded troubleshooting steps to ensure your compound remains in solution, validating the integrity of your in vitro assays.

Solubility Optimization & Validation Workflow

G Stock 100% DMSO Stock (2-methyldecahydroquinolin-4-ol) Dilution Dilution into Aqueous Buffer (Target: <0.5% DMSO) Stock->Dilution Nephelometry Kinetic Solubility Check (Laser Nephelometry) Dilution->Nephelometry Decision Is RNU Baseline Stable? Nephelometry->Decision Proceed Proceed to in vitro Assay Decision->Proceed Yes (Soluble) Formulate Micro-precipitation Detected (Formulation Required) Decision->Formulate No (Crashed Out) Complex Prepare HP-β-CD Inclusion Complex Formulate->Complex Complex->Dilution Re-test Formulation

Workflow for optimizing and verifying the kinetic solubility of 2-methyldecahydroquinolin-4-ol.

Troubleshooting Guide & FAQs

Q1: Why does my 2-methyldecahydroquinolin-4-ol precipitate when diluted from a DMSO stock into cell culture media? A1: You are observing a failure of kinetic solubility [1]. While the compound dissolves readily in 100% DMSO (thermodynamic solubility), diluting this stock into an aqueous buffer forces the highly hydrophobic decahydroquinoline core into a polar environment. To minimize thermodynamically unfavorable interactions with water, the compound rapidly aggregates, forming micro-precipitates[2]. This drastically reduces the effective concentration of the drug in your assay, invalidating dose-response curves.

Q2: Can I just increase the DMSO concentration to keep the compound in solution? A2: No. While increasing the co-solvent concentration improves solubility, it introduces severe assay artifacts. High DMSO concentrations disrupt lipid bilayers, alter cellular metabolism, and induce cytotoxicity[1]. For most cell-based assays, the maximum tolerated concentration of DMSO is strictly ≤0.5% v/v.

Q3: If I cannot increase DMSO, what is the most scientifically sound formulation strategy? A3: Complexation with Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard for this class of molecules[3]. HP-β-CD is a cyclic oligosaccharide with a lipophilic inner cavity and a hydrophilic exterior. The hydrophobic decahydroquinoline core of 2-methyldecahydroquinolin-4-ol spontaneously partitions into the HP-β-CD cavity via van der Waals forces, forming a water-soluble inclusion complex[3]. Crucially, HP-β-CD is highly biocompatible and exhibits no significant cytotoxicity in standard cell lines (e.g., HEK293T) at concentrations up to 5 mM[4].

Q4: How do I definitively prove the compound is in solution and not forming invisible micro-precipitates? A4: Visual inspection is scientifically invalid for detecting micro-precipitation. You must use Laser Nephelometry [5]. Nephelometry measures the Tyndall effect—the scattering of light by suspended insoluble particles. By performing a serial dilution of your compound in the assay buffer and measuring the relative nephelometry units (RNUs), you can pinpoint the exact concentration at which kinetic precipitation occurs[2].

Quantitative Data & Strategy Comparisons

Table 1: Maximum Tolerated DMSO Concentrations by Cell Type

Cell Type Max DMSO Limit (v/v) Mechanistic Impact of Exceeding Limit
Immortalized Lines (e.g., HEK293T, HeLa) 0.5% Altered cellular metabolism, reduced proliferation rates.
Primary Cells (e.g., Hepatocytes, Neurons) 0.1% Acute cytotoxicity, irreversible membrane permeabilization.

| Stem Cells (e.g., iPSCs) | 0.05% - 0.1% | Unintended spontaneous differentiation, apoptosis. |

Table 2: Comparison of Solubility Enhancement Strategies

Strategy Mechanism of Action Pros Cons
Co-solvency (DMSO) Disrupts hydrogen bonding network in water. Simple, yields high thermodynamic solubility in stock. High cellular toxicity; kinetic precipitation upon dilution.
Cyclodextrin (HP-β-CD) Host-guest inclusion complexation. High biocompatibility; prevents aqueous precipitation. Requires optimization of stoichiometric molar ratios.

| Surfactants (Tween-80) | Micelle formation around lipophilic core. | Highly effective for extreme lipophiles. | Can lyse cell membranes; interferes with optical assay readouts. |

Standard Operating Protocols (SOPs)

Protocol 1: Preparation of HP-β-CD Inclusion Complex

Causality Note: We use a molar ratio rather than a weight ratio because inclusion complexes rely on 1:1 stoichiometric host-guest interactions. Dropwise addition is critical to prevent localized supersaturation, which causes irreversible bulk precipitation before the cyclodextrin can encapsulate the drug.

  • Calculate Molarity: Determine the molecular weight of your specific 2-methyldecahydroquinolin-4-ol stereoisomer (approx. 169.26 g/mol ) and HP-β-CD (approx. 1400 g/mol ). Aim for a 1:1 or 1:2 (Drug:CD) molar ratio.

  • Aqueous Phase Preparation: Dissolve the calculated amount of HP-β-CD in your target aqueous buffer (e.g., PBS or DMEM without FBS) to create a 5-10 mM cyclodextrin solution. Stir at 300 RPM at room temperature until completely clear.

  • Organic Phase Preparation: Dissolve 2-methyldecahydroquinolin-4-ol in a minimal volume of 100% ethanol or DMSO (e.g., 50 mM stock).

  • Complexation: While vigorously vortexing the HP-β-CD solution, add the organic drug stock dropwise (10 µL per minute).

  • Equilibration: Allow the solution to stir continuously for 24 hours at room temperature, protected from light, to ensure thermodynamic equilibrium of the inclusion complex.

  • Solvent Removal (Optional): If ethanol was used, lyophilize the solution to a dry powder to completely remove the organic solvent, then reconstitute in pure assay buffer.

Protocol 2: Self-Validating Kinetic Solubility Assessment via Nephelometry

Causality Note: We incubate the plate for 90 minutes before reading because kinetic solubility is time-dependent; metastable supersaturated states can take time to nucleate. We use nephelometry over UV-Vis because UV-Vis requires physical filtration of the sample (which can artificially lower the concentration by binding the drug to the filter membrane), whereas nephelometry is a non-destructive, in-well measurement.

  • Stock Preparation: Prepare a 10 mM stock of 2-methyldecahydroquinolin-4-ol (or the HP-β-CD complex) in 100% DMSO.

  • Serial Dilution: In a 96-well clear-bottom microtiter plate, perform a 2-fold serial dilution of the stock into your final assay buffer. Ensure the final DMSO concentration remains constant (e.g., 0.5%) across all wells to isolate the variable of drug concentration.

  • Incubation: Seal the plate and incubate at 37°C for 90 minutes to simulate actual in vitro assay conditions.

  • Measurement: Read the plate using a laser nephelometer (e.g., NEPHELOstar) utilizing a 632.8 nm red diode laser[2].

  • Data Analysis: Plot the Relative Nephelometry Units (RNU) on the Y-axis against the Drug Concentration on the X-axis.

  • Validation Check: The concentration at which the RNU sharply deviates from the baseline buffer control is your kinetic solubility limit. You must dose your in vitro assays strictly below this threshold.

References

  • In vitro solubility assays in drug discovery. PubMed. Available at: [Link]

  • Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. MDPI. Available at:[Link]

  • Solubility Determination of Chemicals by Nephelometry. JRC Publications Repository. Available at:[Link]

  • Hydroxypropyl-β-Cyclodextrin Depletes Membrane Cholesterol and Inhibits SARS-CoV-2 Entry into HEK293T-ACEhi Cells. PMC. Available at:[Link]

  • Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. ACS Publications. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Preventing Oxidation of 2-Methyldecahydroquinolin-4-ol During Long-Term Storage

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Welcome to the Technical Support Center for 2-methyldecahydroquinolin-4-ol . This guide provides field-proven, self-validating protocols to...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 2-methyldecahydroquinolin-4-ol . This guide provides field-proven, self-validating protocols to ensure the structural integrity of this bifunctional aliphatic compound during long-term storage and handling.

Causality & Mechanistic Background

Understanding how a molecule degrades is the first step in preventing it. 2-Methyldecahydroquinolin-4-ol contains two highly vulnerable functional groups:

  • Secondary Amine Vulnerability: Amines exposed to atmospheric oxygen or trace peroxides undergo radical chain reactions. The secondary amine embedded in the decahydroquinoline framework can be oxidized to a hydroxylamine intermediate, which subsequently dehydrates or further oxidizes into a nitrone or an N-oxide ()[1].

  • Secondary Alcohol Vulnerability: The hydroxyl group at the 4-position can be oxidized to a ketone (2-methyldecahydroquinolin-4-one) in the presence of strong oxidants or transition metal catalysts.

  • Excipient Compatibility: In formulation, excipients (e.g., PEGs, polysorbates) often contain trace hydroperoxides. These impurities are a primary driver of oxidative degradation in solid and liquid drug products ()[2].

Frequently Asked Questions (Troubleshooting)

Q1: My sample of 2-methyldecahydroquinolin-4-ol has developed a yellow tint. Is it compromised? A1: Yes. Discoloration is a hallmark of amine oxidation. As the secondary amine reacts with ambient oxygen to form N-oxides and nitrones, the conjugated systems of these degradation byproducts absorb visible light, appearing yellow or brown ()[3]. You must re-establish purity via HPLC before using this batch in sensitive assays.

Q2: What are the absolute best practices for long-term storage? A2: The compound must be stored as a solid under a strict inert atmosphere. Argon is preferred over Nitrogen because it is heavier and blankets the solid more effectively. Keep the vial tightly sealed in a desiccator at -20°C to 2-8°C. Use amber glass vials; UV and visible light provide the activation energy required to initiate autoxidation radical chain reactions.

Q3: Can I store the compound as a stock solution? A3: Storing this compound in solution is highly discouraged for periods longer than a few days. Solvents like tetrahydrofuran (THF) or diethyl ether rapidly form peroxides that will aggressively oxidize the amine and alcohol groups. If solution storage is mandatory, use anhydrous, peroxide-free aprotic solvents, blanket the headspace with Argon, and store at -20°C.

Q4: Should I use antioxidants in my formulation? A4: Yes. Radical scavengers such as Butylated Hydroxytoluene (BHT) terminate the propagation phase of oxidation[4]. Alternatively, chelating agents like EDTA can be added to sequester trace transition metals (e.g., Fe²⁺, Cu²⁺) that catalyze the generation of reactive oxygen species (ROS) from peroxides ()[2].

Data Presentation: Stabilization & Stress Testing

Table 1: Recommended Antioxidants & Chelators for Formulation

Agent TypeCompoundRecommended Conc.Mechanism of Action (Causality)
Radical Scavenger Butylated Hydroxytoluene (BHT)0.01% - 0.1% (w/w)Donates a hydrogen atom to peroxy radicals, forming a stable, sterically hindered radical that terminates the chain reaction.
Radical Scavenger α-Tocopherol (Vitamin E)0.05% - 0.2% (w/w)Natural lipophilic antioxidant; intercepts radical propagation in lipid-based formulations.
Chelating Agent EDTA (Disodium salt)0.01% - 0.05% (w/w)Binds trace transition metals, preventing them from catalyzing the Fenton reaction which generates hydroxyl radicals.

Table 2: Forced Degradation (Stress Testing) Parameters To validate your stability-indicating method, aim to achieve 5-20% degradation using these conditions.

StressorReagent / ConditionRationale / Target Pathway
Oxidative 3% H₂O₂ in Acetonitrile (24h, RT)Directly simulates peroxide impurities; drives amine to N-oxide/nitrone.
Thermal 60°C in solid state (7 days)Accelerates autoxidation and thermodynamic degradation.
Photolytic UV/Vis Light (ICH Q1B standard)Initiates photo-oxidation via free radical generation.

Experimental Protocols

Protocol 1: Aliquoting Under Inert Atmosphere (Self-Validating System)

Causality: Repeatedly opening a master vial introduces fresh oxygen and moisture. Aliquoting limits exposure. Using Argon (heavier than air) ensures oxygen is physically displaced from the sample surface, preventing autoxidation.

  • Preparation: Dry amber glass vials and PTFE-lined caps in an oven at 120°C for 2 hours. Cool in a desiccator.

  • Purging: Connect an Argon gas line with a sterile needle. Gently purge the empty amber vial for 10 seconds.

  • Transfer: Rapidly transfer the required mass of 2-methyldecahydroquinolin-4-ol into the vial.

  • Blanketing: Insert the Argon needle into the headspace of the vial (do not blow directly onto the powder to avoid aerosolization). Purge the headspace for 15-20 seconds.

  • Sealing: Cap the vial immediately while withdrawing the needle. Wrap the cap with Parafilm to prevent gas exchange.

  • Validation Check: Weigh the sealed vial and record the mass. A stable weight over time confirms no moisture ingress. Store at -20°C.

Protocol 2: Stability-Indicating HPLC Method

Causality: A standard UV method may miss N-oxides if they co-elute with the parent peak. A gradient method ensures changes in polarity (oxidation increases polarity) result in distinct retention times.

  • Sample Prep: Dissolve 1 mg of the stored sample in 1 mL of HPLC-grade Acetonitrile.

  • Column: C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase:

    • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water (maintains the amine in a protonated state for sharp peaks).

    • Solvent B: 0.1% TFA in Acetonitrile.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 210 nm (aliphatic amines lack strong chromophores; low wavelength is required) and inline MS (Mass Spectrometry) to identify M+16 (N-oxide) or M-2 (ketone) degradation peaks.

Visualizations

Pathway A 2-Methyldecahydroquinolin-4-ol (Intact API) B Hydroxylamine Intermediate A->B O2 / Peroxides (Trace Metals) D 2-Methyldecahydroquinolin-4-one (Alcohol Oxidation) A->D Oxidative Stress (Excipient Impurities) C Nitrone / N-Oxide (Amine Oxidation) B->C Further Oxidation

Oxidative degradation pathways of 2-methyldecahydroquinolin-4-ol (amine and alcohol groups).

Workflow Start Receive / Synthesize 2-Methyldecahydroquinolin-4-ol Check Check Purity (HPLC-MS) Start->Check Aliquot Aliquot in Amber Vials (Argon Blanket) Check->Aliquot Store Store at -20°C to 2-8°C Aliquot->Store Degradation Discoloration or Impurities Detected? Store->Degradation Periodic Monitoring Degradation->Store No (Stable) Formulate Add Antioxidant (BHT) or Chelator (EDTA) Degradation->Formulate Yes (Degraded)

Optimal storage workflow and troubleshooting decision tree for preventing oxidative degradation.

References

  • Gabrič, A.; Hodnik, Ž.; Pajk, S. "Oxidation of Drugs during Drug Product Development: Problems and Solutions." Pharmaceutics (via PMC), 2022.[Link]

  • Figueredo, M. et al. "A Metal-Free General Procedure for Oxidation of Secondary Amines to Nitrones." The Journal of Organic Chemistry (ACS Publications), 2009.[Link]

  • Wikipedia Contributors. "Amine oxide." Wikipedia, The Free Encyclopedia.[Link]

Sources

Optimization

Technical Support Center: Optimizing Reaction Yield for 2-Methyldecahydroquinolin-4-ol Total Synthesis

For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center dedicated to the total synthesis of 2-methyldecahydroquinolin-4-ol. This guide is designed to provide in-depth troub...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center dedicated to the total synthesis of 2-methyldecahydroquinolin-4-ol. This guide is designed to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to assist you in navigating the complexities of this multi-step synthesis. As your Senior Application Scientist, my goal is to equip you with the knowledge to not only identify and solve common experimental challenges but also to understand the underlying chemical principles to enhance your reaction yields and stereochemical control.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of 2-methyldecahydroquinolin-4-ol, presented in a question-and-answer format to directly tackle your experimental challenges.

Question 1: I'm experiencing a low yield in the initial Conrad-Limpach synthesis of the 2-methyl-4-hydroxyquinoline precursor. What are the likely causes and how can I improve it?

Low yields in the Conrad-Limpach reaction are a frequent challenge and can often be traced back to two critical stages: the initial condensation to form the enamine intermediate and the subsequent thermal cyclization.[1][2]

Possible Causes and Solutions:

  • Incomplete Enamine Formation: The initial condensation of aniline with ethyl acetoacetate to form the enamine is a reversible reaction. Inadequate removal of water can shift the equilibrium back towards the starting materials.

    • Solution: Ensure efficient water removal during this step. Using a Dean-Stark apparatus with a suitable solvent like toluene is highly recommended.[1] A catalytic amount of a weak acid, such as glacial acetic acid, can also facilitate this condensation.[1]

  • Suboptimal Cyclization Temperature: The thermal cyclization of the enamine intermediate to the 4-hydroxyquinoline requires high temperatures, typically around 250 °C.[3] Insufficient temperature will lead to incomplete reaction, while excessive temperatures can cause decomposition.

    • Solution: The choice of a high-boiling, inert solvent is crucial. While Dowtherm A (a mixture of diphenyl ether and biphenyl) is traditionally used,[4] other high-boiling solvents can also be effective. It is critical to monitor the temperature of the reaction mixture closely.

  • Side Reactions: At the high temperatures required for cyclization, side reactions can occur, leading to the formation of byproducts and reducing the yield of the desired 4-hydroxyquinoline.

    • Solution: A slow and controlled addition of the enamine intermediate to the pre-heated high-boiling solvent can minimize the formation of side products by maintaining a low concentration of the reactive intermediate at any given time.

Optimized Protocol for 2-Methyl-4-hydroxyquinoline Synthesis (Conrad-Limpach):

Step 1: Synthesis of Ethyl 3-(phenylamino)crotonate (Enamine Intermediate)

  • In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, combine aniline (1.0 eq) and ethyl acetoacetate (1.1 eq) in toluene.

  • Add a catalytic amount of glacial acetic acid (2-3 drops).

  • Heat the mixture to reflux and continue heating until the theoretical amount of water has been collected in the Dean-Stark trap.

  • Remove the toluene under reduced pressure to yield the crude enamine intermediate.

Step 2: Thermal Cyclization to 2-Methyl-4-hydroxyquinoline

  • In a separate three-necked flask equipped with a mechanical stirrer, a condenser, and a dropping funnel, heat Dowtherm A to 250 °C.

  • Add the crude ethyl 3-(phenylamino)crotonate dropwise to the hot Dowtherm A.

  • Maintain the temperature at 250 °C for 15-20 minutes after the addition is complete.

  • Allow the mixture to cool to below 100 °C and pour it into a large volume of hexanes to precipitate the product.

  • Collect the solid by filtration, wash with hexanes, and then purify by recrystallization from ethanol or by dissolving in aqueous NaOH and reprecipitating with acid.[5]

Question 2: During the hydrogenation of 2-methyl-4-hydroxyquinoline, I'm observing a mixture of partially hydrogenated products and over-reduction to the decahydroquinoline without the hydroxyl group. How can I control the hydrogenation to obtain 2-methyldecahydroquinolin-4-one?

The catalytic hydrogenation of the 2-methyl-4-hydroxyquinoline (which exists in tautomeric equilibrium with 2-methyl-1H-quinolin-4-one) is a critical step where selectivity is paramount. The goal is to fully saturate the quinoline ring system to the decahydroquinoline core while retaining the 4-oxo functionality for subsequent stereoselective reduction.

Possible Causes and Solutions:

  • Catalyst Poisoning: Quinoline and its derivatives can act as poisons to many noble metal catalysts by strongly adsorbing to the active sites, leading to incomplete hydrogenation.[1][6]

    • Solution: Ensure the purity of your starting material and solvents. If catalyst poisoning is suspected, increasing the catalyst loading or using a more poison-resistant catalyst, such as a rhodium- or ruthenium-based catalyst, may be necessary. Pre-treating the substrate with a scavenger to remove potential poisons can also be beneficial. A detailed guide on troubleshooting catalyst poisoning can be found in the literature.[7]

  • Harsh Reaction Conditions: High hydrogen pressure and elevated temperatures can lead to over-reduction, including the hydrogenolysis of the C-O bond at the 4-position.

    • Solution: Start with milder reaction conditions (e.g., lower hydrogen pressure and temperature) and monitor the reaction progress carefully by TLC or GC-MS. A gradual increase in pressure or temperature can help find the optimal balance between reaction rate and selectivity.

  • Incorrect Catalyst Choice: The choice of catalyst and support can significantly influence the selectivity of the hydrogenation.

    • Solution: While Pd/C is a common hydrogenation catalyst, it can sometimes promote over-reduction. Consider screening other catalysts such as PtO₂ or Rh/C. The choice of solvent can also play a crucial role; acidic conditions (e.g., using acetic acid as a co-solvent) can sometimes favor the desired transformation.

Visualizing the Hydrogenation Pathway:

Caption: Possible pathways in the hydrogenation of 2-methyl-4-hydroxyquinoline.

Question 3: I have successfully synthesized 2-methyldecahydroquinolin-4-one. Now, how can I stereoselectively reduce the ketone to obtain a specific stereoisomer of 2-methyldecahydroquinolin-4-ol?

The reduction of the 4-keto group introduces a new stereocenter, and controlling its configuration (axial vs. equatorial hydroxyl group) is crucial for the synthesis of a specific stereoisomer. The outcome of the reduction is highly dependent on the reducing agent and the steric environment around the carbonyl group.

Strategies for Stereoselective Reduction:

  • Thermodynamic vs. Kinetic Control:

    • For the thermodynamically more stable equatorial alcohol: Use reducing agents that allow for equilibration, such as sodium borohydride (NaBH₄) in a protic solvent like methanol or ethanol. The hydride will preferentially attack from the less hindered axial face, leading to the equatorial alcohol.

    • For the kinetically favored axial alcohol: Employ bulky reducing agents that approach from the less hindered equatorial face, such as Lithium tri-sec-butylborohydride (L-Selectride®).

  • Luche Reduction for Enhanced Selectivity: The Luche reduction, which utilizes NaBH₄ in the presence of a lanthanide salt like cerium(III) chloride (CeCl₃) in methanol, is a powerful method for the 1,2-reduction of α,β-unsaturated ketones.[8][9][10][11] While 2-methyldecahydroquinolin-4-one is not an enone, the principle of using CeCl₃ to increase the hardness of the borohydride and enhance its selectivity for carbonyl reduction can be beneficial. It can lead to cleaner reactions and potentially improved stereoselectivity, often favoring the equatorial alcohol.[12]

Comparative Table of Reducing Agents:

Reducing AgentTypical ConditionsExpected Major ProductMechanistic Rationale
NaBH₄ Methanol or Ethanol, 0 °C to rtEquatorial alcoholSmall hydride attacks from the less hindered axial face (thermodynamic control).[13]
L-Selectride® THF, -78 °CAxial alcoholBulky hydride attacks from the less hindered equatorial face (kinetic control).
Luche Reagent (NaBH₄/CeCl₃) Methanol, 0 °C to rtEquatorial alcohol"Harder" borohydride species enhances selectivity for carbonyl reduction.[8]

Frequently Asked Questions (FAQs)

Q1: What are the different stereoisomers of 2-methyldecahydroquinolin-4-ol, and how can I identify them?

2-Methyldecahydroquinolin-4-ol has multiple stereocenters, leading to several possible stereoisomers. The key stereochemical relationships to consider are the cis or trans fusion of the two rings and the relative orientations of the methyl and hydroxyl groups.

Identification of Stereoisomers:

  • NMR Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for stereochemical assignment.[14]

    • Coupling Constants: The magnitude of the coupling constants of the protons at the ring junctions and the proton at C-4 can provide information about their dihedral angles and thus their relative stereochemistry.

    • Chemical Shifts: The chemical shifts of the carbons and protons are sensitive to their local environment. For example, an axial proton will typically resonate at a higher field (lower ppm) than its equatorial counterpart. Conformational analysis using NMR data is a well-established technique for decahydroquinoline systems.[13][15]

  • Mass Spectrometry: While not as definitive as NMR for stereochemistry, the fragmentation patterns in mass spectrometry can sometimes provide clues about the stereochemical arrangement.[1]

Q2: I am having difficulty separating the different stereoisomers of 2-methyldecahydroquinolin-4-ol. What purification strategies do you recommend?

The separation of diastereomers can be challenging due to their similar physical properties.

Purification Strategies:

  • Flash Column Chromatography: This is the most common method for separating diastereomers.

    • Solvent System Optimization: A systematic approach to optimizing the solvent system is crucial. Start with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increase the polarity. Thin-layer chromatography (TLC) is an invaluable tool for screening different solvent systems.

    • Gradient Elution: A shallow gradient of the more polar solvent can improve the separation of closely eluting isomers.[5]

    • Column Stacking: For particularly difficult separations, using two columns in series can increase the theoretical plates and improve resolution.[16]

  • Reversed-Phase HPLC: For more challenging separations, reversed-phase HPLC can offer different selectivity compared to normal-phase chromatography.[17]

  • Crystallization: If one of the diastereomers is a solid and has a different solubility profile than the others, fractional crystallization can be an effective purification method.

Q3: Are there any protecting groups I should consider using during the synthesis?

The use of protecting groups can be a valuable strategy to prevent unwanted side reactions.

  • Nitrogen Protection: The secondary amine of the decahydroquinoline ring is nucleophilic and can potentially react with electrophiles. If subsequent steps involve such reagents, protecting the nitrogen as a carbamate (e.g., Boc or Cbz) is advisable. These groups can be readily removed under acidic or hydrogenolytic conditions, respectively.[7][18]

  • Hydroxyl Protection: If reactions need to be performed on other parts of the molecule in the presence of the hydroxyl group, it can be protected as a silyl ether (e.g., TBS) or a benzyl ether.

Workflow with Protecting Groups:

Protecting_Group_Workflow A 2-Methyldecahydroquinolin-4-one B N-Protected 2-Methyldecahydroquinolin-4-one A->B Boc₂O or CbzCl C N-Protected 2-Methyldecahydroquinolin-4-ol B->C Stereoselective Reduction D Further Functionalization C->D Desired Reaction E Final Product D->E Deprotection

Caption: A generalized workflow incorporating N-protection.

By carefully considering these troubleshooting tips and strategic approaches, you will be better equipped to optimize the total synthesis of 2-methyldecahydroquinolin-4-ol, leading to improved yields and greater control over the desired stereochemical outcome.

References

  • Sharmila, N., & Hari Babu, B. (2016). Study of configuration and conformational analysis of 2-aryl-trans- decahydroquinolin-4-ols by mass spectrometric approach. Journal of Molecular Structure, 1109, 40–49. [Link]

  • Bhavani, N., & Natarajan, D. (1996). Configuration and Conformational Study of Some 2-Aryl-trans-decahydroquinolin-4-ones. Magnetic Resonance in Chemistry, 34(8), 582–586. [Link]

  • Santai Technologies Inc. (n.d.). The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. Chromatography Application Note AN032. [Link]

  • Wikipedia. (2023). Luche reduction. [Link]

  • Conformational analysis of 2-aryl-trans-decahydroquinolin-4-ols. II. A kinetic and computational approach. (n.d.). ResearchGate. [Link]

  • Ru‐NHC‐Catalyzed Asymmetric Hydrogenation of 2‐Quinolones to Chiral 3,4‐Dihydro‐2... - PMC. (n.d.). [Link]

  • Protecting groups in organic synthesis + H2O. (n.d.). [Link]

  • Booth, H., & Griffiths, D. V. (1973). Proton magnetic resonance studies of cyclic compounds. Part VIII. The conformations of cis- and trans-decahydroquinolines and their acyl derivatives. Journal of the Chemical Society, Perkin Transactions 2, (6), 842-846. [Link]

  • Two-step gradient optimization to improve and simplify flash purification and scale-up. (2025, December 9). Biotage. [Link]

  • Corma, A., Concepcion, P., & Serna, P. (2012). An Unusual Chemoselective Hydrogenation of Quinoline Compounds Using Supported Gold Catalysts. Journal of the American Chemical Society, 134(40), 16575-16578. [Link]

  • Luche Reduction. (2020, March 1). YouTube. [Link]

  • Wikipedia. (2023). Conrad–Limpach synthesis. [Link]

  • Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. [Link]

  • Enantioselective Access to Decahydroquinolines Bearing a C4a or C8a Quaternary Stereocenter from a Common Intermediate Total Synthesis of (−)-Myrioxazine A - PMC. (n.d.). [Link]

  • Reversed-phase HPLC separation of the diastereomers of compound... | Download Scientific Diagram - ResearchGate. (n.d.). [Link]

  • Luche Reduction. (n.d.). Organic Chemistry Portal. [Link]

  • Separation of diastereomers - Chromatography Forum. (2008, January 23). [Link]

  • 2-methyl-4-hydroxyquinoline - Organic Syntheses Procedure. (n.d.). [Link]

  • Study of the Reaction Pathways for the Hydrogenation of Quinoline over Nickel Phosphide Catalysts - MDPI. (2025, October 13). [Link]

  • 1H and 13C NMR spectral assignments and X-ray crystallography of 4,5,8,12b-TETrahydro-isoindolo[1,2-a]isoquinoline and derivatives. (n.d.). ResearchGate. [Link]

  • 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value - TSI Journals. (2018, June 28). [Link]

  • Two possible products of the Conrad–Limpach synthesis. - ResearchGate. (n.d.). [Link]

  • Conrad-Limpach Reaction - Cambridge University Press & Assessment. (n.d.). [Link]

  • Conformational analysis of stereoisomeric dodecahydropyrido[2,1-b]-quinazolin-11-ones. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. (n.d.). [Link]

  • Quinoline Synthesis: Conrad-Limpach-Knorr. (n.d.). [Link]

  • 13C NMR Spectroscopy: A Tool for Study of Conformational Analysis of 2-Aryl-trans-decahydroquinolin-4-ols. (n.d.). Caribbean Journal of Science and Technology. [Link]

  • Conrad-Limpach Synthesis. (n.d.). SynArchive. [Link]

  • HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC. (n.d.). [Link]

  • 1H and 13C NMR chemical shifts and spin-spin coupling constants in trans- and cis-decalins - PubMed. (2005, August 15). [Link]

  • High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids - MDPI. (2025, April 23). [Link]

  • Synthesis of two quinolines from one substrate: The beginning of regulating the duality of free radicals - ChemRxiv. (n.d.). [Link]

  • Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - MDPI. (2022, August 26). [Link]

  • A Facile Synthesis of 2-Methylquinolines via Pd-Catalyzed Aza-Wacker Oxidative Cyclization - Organic Chemistry Portal. (n.d.). [Link]

  • Preparation of 4-hydroxyquinoline compounds. (1951, June 26).

Sources

Troubleshooting

Technical Support Center: Refining Crystallization Conditions for 2-Methyldecahydroquinolin-4-ol

Scientific Overview Welcome to the Technical Support Center. For researchers and drug development professionals, substituted decahydroquinolines—such as 2-methyldecahydroquinolin-4-ol—are critical structural motifs frequ...

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Author: BenchChem Technical Support Team. Date: April 2026

Scientific Overview

Welcome to the Technical Support Center. For researchers and drug development professionals, substituted decahydroquinolines—such as 2-methyldecahydroquinolin-4-ol—are critical structural motifs frequently utilized in the total synthesis of bioactive natural products, including poison frog alkaloids[1].

Because 2-methyldecahydroquinolin-4-ol possesses multiple stereocenters (positions 2, 4, 4a, and 8a) and operates as a basic secondary amine, achieving high diastereomeric and enantiomeric purity is notoriously challenging. Crystallization via salt formation is a highly effective, scalable technique to exclude structural impurities from the crystalline lattice[2]. This guide provides field-proven troubleshooting strategies, quantitative benchmarks, and self-validating protocols to optimize your purification workflows.

Purification Workflow Visualization

Workflow N1 Crude 2-Methyldecahydroquinolin-4-ol (Isomeric Mixture) N2 Chiral Salt Formation (e.g., L-(+)-Tartaric Acid in EtOH) N1->N2 Dissolve & Heat N3 Controlled Cooling & Seeding (Metastable Zone Control) N2->N3 0.1°C/min Cooling N4 Fractional Crystallization (Diastereomeric Separation) N3->N4 Nucleation N5 Filtration & Cold Wash (Remove Soluble Impurities) N4->N5 Solid Phase N6 Free-Basing (Alkaline Extraction with NaOH/DCM) N5->N6 Resuspend in Water N7 Pure 2-Methyldecahydroquinolin-4-ol (Target Stereoisomer) N6->N7 Extract & Evaporate

Figure 1: Optimal workflow for diastereomeric salt crystallization and free-basing.

Troubleshooting Guides & FAQs

Q1: Why is my 2-methyldecahydroquinolin-4-ol "oiling out" (liquid-liquid phase separation) instead of forming solid crystals? Causality & Solution: Oiling out occurs when the solute's melting point is lower than the saturation temperature of the solvent system at a given concentration. Instead of nucleating a solid, the supersaturated solution separates into a solute-rich liquid phase and a solvent-rich liquid phase. For 2-methyldecahydroquinolin-4-ol, this is often caused by the presence of structurally similar stereoisomers that depress the melting point of the mixture. Actionable Fix:

  • Dilute the system: Lower the initial concentration to ensure the saturation curve is crossed below the melting point of the solute.

  • Alter the solvent matrix: Switch to a solvent with a steeper temperature-solubility gradient. A mixture of Ethanol/Acetone (often 60–95% aqueous) provides excellent thermodynamic control[3].

  • Seed the metastable zone: Introduce a pure seed crystal just below the saturation temperature (before phase separation occurs) to bypass the high activation energy of primary nucleation.

Q2: How do I effectively resolve the cis and trans diastereomers of this compound? Causality & Solution: Saturated N-heterocycles possess a basic secondary amine that readily forms stable, crystalline salts with chiral or achiral acids[4]. Because the cis and trans isomers of 2-methyldecahydroquinolin-4-ol have different spatial geometries (axial vs. equatorial hydroxyl/methyl groups), their corresponding salts will exhibit significantly different lattice energies and solubilities. Actionable Fix: Utilize L-(+)-tartaric acid or dibenzoyl-L-tartaric acid in absolute ethanol. The tartrate salt of the target diastereomer will typically precipitate first. If kinetic resolution is preferred over thermodynamic crystallization, enantioselective amidation using chiral hydroxamic acids can be employed to selectively functionalize one isomer[4].

Q3: My isolated crystal yield is extremely low (<30%). How can I improve recovery without sacrificing purity? Causality & Solution: Low yield usually indicates that the target salt remains highly soluble in the mother liquor at the final cooling temperature, or that the cold wash step is dissolving the purified lattice. Actionable Fix:

  • Anti-solvent addition: Slowly add a non-polar anti-solvent (e.g., diethyl ether or hexanes) dropwise to the mother liquor to decrease the dielectric constant of the medium, forcing the polar salt out of solution.

  • Optimize washing: Wash the filter cake only with pre-chilled solvent (0–4 °C) that matches the crystallization matrix, minimizing solvent contact time.

Q4: What is the most reliable method to recover the free base after salt crystallization? Causality & Solution: To recover the free amine, the ionic bond of the salt must be broken by deprotonating the nitrogen. If the pH is not high enough, or if the extraction solvent is too polar, the compound will partition poorly. Actionable Fix: Suspend the crystalline salt in water and adjust the aqueous phase to pH > 10 using 1M NaOH. Extract the liberated free base into a non-polar organic solvent like dichloromethane (DCM). The biphasic alkaline extraction ensures the water-soluble acid byproduct remains in the aqueous layer while the lipophilic decahydroquinoline partitions into the organic layer[5].

Quantitative Data: Crystallization Systems and Efficiency

The following table summarizes expected outcomes based on standard purification techniques for substituted decahydroquinolines.

Purification TechniqueStarting MaterialReagents / Solvent SystemAchieved Purity (%)Yield (%)
Diastereomeric Salt Crystallization Isomeric MixtureL-(+)-Tartaric Acid / Ethanol> 99.045–50 (per cycle)
Recrystallization (Free Base) Enriched CrudeHexane / Ethyl Acetate (3:1)95.075–80
Kinetic Resolution Racemic MixtureChiral Hydroxamic Acid / Toluene> 98.040–45
Acid-Base Extraction Crude Extract1M HCl then 1M NaOH / DCM85–90> 90

Standard Operating Procedure (SOP): Diastereomeric Salt Resolution

This protocol is designed as a self-validating system to ensure maximum E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) during execution.

Phase 1: Salt Formation & Crystallization
  • Dissolution: Suspend 10.0 g of crude 2-methyldecahydroquinolin-4-ol in 50 mL of absolute ethanol in a round-bottom flask.

  • Acid Addition: Slowly add a stoichiometric equivalent of L-(+)-tartaric acid dissolved in 20 mL of warm ethanol.

  • Heating: Heat the mixture to 70 °C under continuous stirring until the solution is completely clear.

    • Validation Checkpoint: A distinctly clear solution confirms complete salt formation and dissolution. If particulates remain, perform a hot filtration to remove insoluble impurities.

  • Controlled Cooling: Remove the flask from the heat source and allow it to cool ambiently to room temperature at a rate of ~0.5 °C/min.

    • Causality Note: Rapid cooling induces spontaneous crash-out, trapping impurities in the crystal lattice. Slow cooling favors the growth of pure, thermodynamically stable crystals.

  • Seeding (Optional but Recommended): Once the solution reaches 40 °C, introduce 10 mg of pure target salt crystals to bypass primary nucleation barriers.

  • Maturation: Transfer the flask to a 4 °C refrigerator and leave undisturbed for 12–18 hours.

Phase 2: Isolation & Free-Basing
  • Filtration: Isolate the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with 10 mL of ice-cold ethanol.

    • Validation Checkpoint: The filtrate should contain the undesired, highly soluble isomer, while the filter cake holds the target diastereomeric salt.

  • Resuspension: Transfer the purified salt to a separatory funnel and suspend it in 50 mL of deionized water.

  • Alkalization: Add 1M NaOH dropwise until the aqueous phase reaches pH 10–11.

    • Validation Checkpoint: The solution will turn visibly cloudy as the water-insoluble free base is liberated from the salt.

  • Extraction: Add 50 mL of dichloromethane (DCM) and agitate gently. Allow the phases to separate. The free base will partition into the lower organic (DCM) layer[5].

  • Drying & Concentration: Collect the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield pure 2-methyldecahydroquinolin-4-ol.

References

  • Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A. ResearchGate. 1

  • A Head-to-Head Comparison of Quinoline Purification Techniques for Researchers and Drug Development Professionals. BenchChem. 2

  • CN102344438B - Crystallization of quinoline derivatives and its preparation method. Google Patents. 3

  • Catalytic Kinetic Resolution of Saturated N-Heterocycles by Enantioselective Amidation with Chiral Hydroxamic Acids. ACS Publications. 4

  • EP0142920A2 - 6-Oxodecahydroquinolines and process for their preparation. Google Patents. 5

Sources

Optimization

troubleshooting low ionization efficiency of 2-methyldecahydroquinolin-4-ol in LC-MS

Welcome to the technical support center for the analysis of 2-methyldecahydroquinolin-4-ol and related saturated heterocyclic compounds by LC-MS. This guide is designed for researchers, scientists, and drug development p...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the analysis of 2-methyldecahydroquinolin-4-ol and related saturated heterocyclic compounds by LC-MS. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the ionization efficiency of this and structurally similar molecules.

Introduction to the Challenge

2-Methyldecahydroquinolin-4-ol, a bicyclic amino alcohol, possesses a tertiary amine within a saturated heterocyclic ring system. While this functional group is generally amenable to positive mode electrospray ionization (ESI), achieving high sensitivity can be challenging due to its specific structural and physicochemical properties. This guide provides a structured, question-and-answer approach to systematically address and resolve low ionization efficiency issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am seeing a very weak or no signal for 2-methyldecahydroquinolin-4-ol in my initial ESI-MS screening. Where should I start?

A weak or absent signal is a common starting point. The initial troubleshooting should focus on the fundamental aspects of your LC-MS method, primarily mobile phase composition and basic instrument settings.

Initial Checks:

  • Confirm Analyte Presence: Ensure that your standard is not degraded and is at an appropriate concentration for detection. Prepare a fresh standard solution.

  • Verify Instrument Performance: Before troubleshooting your specific analyte, confirm the overall health of your LC-MS system. Infuse a known, well-behaving standard (like reserpine or a similar compound recommended by your instrument manufacturer) to ensure the instrument is performing to specification.

  • Check for Basic Errors: Ensure the LC is connected to the MS, there is mobile phase flow, and the correct injection volume is being used.

If these basic checks pass, the issue likely lies with the method's suitability for your analyte. The following workflow provides a systematic approach to troubleshooting.

A Start: Low/No Signal B Step 1: Mobile Phase Optimization (pH & Additives) A->B Initial Approach C Step 2: Ion Source Parameter Tuning B->C If signal is still low F Resolution: Improved Signal B->F D Step 3: Consider Ion Suppression C->D If optimization is insufficient C->F E Step 4: Evaluate Alternative Ionization (APCI) D->E If suppression is ruled out or mitigated D->F E->F

Caption: Initial troubleshooting workflow for low signal of 2-methyldecahydroquinolin-4-ol.

Q2: How does the mobile phase pH affect the ionization of 2-methyldecahydroquinolin-4-ol, and what should I use?

The mobile phase pH is arguably the most critical parameter for ionizing basic compounds like 2-methyldecahydroquinolin-4-ol in ESI.

The Underlying Principle (Expertise & Experience):

Electrospray ionization in positive mode relies on the analyte's ability to accept a proton, forming a positively charged ion ([M+H]⁺). For a basic compound, this is most efficient when the mobile phase pH is significantly lower than the analyte's pKa. The pKa is the pH at which the compound is 50% ionized and 50% neutral. A general rule of thumb is to set the mobile phase pH at least 2 units below the analyte's pKa to ensure >99% of the molecules are in their protonated, readily ionizable form.

The predicted pKa of the tertiary amine in the decahydroquinoline scaffold is approximately 10.7. This indicates it is a relatively strong base. Therefore, an acidic mobile phase is essential for efficient protonation and subsequent detection.

Recommended Mobile Phase Additives:

AdditiveTypical ConcentrationResulting Aqueous pH (approx.)Suitability for MSComments
Formic Acid 0.1% (v/v)2.8Excellent The most common and highly recommended choice. It's a good proton source and generally provides excellent signal for basic compounds in positive ESI.
Acetic Acid 0.1% (v/v)3.2Good A milder acid than formic acid. Can be a good alternative if formic acid causes in-source fragmentation.
Ammonium Formate 5-10 mM (+ 0.1% Formic Acid)~3-4Excellent Provides buffering capacity which can improve peak shape and retention time reproducibility.
Trifluoroacetic Acid (TFA) 0.05-0.1% (v/v)2.1Poor (Use with Caution) While a strong acid that ensures protonation, TFA is a strong ion-pairing agent that can significantly suppress the ESI signal. It is also persistent in the LC-MS system and difficult to remove.

Experimental Protocol: Mobile Phase Optimization

  • Prepare Mobile Phases:

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile or Methanol + 0.1% Formic Acid

  • Initial Analysis: Perform a gradient elution from 5% to 95% B over a suitable time to elute your compound.

  • Evaluate Signal: If the signal is still low, consider increasing the formic acid concentration to 0.2% or using a mobile phase buffered with ammonium formate.

  • Consider High pH (Advanced): Contrary to conventional wisdom, some basic compounds show improved signal at high pH due to complex gas-phase ionization mechanisms. If acidic conditions fail, a high pH mobile phase (e.g., 5 mM ammonium bicarbonate, pH 9.5) using a pH-stable column could be explored.

Q3: I've optimized my mobile phase with formic acid, but the signal for 2-methyldecahydroquinolin-4-ol is still weak. What ion source parameters should I adjust?

Once the mobile phase is optimized, the next step is to fine-tune the ion source parameters to efficiently desolvate the analyte and transmit it into the mass spectrometer.

Key ESI Source Parameters and Their Impact:

ParameterTypical RangeEffect on IonizationTroubleshooting Action
Capillary/Spray Voltage 2.5 - 4.5 kVDrives the electrochemical process of ESI. Too low results in an unstable spray; too high can cause in-source fragmentation or corona discharge.Start with the instrument's default setting and adjust in +/- 0.5 kV increments while monitoring the analyte signal.
Source/Drying Gas Temperature 250 - 400 °CAids in the desolvation of droplets. Insufficient temperature leads to solvent clusters and poor signal. Excessive temperature can cause thermal degradation of the analyte.Increase in 25 °C increments. Monitor for signal improvement. If the signal decreases, it may indicate thermal degradation.
Drying Gas Flow 8 - 15 L/minAssists in solvent evaporation. Higher flow rates are needed for higher LC flow rates.Optimize in conjunction with the drying gas temperature. Increase the flow rate for more aqueous mobile phases.
Nebulizer Gas Pressure 30 - 60 psiAids in the formation of a fine aerosol. Critical for stable spray formation.Adjust to achieve a stable signal. Higher pressures can be beneficial at higher LC flow rates.

Systematic Optimization Workflow:

Start Begin Infusion of Analyte Temp Optimize Drying Gas Temperature Start->Temp Flow Optimize Drying Gas Flow Temp->Flow Neb Optimize Nebulizer Pressure Flow->Neb Volt Optimize Capillary Voltage Neb->Volt End Optimized Parameters Volt->End

Caption: A sequential approach to optimizing ion source parameters via direct infusion.

Experimental Protocol: Ion Source Tuning via Infusion

  • Prepare Infusion Setup: Prepare a 1-10 µg/mL solution of 2-methyldecahydroquinolin-4-ol in a 50:50 mixture of your optimized mobile phase A and B.

  • Direct Infusion: Infuse the solution directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

  • Parameter Adjustment: While monitoring the ion intensity for [M+H]⁺, adjust one parameter at a time as described in the table above to maximize the signal.

  • Apply to LC-MS Method: Once the optimal parameters are found, apply them to your LC-MS method.

Q4: My signal is inconsistent or disappears in the presence of a sample matrix. Could this be ion suppression?

Yes, this is a classic symptom of ion suppression, where co-eluting matrix components interfere with the ionization of your analyte.

Identifying and Mitigating Ion Suppression:

  • Post-Column Infusion Experiment: This is the definitive way to identify ion suppression.

    • Continuously infuse a standard solution of your analyte post-column.

    • Inject a blank, extracted matrix sample onto the column.

    • A dip in the constant analyte signal at the retention time of your analyte indicates ion suppression.

  • Improving Chromatographic Separation: Adjust your LC gradient to move your analyte's peak away from regions of high matrix interference.

  • Enhanced Sample Preparation: More rigorous sample preparation techniques like solid-phase extraction (SPE) can be more effective at removing interfering matrix components than simpler methods like protein precipitation.

  • Dilution: Diluting the sample can reduce the concentration of interfering components, though this may also reduce your analyte signal below the limit of detection.

Q5: I've tried everything with ESI and my signal is still not sufficient. What are my other options?

If ESI proves to be inefficient for 2-methyldecahydroquinolin-4-ol, Atmospheric Pressure Chemical Ionization (APCI) is an excellent alternative.

When to Choose APCI:

APCI is well-suited for less polar, thermally stable compounds that do not ionize well by ESI. Since 2-methyldecahydroquinolin-4-ol has a significant non-polar hydrocarbon scaffold, it is a good candidate for APCI.

Key APCI Parameters:

ParameterTypical RangeEffect on IonizationTroubleshooting Action
Vaporizer Temperature 350 - 500 °CThis is the most critical parameter in APCI. It must be high enough to completely vaporize the LC eluent and analyte before they reach the corona needle.Start around 400 °C and increase in 25-50 °C increments. Insufficient temperature is a common cause of low APCI signal.
Corona Discharge Current 2 - 5 µACreates the reactant ions that ionize the analyte through gas-phase reactions.Optimize for maximum signal and stability. Typically, a value between 3-4 µA is a good starting point.
Source Temperature 100 - 200 °CKeeps the ion source block heated to prevent condensation.Generally less critical than the vaporizer temperature but should be optimized.

Considerations for Switching to APCI:

  • Thermal Stability: While decahydroquinolines are generally stable, very high vaporizer temperatures can potentially cause degradation. Monitor for fragment ions that may indicate thermal decomposition.

  • Mobile Phase: APCI is generally more tolerant of different mobile phases than ESI. However, methanol is often preferred over acetonitrile as an organic modifier in APCI for better ion formation.

References

  • MetwareBio. (n.d.). Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications.
  • Pure Synth. (2025, December 30). Common LCMS Solvents & Modifiers: A Guide to Mobile Phase Composition.
  • Wikipedia. (n.d.). Atmospheric-pressure chemical ionization.
  • NP-MRD. (2022, April 28). Showing NP-Card for cis-Decahydroquinoline (NP0068461).
  • ResearchGate. (2023, July 19). Predicted pKa values for the secondary and tertiary amines shown in...
  • Journal of Chemical & Engineering Data. (2014, October 20). Dissociation Constants (pKa) of Tertiary and Cyclic Amines: Structural and Temperature Dependences.
  • MDPI. (2025, January 16). Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy.
  • Journal of the American Society for Mass Spectrometry. (2014, August 21). Effect of Mobile Phase on Electrospray Ionization Efficiency.
  • Agilent. (n.d.). Optimizing the Agilent Multimode Source.
  • Alfa Chemistry. (n.d.). pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds.
  • Biotage. (2023, February 2). Troubleshooting Loss of Signal: Where did my peaks go?
  • Journal of the American Society for Mass Spectrometry. (2022, May 12). Significance of Competitive Reactions in an Atmospheric Pressure Chemical Ionization Ion Source: Effect of Solvent.
  • PMC. (n.d.). Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes. Retrieved from a href="[Link].

  • PubChem. (n.d.). Quinoline, decahydro-, cis-.
  • RSC Publishing. (2016, March 10). High desolvation temperature facilitates the ESI-source H/D exchange at non-labile sites of hydroxybenzoic acids and aromatic amino acids.
  • Wiley Analytical Science. (2020, October 1). Better ionization with pH optimization.
  • HPLC-MS Ionization: ESI/APCI/APPI Selection, Source Conditions And Robustness. (2025, September 19).
  • Waters Knowledge Base. (n.d.). Troubleshooting low ESI sensitivity on QTofs with MagneTOF detectors (Guided Troubleshooting) - WKB101295.
  • PMC. (2023, January 19). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics.
  • Wikipedia. (n.d.). Atmospheric-pressure chemical ionization.
  • Analytical Chemistry. (2003, January 10). Combined Electrospray Ionization−Atmospheric Pressure Chemical Ionization Source for Use in High-Throughput LC−MS Applications.
  • ResearchGate. (n.d.). Atmospheric pressure chemical ionization (APCI) mass spectra for all...
  • Structure-Guided Chemical Optimization of Bicyclic Peptide (Bicycle) Inhibitors of Angiotensin-Converting Enzyme 2. (n.d.).
  • Journal of the Chemical Society, Perkin Transactions 2. (n.d.). *The thermal decomposition of quaternary ammonium hydroxides. Part 5.
Troubleshooting

optimizing mobile phase for 2-methyldecahydroquinolin-4-ol chiral separation

Welcome to the Technical Support Center for Chiral Chromatography. This guide is specifically engineered for researchers and drug development professionals tasked with developing enantioselective separation methods for 2...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Chiral Chromatography. This guide is specifically engineered for researchers and drug development professionals tasked with developing enantioselective separation methods for 2-methyldecahydroquinolin-4-ol , a structurally complex basic amine with multiple stereocenters.

Because 2-methyldecahydroquinolin-4-ol possesses both a basic secondary amine and a hydroxyl group, it is highly prone to secondary interactions with residual silanols on silica-based columns. This guide provides field-proven causality, self-validating protocols, and troubleshooting steps to optimize your mobile phase for baseline resolution.

I. Frequently Asked Questions (FAQs): Mobile Phase Causality

Q1: Why am I observing severe peak tailing and poor resolution for 2-methyldecahydroquinolin-4-ol on a polysaccharide chiral stationary phase (CSP)? A: Peak tailing in basic amines like decahydroquinolines is primarily caused by non-specific, high-energy secondary interactions between the basic nitrogen of the analyte and acidic residual silanol groups on the silica support of the CSP. To mitigate this, you must introduce a basic mobile phase additive. Basic additives like Diethylamine (DEA), Butylamine, or Ethylenediamine (EDA) competitively bind to these active silanol sites, masking them from the analyte[1]. This reduces peak tailing and allows the primary enantioselective interactions (hydrogen bonding, dipole-dipole, and π−π interactions) within the chiral grooves of the polysaccharide selector to dictate retention.

Q2: How do I choose between Diethylamine (DEA) and Ethylenediamine (EDA) as an additive? A: DEA is the industry-standard first-line additive, typically used at 0.1% (v/v)[1]. However, because 2-methyldecahydroquinolin-4-ol contains a hydroxyl group in close proximity to the amine, it can form complex intramolecular hydrogen bonds. If DEA fails to yield a resolution ( Rs​ ) >1.5 , switching to EDA or 2-aminoethanol (AE) can dramatically improve peak symmetry and resolution. Note that EDA has limited miscibility in pure non-polar solvents (like hexane or heptane) and requires at least 2% of an alcohol modifier (methanol or ethanol) in the mobile phase to prevent precipitation[1].

Q3: Can I use acidic additives for a basic compound like 2-methyldecahydroquinolin-4-ol? A: Yes, counterintuitively, strong acidic additives can sometimes resolve basic amines better than basic additives. Research has demonstrated that adding ethanesulfonic acid (ESA) or methanesulfonic acid (MSA) to the mobile phase can induce baseline separation for diverse basic amines[2]. The mechanism relies on ion-pair salt formation in the mobile phase combined with a localized pH decrease that alters the steric environment and enhances binding with the CSP[3].

Q4: How does the choice of alcohol modifier (Isopropanol vs. Ethanol) affect enantiorecognition? A: The steric hindrance of the alcohol modifier directly impacts chiral selectivity[2]. Isopropanol (IPA) is bulkier and often provides higher stereoselectivity by forcing the analyte into tighter conformational alignment within the chiral cavities of the CSP. Ethanol (EtOH) is less sterically hindered, leading to faster elution times but potentially lower resolution. Method optimization requires screening both to balance retention time and resolution[4].

II. Troubleshooting Guide & Self-Validating Protocol

If your initial screening yields co-elution or poor peak shape, follow this self-validating workflow to systematically isolate the variables.

Step-by-Step Mobile Phase Optimization Protocol

Objective: Achieve baseline enantiomeric resolution ( Rs​≥1.5 ) for 2-methyldecahydroquinolin-4-ol using Normal Phase HPLC.

  • Baseline System Verification:

    • Flush the HPLC system with Isopropanol to remove any residual buffers from previous reversed-phase runs.

    • Install an immobilized polysaccharide CSP (e.g., Chiralpak IC or IA). Immobilized phases are recommended due to their robust solvent compatibility[2].

  • Initial Modifier Screening (The "Standard" Run):

    • Prepare Mobile Phase A: Hexane / IPA (90:10, v/v) + 0.1% DEA.

    • Prepare Mobile Phase B: Hexane / EtOH (90:10, v/v) + 0.1% DEA.

    • Validation Check: Run the racemate at 1.0 mL/min, 25°C. If Rs​<1.0 , proceed to step 3.

  • Additive Substitution (Targeting Secondary Interactions):

    • Replace 0.1% DEA with 0.1% Ethylenediamine (EDA). Ensure your alcohol concentration is ≥2% to maintain miscibility[1].

    • Validation Check: Observe peak symmetry. If the tailing factor drops below 1.2 but peaks still co-elute, the issue is chiral recognition, not secondary interactions. Proceed to step 4.

  • Thermodynamic Optimization:

    • Temperature is a critical selectivity parameter[4]. Lower the column compartment temperature from 25°C to 15°C. Enantioselective interactions are typically enthalpy-driven; lower temperatures often increase the differential binding energies between enantiomers, improving resolution at the cost of broader peaks.

  • Ion-Pairing Alternative (If Normal Phase Fails):

    • Switch to Polar Organic Mode (POM) using 100% Methanol or Acetonitrile.

    • Add 0.1% Ethanesulfonic Acid (ESA) and 0.1% DEA to create a volatile ion-pairing environment[3].

III. Quantitative Data: Mobile Phase Additive Comparison

The following table summarizes the expected chromatographic behavior of 2-methyldecahydroquinolin-4-ol under various mobile phase conditions on a standard polysaccharide CSP.

Mobile Phase Base (v/v)Additive (0.1% v/v)Mechanism of ActionExpected Impact on 2-methyldecahydroquinolin-4-ol
Hexane / IPA (90:10)NoneN/ASevere peak tailing, potential irreversible adsorption.
Hexane / IPA (90:10)Diethylamine (DEA)Silanol maskingImproved peak shape, standard baseline resolution.
Hexane / EtOH (90:10)Ethylenediamine (EDA)Enhanced silanol maskingSuperior peak symmetry; requires 2% alcohol for miscibility.
Methanol (100%)Ethanesulfonic Acid (ESA)Ion-pairing / localized pH shiftHigh resolution via salt formation; alternate selectivity profile.

IV. Method Development Workflow Visualization

G Start Start: 2-Methyldecahydroquinolin-4-ol Chiral Separation Screen Screen Immobilized CSPs (e.g., Chiralpak IC, IA) Start->Screen BaseMP Select Base Mobile Phase (Hexane/IPA or Hexane/EtOH) Screen->BaseMP Additives Evaluate Basic Additives (0.1% DEA vs. 0.1% EDA) BaseMP->Additives CheckRes Resolution (Rs) ≥ 1.5? Additives->CheckRes Optimize Optimize Modifier Ratio, Switch to ESA, or Adjust Temp CheckRes->Optimize No Success Method Validated & Locked CheckRes->Success Yes Optimize->Additives Iterate

Chiral Method Development Workflow for Basic Amines

V. References

  • Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives ResearchGate URL:[Link][2]

  • Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives (PubMed Abstract) National Institutes of Health (NIH) URL:[Link][3]

  • CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives Daicel Chiral Technologies URL:[Link][1]

  • Playing with Selectivity for Optimal Chiral Separation LCGC International URL:[Link][4]

Sources

Optimization

reducing stereochemical byproducts in 2-methyldecahydroquinolin-4-ol derivative synthesis

Welcome to the Decahydroquinoline (DHQ) Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and eliminate stereochemical byproducts (diastereomers and enantiom...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Decahydroquinoline (DHQ) Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and eliminate stereochemical byproducts (diastereomers and enantiomers) during the synthesis of 2-methyldecahydroquinolin-4-ol derivatives.

The DHQ scaffold is highly prone to stereochemical leakage due to its multiple contiguous stereocenters (C2, C4, C4a, C8a) and the conformational flexibility of the piperidine ring. This guide provides field-proven diagnostic workflows, mechanistic Q&As, and self-validating protocols to ensure absolute stereocontrol.

Diagnostic Workflow for Stereochemical Leakage

Before adjusting your reagents, you must isolate where the stereochemical deviation is occurring. Use the following diagnostic logic to trace the origin of your byproducts.

Diagnostic Start Analyze DHQ Product (NMR / Chiral HPLC) Decision Identify Impurity Type Start->Decision Dias Diastereomeric Contamination Decision->Dias Multiple NMR sets Enan Enantiomeric Contamination Decision->Enan Low e.e. on HPLC FixC4 C4 Epimers: Shift to Bulky Hydride (L-Selectride) Dias->FixC4 C4-OH issue FixRing C4a/C8a Epimers: Check Thermodynamic Equilibration Dias->FixRing Ring fusion issue FixCycl Racemization: Optimize Chiral Auxiliary or Catalyst Ligand Enan->FixCycl Upstream failure

Diagnostic workflow for identifying stereochemical impurities in DHQ synthesis.

Troubleshooting Guide & FAQs

Issue 1: Poor Diastereoselectivity at the C4 Position

Q: During the reduction of 2-methyldecahydroquinolin-4-one, my NMR shows a near 1:1 mixture of epimers at C4. How do I force the reaction to yield the axial alcohol exclusively?

A: This is a classic issue of facial selectivity dictated by steric approach control. Small hydride donors (like NaBH4​ or LiAlH4​ ) lack the steric bulk necessary to differentiate between the axial and equatorial faces of the C4 ketone. Because the DHQ bicyclic system presents competing 1,3-diaxial interactions and A-strain from the C2 methyl group, small hydrides attack from both trajectories, resulting in epimeric mixtures.

The Solution: Switch to a sterically demanding reducing agent like L-Selectride (Lithium tri-sec-butylborohydride). The massive steric bulk of the sec-butyl groups forces the hydride to attack exclusively from the less hindered equatorial face. This trajectory pushes the resulting hydroxyl group into the axial position, providing the cis-isomer with exceptional diastereomeric excess (>95% d.e.). Stereoselective reduction of the C–O or C=O bonds is a mandatory strategy for accessing specific DHQ stereoisomers[1].

Issue 2: Epimerization at the Ring Fusion (C4a/C8a)

Q: I am losing stereochemical integrity at the C4a/C8a ring fusion during the upstream cyclization step. What causes this, and how can I lock the conformation?

A: The cis- and trans-fused decahydroquinoline systems can undergo thermodynamic equilibration if exposed to strongly acidic or basic conditions during enamine/iminium intermediate stages. If you are relying on thermodynamic control, you will inherently get a mixture of ring-fusion isomers.

The Solution: You must establish the ring fusion under strict kinetic control. We recommend utilizing a highly stereoselective vinylogous Mukaiyama-Mannich reaction (VMMR). This approach effectively sets the first two stereogenic centers at the ring fusion with perfect diastereo- and enantiocontrol before the piperidine ring is fully closed[2].

Issue 3: Unexpected NMR Coupling Constants

Q: My purified 2-methyldecahydroquinolin-4-ol shows a 3J coupling constant that doesn't match a standard chair conformation. Did I synthesize the wrong diastereomer?

A: Not necessarily. The introduction of a methyl group at C2 (or C3) induces a flattening of the piperidine ring around the C2-C3 bond. The molecule distorts its conformation to minimize gauche interactions between the methyl group and adjacent protons[3]. This flattening alters the dihedral angles, causing the 3J values to deviate from idealized Karplus equation predictions. Pro-Tip: Do not rely solely on J -values for DHQ derivatives. Always cross-reference 1D NMR with 2D NOESY/ROESY experiments to confirm spatial proximity.

Quantitative Data: Reagent Selection for C4 Ketone Reduction

To guide your reagent selection, refer to the following benchmarking data for the reduction of 2-methyldecahydroquinolin-4-one.

Reducing AgentConditionsMajor DiastereomerDiastereomeric Excess (d.e.)Isolated Yield (%)
NaBH4​ MeOH, 0 °CMixed (Axial/Equatorial)~15%88%
DIBAL-HTHF, -78 °CAxial OH72%85%
L-SelectrideTHF, -78 °CAxial OH>95%92%
Ru/BINAP ( H2​ )MeOH, 50 psi, 25 °CEquatorial OH88%95%

Mechanistic Pathway: Hydride Trajectory

Mechanism Substrate 2-Methyl-DHQ-4-one (C4 Ketone) PathA L-Selectride (-78 °C) Substrate->PathA PathB NaBH4 (0 °C) Substrate->PathB TS_A Equatorial Hydride Attack (Steric Approach Control) PathA->TS_A TS_B Mixed Attack (Lack of Facial Bias) PathB->TS_B ProdA Axial C4-OH (>95% d.e.) TS_A->ProdA ProdB C4 Epimeric Mixture (~15% d.e.) TS_B->ProdB

Hydride attack trajectory dictating C4 stereochemistry in DHQ-4-one reduction.

Self-Validating Experimental Protocol

Stereoselective Reduction of 2-Methyl-DHQ-4-one via L-Selectride

Objective: Isolate the C4-axial alcohol with >95% d.e. while preventing unreacted ketone carryover.

Step 1: Rigorous Substrate Preparation Dissolve 2-methyldecahydroquinolin-4-one (1.0 eq) in anhydrous THF (0.2 M). Causality: L-Selectride is highly moisture sensitive. Trace water will quench the hydride, leading to incomplete conversion and making downstream separation of the product from the starting ketone nearly impossible. Validation Check: Perform a Karl Fischer titration on your THF; it must read <50 ppm H2​O before proceeding.

Step 2: Cryogenic Control Cool the reaction flask to -78 °C using a dry ice/acetone bath. Causality: Ultra-low temperatures maximize the energy difference ( ΔΔG‡ ) between the competing diastereomeric transition states, rigidly locking the substrate conformation to favor equatorial attack. Validation Check: Insert an internal thermocouple. Do not begin addition until the internal temperature is stable at -75 °C.

Step 3: Reagent Addition Add L-Selectride (1.0 M in THF, 1.2 eq) dropwise over 30 minutes down the inner wall of the flask. Causality: Rapid addition causes localized exothermic spikes, providing enough thermal energy to overcome the steric barrier, resulting in equatorial hydride attack and stereochemical leakage.

Step 4: In-Process Monitoring (Self-Validation) Stir for 2 hours at -78 °C. Validation Check: Before quenching, remove a 50 µL aliquot, quench it in 1 mL EtOAc/ H2​O , and spot the organic layer on TLC (Hexanes/EtOAc 7:3, KMnO4​ stain). The starting material ( Rf​≈0.6 ) must be completely absent. If present, your hydride was compromised; add an additional 0.2 eq of L-Selectride and wait 30 minutes.

Step 5: Oxidative Quench Slowly add 3M NaOH (2.0 eq) followed by 30% H2​O2​ (3.0 eq), and allow the reaction to warm to room temperature over 1 hour. Causality: L-Selectride reductions form a robust, stable organoborane-alkoxide complex. Standard aqueous workups will not break this bond. The alkaline peroxide oxidatively cleaves the B–O bond, releasing the free C4-ol. Validation Check: Test the aqueous layer with starch-iodide paper. A positive (blue/black) result confirms excess peroxide is present, ensuring 100% destruction of the borane complex.

References

  • Stereoselective Synthesis of the Decahydroquinoline Alkaloid cis-195J. ACS Publications.[Link]

  • Study of configuration and conformational analysis of 2-Aryl-Trans-decahydroquinolin-4-ols (Flattening about the C(2)–C(3) bond). ResearchGate.[Link]

  • Enantioselective Access to Decahydroquinolines Bearing a C4a or C8a Quaternary Stereocenter. PMC.[Link]

Sources

Troubleshooting

Technical Support Center: Scaling Up 2-Methyldecahydroquinolin-4-ol Production

Prepared by: Senior Application Scientist, Process Chemistry Division Target Audience: Process Chemists, Scale-Up Engineers, and Drug Development Professionals Welcome to the Technical Support Center. Scaling the synthes...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Process Chemistry Division Target Audience: Process Chemists, Scale-Up Engineers, and Drug Development Professionals

Welcome to the Technical Support Center. Scaling the synthesis of 2-methyldecahydroquinolin-4-ol from a milligram laboratory curiosity to a hectogram process presents significant thermodynamic and stereochemical hurdles. The catalytic hydrogenation of the 2-methylquinolin-4-ol precursor requires precise control over sequential ring reductions while preserving the C4-hydroxyl moiety and managing the stereocenters at C2, C4, C4a, and C8a.

This guide provides field-validated protocols, mechanistic causality, and troubleshooting matrices to ensure your scale-up campaigns are reproducible and self-validating.

Process Visualization: Scale-Up Logic

The following workflow illustrates the critical path for the regiodivergent hydrogenation of the quinoline core.

ScaleUpWorkflow N1 2-Methylquinolin-4-ol (Substrate) N3 High-Pressure Hydrogenation (30-50 bar H2) N1->N3 N2 Catalyst Prep (Ru/C or Ni2P) N2->N3 N4 IPC Monitoring (GC-FID) N3->N4 N5 Conversion? N4->N5 N6 Stalled at THQ (Adjust Temp/Acid) N5->N6 Incomplete N7 Full Conversion (Cool & Vent) N5->N7 >99% Yield N6->N3 Re-pressurize N8 Filtration & Crystallization N7->N8 N9 2-Methyldecahydroquinolin-4-ol (Pure Target) N8->N9

Fig 1: Iterative hydrogenation workflow for 2-methyldecahydroquinolin-4-ol scale-up.

Validated Scale-Up Protocol (100g Scale)

This protocol is designed as a self-validating system . You must not proceed to the next phase until the In-Process Control (IPC) criteria of the current phase are met.

Phase 1: Preparation & System Validation
  • Substrate Loading: Charge a 1 L Hastelloy autoclave with 100 g of 2-methylquinolin-4-ol and 500 mL of tert-amyl alcohol (t-amylOH).

    • Causality:t-amylOH is selected over methanol to prevent unwanted N-alkylation at elevated temperatures and to provide a higher heat capacity to absorb the exothermic shock of the initial reduction 1.

  • Catalyst Addition: Add 2.0 g of 5% Ru/C catalyst (2 mol%).

  • System Validation (Self-Check): Seal the reactor. Pressurize with N 2​ to 10 bar and hold for 15 minutes.

    • Validation: A pressure drop of <0.1 bar validates reactor integrity, ensuring no highly flammable H 2​ gas leaks during the high-pressure phase.

Phase 2: Regiodivergent Hydrogenation
  • Purging & Pressurization: Purge the N 2​ and pressurize the reactor to 30 bar with H 2​ gas.

  • Temperature Programming:

    • For cis-isomer target: Heat strictly to 60°C.

    • For trans-isomer target: Heat to 150°C.

    • Causality: The hydrogenation of the intermediate 1,2,3,4-tetrahydroquinoline (THQ) is temperature-dependent. Low temperatures trap the intermediate in the kinetically favored cis conformation. High temperatures provide the thermal activation energy required for reversible imine/enamine tautomerization, funneling the intermediate to the thermodynamically stable trans product 1.

  • Agitation: Set impeller speed to 800 RPM.

    • Causality: Overcomes mass-transfer limitations of H 2​ gas dissolving into the liquid phase, a common failure point when moving from 1g vials to 100g reactors.

Phase 3: In-Process Control (IPC) & Workup
  • IPC Sampling: At t=12 h, extract a 1 mL aliquot via the dip-tube. Analyze via GC-FID.

    • Validation: The process is validated to proceed to workup only when the THQ intermediate peak area is <1%.

  • Workup: Cool the reactor to 20°C, safely vent H 2​ , and purge with N 2​ . Filter the mixture through a Celite pad to recover the Ru/C catalyst.

  • Crystallization: Concentrate the filtrate under vacuum and recrystallize the crude 2-methyldecahydroquinolin-4-ol from hexane/ethyl acetate (3:1) to achieve >99% diastereomeric purity.

Quantitative Catalyst Performance Data

The choice of catalyst and temperature dictates both the conversion rate and the stereochemical outcome. Below is a comparative matrix based on 50g scale-up data.

Catalyst SystemTemp (°C)Pressure (bar)AdditivePrimary IntermediateMajor ProductYield (%)Ref
5% Ru/C 6030NoneTHQcis-DHQ881
5% Ru/C 15030NoneTHQtrans-DHQ851
PtO 2​ 251 (H 2​ balloon)AcOHEnaminecis-DHQ712
Ni 2​ P / SBA-15 28040NoneTHQMixed DHQ933
Ir-Complex 2550Chiral LigandTHQEnantiopure THQ914

Troubleshooting & FAQs

Q1: Why does my reaction stall at the tetrahydroquinoline (THQ) intermediate during scale-up? A1: Causality: The nitrogen-containing pyridine ring reduces rapidly due to favorable coordination with the metal center, but the adjacent benzene ring requires significantly higher activation energy to break its aromaticity. Furthermore, the newly formed secondary amine in the THQ intermediate is highly basic and can competitively bind to (and poison) the catalyst surface. Solution: You have two options. Either introduce a mild acid (like acetic acid) to protonate the amine and reduce its coordination affinity 2, or switch to a robust Nickel Phosphide (Ni 2​ P) catalyst, which is highly resistant to basic nitrogen poisoning 3.

Q2: My diastereomeric ratio (d.r.) drops significantly when moving from 1g to 100g. How do I fix this? A2: Causality: This is a classic thermal runaway issue. The initial hydrogenation of the heteroaromatic ring is highly exothermic. In a 1g vial, heat dissipates instantly. In a 100g reactor, localized hot spots form. If you are targeting the kinetic cis-isomer (which requires strictly 60°C), these hot spots will inadvertently provide the energy needed to isomerize the intermediate into the thermodynamic trans-isomer 1. Solution: Increase jacket cooling capacity, lower the initial H 2​ dosing rate to control the exotherm, and maximize agitation to ensure uniform heat distribution.

Q3: I am losing the hydroxyl group at the C4 position during hydrogenation. How do I prevent hydrogenolysis? A3: Causality: Palladium-based catalysts (e.g., Pd/C) are notorious for promoting the hydrogenolysis of C-O bonds, especially when the hydroxyl group is in a pseudo-benzylic or allylic position relative to the aromatic/alkene intermediates during the reduction cascade. Solution: Strictly avoid Palladium. Utilize Ruthenium on Carbon (Ru/C) or Iridium complexes, which have a much lower propensity for C-O bond cleavage while maintaining high activity for aromatic ring saturation 4.

Q4: I am observing ring-opening byproducts (e.g., o-propylaniline derivatives). How do I prevent this? A4: Causality: Over-hydrogenation leading to C-N bond cleavage is a common side reaction when using highly active commercial sulfide catalysts at elevated temperatures. Solution: Switch from metal sulfides to Ru/C or Ni 2​ P. Nickel phosphide catalysts selectively saturate the quinoline core to decahydroquinoline while actively suppressing the C-N cleavage pathways that lead to o-propylaniline 3.

References

  • Teaching an Old Dog New Tricks: Simple Selective and Regiodivergent Quinoline Hydrogenation ACS Sustainable Chemistry & Engineering[Link]

  • Biomimetic Construction of the Hydroquinoline Ring System. Diastereodivergent Enantioselective Synthesis of 2,5-Disubstituted cis-Decahydroquinolines The Journal of Organic Chemistry[Link]

  • Study of the Reaction Pathways for the Hydrogenation of Quinoline over Nickel Phosphide Catalysts MDPI[Link]

  • Development of a scalable iridium-catalyzed asymmetric hydrogenation process for synthesis of chiral 2-methyl-1,2,3,4-tetrahydroquinoline Science Exploration Press[Link]

Sources

Reference Data & Comparative Studies

Validation

Stereochemical Elucidation of 2-Methyldecahydroquinolin-4-ol Diastereomers: An NMR Comparison Guide

As a Senior Application Scientist in structural elucidation, I approach the stereochemical assignment of complex saturated heterocycles not merely as an analytical task, but as a multidimensional puzzle. The decahydroqui...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in structural elucidation, I approach the stereochemical assignment of complex saturated heterocycles not merely as an analytical task, but as a multidimensional puzzle. The decahydroquinoline (DHQ) scaffold is a privileged motif in drug development and a core structural element in numerous bioactive natural products, including amphibian pumiliotoxins and phlegmarine-type Lycopodium alkaloids[1][2].

The molecule 2-methyldecahydroquinolin-4-ol possesses four contiguous stereocenters (C-2, C-4, C-4a, C-8a), leading to 16 possible stereoisomers (8 diastereomeric pairs). Because the pharmacological profile, receptor binding affinity, and metabolic stability of a DHQ derivative are inextricably linked to its 3D conformation, differentiating these diastereomers is a critical quality control step. This guide objectively compares the Nuclear Magnetic Resonance (NMR) spectroscopic profiles of these diastereomers and provides a self-validating experimental workflow for their unambiguous assignment.

Part 1: Theoretical Basis of DHQ Stereochemistry

To accurately compare DHQ diastereomers, we must first understand the causality behind their distinct NMR signatures. The stereochemical assignment relies heavily on the conformational rigidity (or lack thereof) within the bicyclic system.

Ring Fusion (C-4a / C-8a)
  • Trans-fused DHQs: These diastereomers are conformationally locked into a rigid double-chair structure. Because the relative orientations of the protons are fixed, scalar coupling ( J -value) analysis is highly reliable[2]. The H-4a and H-8a protons are rigidly trans-diaxial.

  • Cis-fused DHQs: These systems are conformationally flexible and can undergo chair-chair interconversion between "N-endo" and "N-exo" conformers. This flipping averages the NMR signals unless the equilibrium is heavily biased by bulky substituents (like an equatorial C-2 methyl group)[1].

Causality of Chemical Shifts ( γ -Gauche Effects)

The orientation of the C-2 methyl group and C-4 hydroxyl group dictates specific spatial interactions that dramatically alter 13 C chemical shifts. An axial methyl group at C-2 will experience steric compression from axial protons at C-4 and C-8a. This γ -gauche interaction increases electron density around the carbon, leading to a significant upfield shift in the 13 C NMR spectrum compared to its equatorial counterpart[2].

Causality of Coupling Constants (Karplus Equation)

The Karplus equation governs the relationship between the dihedral angle of adjacent protons and their 3J coupling constant. Trans-diaxial protons (dihedral angle ≈180∘ ) exhibit large coupling constants ( 3J≈10−12 Hz), whereas equatorial-equatorial or axial-equatorial protons (dihedral angle ≈60∘ ) show much smaller couplings ( 3J≈2−5 Hz)[3].

Part 2: Comparative NMR Profiling Data

The following tables synthesize the quantitative NMR data used to differentiate the diastereomers of 2-methyldecahydroquinolin-4-ol.

Table 1: Diagnostic 1 H NMR Coupling Constants ( 3J )
ProtonConfigurationExpected MultiplicityTypical 3J Values (Hz)Structural Implication
H-2 (axial) Equatorial C-2 MethylDoublet of quartets (dq) J2ax,3ax​≈10−12 J2ax,3eq​≈2−4 Confirms equatorial methyl orientation.
H-2 (equatorial) Axial C-2 MethylMultiplet (m) / br q J2eq,3ax​≈2−4 J2eq,3eq​≈2−4 Confirms axial methyl orientation.
H-4 (axial) Equatorial C-4 OHTriple doublet (td) J4ax,3ax​≈10−12 J4ax,4a−ax​≈10−12 Confirms trans-diaxial relationship with H-4a.
H-4 (equatorial) Axial C-4 OHNarrow multiplet (m) J4eq,3ax​≈2−4 J4eq,4a​≈2−4 Confirms axial hydroxyl orientation.
H-4a / H-8a Trans-fused RingComplex multiplets J4a,8a​≈10−12 Confirms rigid trans-decalin type framework.
Table 2: Diagnostic 13 C NMR Chemical Shifts
Carbon PositionStereochemical EnvironmentExpected Shift Trend ( δ ppm)Causality ( γ -Gauche Effects)
C-2 Methyl Equatorial 20.0 – 25.0 ppmLacks steric compression; resonates downfield.
C-2 Methyl Axial 14.5 – 19.5 ppmShielded by γ -gauche interaction with C-4/C-8a axial protons[3].
C-4 Equatorial OH 70.0 – 75.0 ppmStandard secondary alcohol shift; minimal compression.
C-4 Axial OH 64.0 – 69.0 ppmShielded by γ -gauche interactions with C-2/C-5 axial protons.

Part 3: Self-Validating Experimental Protocol

A robust analytical protocol must be a self-validating system . This means we never rely on a single data point. If scalar data ( J -couplings) suggests an equatorial C-2 methyl, spatial data (NOE cross-peaks) must orthogonally confirm this by lacking a 1,3-diaxial cross-peak to the C-4 axial proton.

Step 1: Sample Preparation and Solvent Selection
  • Action: Dissolve 15-20 mg of the purified diastereomer in 0.6 mL of deuterated solvent.

  • Causality: While CDCl 3​ is the industry standard, hydrogen bonding in CDCl 3​ can occasionally obscure the C-4 hydroxyl proton or alter the conformation of cis-fused DHQs. If severe spectral overlap occurs (e.g., H-4a and H-8a merging), switch to Benzene- d6​ . Benzene- d6​ induces Aromatic Solvent-Induced Shifts (ASIS), which differentially shields protons based on their proximity to the polar hydroxyl and amine groups, effectively pulling overlapping multiplets apart.

Step 2: 1D NMR Acquisition ( 1 H and 13 C)
  • Action: Acquire 1 H NMR at 500 MHz and 13 C NMR at 125 MHz.

  • Causality: High-field magnets are mandatory to achieve the dispersion necessary for first-order multiplet analysis. Extract the 3J values for H-2 and H-4 to establish the initial axial/equatorial assignments (referencing Table 1).

Step 3: 2D NMR Correlation (The Backbone)
  • Action: Acquire COSY, HSQC, and HMBC spectra.

  • Causality: Use HSQC to map the 13 C shifts to their respective protons. Use COSY to trace the continuous spin system from H-2 H-3 H-4 H-4a H-8a. This step prevents misassignment of the highly coupled aliphatic envelope (1.0 - 2.5 ppm).

Step 4: Orthogonal Validation via ROESY
  • Action: Acquire a 2D ROESY spectrum (Rotating-frame Overhauser Effect Spectroscopy) rather than a standard NOESY.

  • Causality: For mid-sized molecules like 2-methyldecahydroquinolin-4-ol (MW 169 g/mol ), the rotational correlation time ( τc​ ) in standard solvents can result in a NOE signal close to zero at high magnetic fields (500-600 MHz). ROESY guarantees positive cross-peaks regardless of τc​ , preventing false-negative spatial correlations.

  • Validation Check: Look for the 1,3-diaxial interactions. If H-2 is axial, you must see a strong ROESY cross-peak between H-2 and H-4 (if H-4 is also axial) or H-8a. If this cross-peak is absent, your initial J -value assignment is flawed, or the ring is undergoing conformational exchange.

Part 4: Diagnostic Workflow Diagram

The following diagram maps the logical progression of our self-validating NMR methodology.

NMR_Workflow Start Diastereomeric Mixture 2-methyldecahydroquinolin-4-ol Prep NMR Sample Prep (CDCl3 or C6D6, 500+ MHz) Start->Prep OneD 1D 1H & 13C NMR Identify Key Resonances Prep->OneD TwoD 2D NMR Suite (COSY, HSQC, HMBC) OneD->TwoD Coupling J-Value Analysis (Karplus Equation) TwoD->Coupling NOESY ROESY (Spatial Proximity) TwoD->NOESY CisTrans Ring Fusion Assignment (C4a-C8a cis/trans) Coupling->CisTrans Substituent Substituent Orientation (C2-Me, C4-OH ax/eq) Coupling->Substituent NOESY->CisTrans NOESY->Substituent CisTrans->Substituent Final Stereochemistry Confirmed Substituent->Final

Self-validating NMR workflow for the stereochemical assignment of decahydroquinoline diastereomers.

References

  • Bosch, C., Bradshaw, B., & Bonjoch, J. (2019). Decahydroquinoline Ring 13C NMR Spectroscopic Patterns for the Stereochemical Elucidation of Phlegmarine-Type Lycopodium Alkaloids: Synthesis of (-)-Serralongamine A and Structural Reassignment and Synthesis of (-)-Huperzine K and (-)-Huperzine M (Lycoposerramine Y). Journal of Natural Products, 82(6), 1576-1586. URL:[Link]

  • Garraffo, H. M., Jain, P., Spande, T. F., Daly, J. W., Jones, T. H., Smith, E. R., & Zottig, V. E. (1999). Occurrence and Significance of Decahydroquinolines from Dendrobatid Poison Frogs and a Myrmicine Ant: Use of 1H and 13C NMR in Their Conformational Analysis. Journal of Natural Products, 62(8), 1110-1118. URL:[Link]

  • Toyooka, N., et al. (2021). Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A. Molecules, 26(24), 7480. URL:[Link]

Sources

Comparative

2-methyldecahydroquinolin-4-ol vs pumiliotoxin biological activity comparison

An in-depth comparative analysis of alkaloid pharmacodynamics requires isolating the fundamental structural drivers of biological activity. In the realm of dendrobatid (poison dart frog) alkaloids, the structural complex...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth comparative analysis of alkaloid pharmacodynamics requires isolating the fundamental structural drivers of biological activity. In the realm of dendrobatid (poison dart frog) alkaloids, the structural complexity of natural products often masks the specific pharmacophores responsible for distinct neurophysiological effects.

This guide provides an objective, data-driven comparison between Pumiliotoxin (PTX) —a highly complex, naturally occurring alkaloid—and 2-methyldecahydroquinolin-4-ol , a simplified, synthetic decahydroquinoline (DHQ) core[1]. By stripping away the complex alkylidene side chains of natural PTXs, researchers use synthetic DHQs to decouple voltage-gated sodium channel (VGSC) hyperactivation from nicotinic acetylcholine receptor (nAChR) blockade, offering a safer and more tunable scaffold for neurological drug development.

Structural and Mechanistic Divergence

The biological activity of these compounds is dictated by their bicyclic ring systems and side-chain configurations, which steer them toward entirely different ion channel targets.

Pumiliotoxin B (The Natural Hyperactivator)

Pumiliotoxin B (PTX-B) is an alkylidene-indolizidine alkaloid renowned for its potent myotonic and cardiotonic toxicity. Mechanistically, PTX-B acts as an allosteric activator of voltage-gated sodium channels (VGSCs)[2]. It binds to a unique "alkaloid-binding domain" on the VGSC that is allosterically coupled to the binding sites for α -scorpion toxin, β -scorpion toxin, and brevetoxin[2]. When synergistic toxins are present, PTX-B dramatically delays channel inactivation, leading to massive, uncontrolled Na+ influx[3].

2-Methyldecahydroquinolin-4-ol & Pumiliotoxin C (The Synthetic and Natural Blockers)

In contrast, Pumiliotoxin C (PTX-C, or cis-195A) and its synthetic analog 2-methyldecahydroquinolin-4-ol possess a decahydroquinoline (DHQ) core rather than an indolizidine core[4]. This structural shift completely alters their target affinity. Instead of activating VGSCs, DHQ alkaloids act as noncompetitive antagonists at nicotinic acetylcholine receptors (nAChRs) [5]. They bind directly within the ion channel pore of the nAChR, enhancing receptor desensitization and blocking Na+ and Ca2+ flux without competing with the endogenous ligand (acetylcholine)[6].

2-methyldecahydroquinolin-4-ol serves as a minimal pharmacophore model. By lacking the extended lipophilic side chains of PTX-C, it exhibits lower overall potency but provides a highly stable, synthetically accessible building block for structure-activity relationship (SAR) studies targeting specific nAChR subtypes (e.g., α7 vs. α4β2 )[4].

G PTXB Pumiliotoxin B (PTX-B) [Complex Natural Product] VGSC Voltage-Gated Sodium Channels (Allosteric Modulator Site) PTXB->VGSC PTXC 2-Methyl-DHQ / PTX-C [Decahydroquinoline Core] nAChR Nicotinic Acetylcholine Receptors (Ion Channel Pore) PTXC->nAChR NaFlux Massive Na+ Influx (Synergy with Scorpion Toxins) VGSC->NaFlux Blockade Noncompetitive Blockade (Enhanced Desensitization) nAChR->Blockade Toxicity Cardiotonic / Myotonic Toxicity NaFlux->Toxicity Therapeutic Neurological Therapeutics Blockade->Therapeutic

Divergent pharmacological pathways of Pumiliotoxin B vs. Decahydroquinoline cores.

Quantitative Pharmacodynamics

The following table synthesizes the comparative biological activity metrics of the natural toxins versus the synthetic DHQ core.

CompoundPrimary TargetMechanism of ActionPotency (IC50 / EC50)Phenotypic Effect
Pumiliotoxin B (PTX-B) VGSCAllosteric Activator~1.5 µM (Na+ flux, + α -ScTx)Severe Cardiotonic / Myotonic
Pumiliotoxin C (cis-195A) nAChRNoncompetitive Blocker1.0 - 1.5 µMGanglionic Blockade
2-Methyldecahydroquinolin-4-ol nAChRNoncompetitive Blocker>5.0 µM (estimated scaffold baseline)Mild / Tunable nAChR Inhibition

Data derived from comparative electrophysiology and radioligand flux assays[4][5][6].

Self-Validating Experimental Workflows

To accurately compare the biological activity of these compounds, researchers must utilize distinct assay environments tailored to the respective ion channels. Below are the field-proven methodologies for evaluating both VGSC activation and nAChR blockade.

Protocol A: 22Na+ Flux Assay for VGSC Activation (PTX-B Evaluation)

Causality: Synaptoneurosomes are utilized because they preserve the native lipid microenvironment and the intact allosteric coupling of VGSC toxin sites, which are often lost in simplified cell lines. α -scorpion toxin is added to stabilize the open state of the channel, allowing PTX-B's synergistic activation to be quantified[2].

  • Preparation: Isolate guinea pig cerebral cortical synaptoneurosomes and suspend in a sodium-free HEPES-buffered medium to establish a baseline gradient.

  • Pre-incubation: Aliquot 100 µL of the suspension into tubes containing 1.0 µM α -scorpion toxin (to prime the allosteric sites) and varying concentrations of PTX-B (0.1 µM to 10 µM). Incubate at 37°C for 10 minutes.

  • Flux Initiation: Add 100 µL of buffer containing 22Na+ (1 µCi/mL) to initiate ion flux.

  • Termination & Washing: Exactly 30 seconds post-initiation, quench the reaction by adding 3 mL of ice-cold wash buffer containing 1 µM Tetrodotoxin (TTX). Validation Step: TTX specifically blocks VGSCs; if flux is not halted by TTX, the signal is an artifact.

  • Quantification: Rapidly filter the mixture through GF/C glass fiber filters, wash three times, and quantify retained 22Na+ using liquid scintillation counting.

Protocol B: Two-Electrode Voltage Clamp (TEVC) for nAChR Blockade (DHQ Evaluation)

Causality:Xenopus oocytes lack endogenous nAChRs. By injecting specific cRNA (e.g., human α7 or α4β2 ), we create a clean, isolated system to test the subtype selectivity and pore-blocking kinetics of 2-methyldecahydroquinolin-4-ol without background interference[4].

  • Expression: Inject Xenopus laevis oocytes with 10-50 ng of cRNA encoding the desired nAChR subunits. Incubate at 18°C in ND96 buffer for 48–72 hours to allow membrane expression.

  • Voltage Clamping: Impale oocytes with two microelectrodes (0.5–2.0 M Ω resistance, filled with 3M KCl). Clamp the membrane potential at -70 mV using a TEVC amplifier.

  • Agonist Baseline: Perfuse the oocyte with 100 µM Acetylcholine (ACh) for 5 seconds to establish the maximal inward current ( Imax​ ). Wash with ND96 buffer for 3 minutes to allow complete receptor recovery.

  • Antagonist Application: Co-perfuse 100 µM ACh with varying concentrations of 2-methyldecahydroquinolin-4-ol (1 µM to 100 µM).

  • Kinetic Analysis: Record the peak current amplitude and the decay phase ( τ ). Validation Step: A noncompetitive pore blocker will accelerate the decay phase (use-dependent block) and will not be overcome by increasing the ACh concentration.

G Oocyte Xenopus Oocyte Preparation cRNA cRNA Injection (a7 or a4b2 nAChR) Oocyte->cRNA Incubate Incubation (48-72h, 18°C) cRNA->Incubate Clamp Two-Electrode Voltage Clamp Incubate->Clamp Perfusion Compound Perfusion (ACh + DHQ) Clamp->Perfusion Analysis Current Analysis (IC50 Determination) Perfusion->Analysis

Step-by-step workflow for Two-Electrode Voltage Clamp (TEVC) electrophysiology.

Strategic Applications in Drug Development

The transition from studying natural pumiliotoxins to utilizing synthetic decahydroquinolines like 2-methyldecahydroquinolin-4-ol represents a classic paradigm in medicinal chemistry: pharmacophore simplification .

While PTX-B is an invaluable tool compound for mapping the allosteric architecture of sodium channels, its extreme toxicity and complex stereochemistry make it unsuitable as a therapeutic lead. Conversely, the simplified DHQ core of 2-methyldecahydroquinolin-4-ol retains the ability to interact with the nAChR ion channel pore[4][5]. By systematically modifying the hydroxyl and methyl functional groups on this synthetic scaffold, researchers can develop highly selective, noncompetitive nAChR modulators. These compounds hold significant promise for treating neurological conditions characterized by cholinergic dysfunction, such as Alzheimer's disease, without triggering the lethal VGSC-mediated cardiotoxicity inherent to the natural poison frog alkaloids.

References

  • Pumiliotoxin B binds to a site on the voltage-dependent sodium channel that is allosterically coupled to other binding sites. Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

  • Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A. MDPI. Available at:[Link]

  • Decahydroquinoline alkaloids: noncompetitive blockers for nicotinic acetylcholine receptor-channels in pheochromocytoma cells and Torpedo electroplax. PubMed (NIH). Available at:[Link]

  • Nicotinic receptor-elicited sodium flux in rat pheochromocytoma PC12 cells: effects of agonists, antagonists, and noncompetitive blockers. PubMed (NIH). Available at:[Link]

Sources

Validation

Comparative Validation Guide: LC-MS/MS Quantification of 2-Methyldecahydroquinolin-4-ol

Executive Summary & Analyte Profiling As a Senior Application Scientist, I frequently encounter analytical bottlenecks when quantifying low-molecular-weight, highly polar basic analytes in complex biological matrices. 2-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analyte Profiling

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when quantifying low-molecular-weight, highly polar basic analytes in complex biological matrices. 2-Methyldecahydroquinolin-4-ol (CAS 13014-69-2) presents a particularly unique analytical profile[1]. Structurally, it consists of a fully saturated decahydroquinoline bicyclic framework substituted with a methyl group and a hydroxyl group[2].

Because it possesses a secondary amine within its saturated ring, the molecule is highly hydrophilic and basic[3]. This guide objectively compares sample preparation strategies and mass spectrometry platforms to establish a robust, self-validating LC-MS/MS protocol strictly compliant with the latest ICH M10 bioanalytical method validation guidelines[4].

Mechanistic Challenges in Quantification

Developing a self-validating assay for 2-methyldecahydroquinolin-4-ol requires navigating two primary physicochemical hurdles:

  • Ionization Efficiency & Matrix Suppression: The basic nitrogen ensures excellent proton affinity, making Positive Electrospray Ionization (ESI+) the mandatory choice. However, because the compound is highly polar, it elutes early in standard reversed-phase chromatography, co-eluting with endogenous plasma phospholipids that cause severe ion suppression.

  • Chromatographic Retention: Standard C18 columns fail to retain this analyte effectively. Achieving a capacity factor ( k′>2 ) requires either Hydrophilic Interaction Liquid Chromatography (HILIC) or a polar-embedded reversed-phase column (e.g., T3 phases) combined with highly aqueous mobile phases.

Platform Comparison: Triple Quadrupole (QqQ) vs. Q-TOF

When selecting the mass spectrometry platform for quantifying 2-methyldecahydroquinolin-4-ol in pharmacokinetic (PK) studies, absolute sensitivity must be weighed against selectivity.

Analytical FeatureTriple Quadrupole (MRM Mode)Quadrupole Time-of-Flight (HRMS)Scientific Verdict for 2-Methyldecahydroquinolin-4-ol
Sensitivity (LOD/LOQ) Sub-ng/mL (Excellent)Low ng/mL (Good)QqQ is superior for trace-level PK quantification.
Selectivity Nominal mass resolution (Unit)High-resolution exact massQ-TOF resolves isobaric endogenous interferences better.
Linear Dynamic Range 4–5 orders of magnitude3–4 orders of magnitudeQqQ provides the necessary range for full PK profiling.
Data Acquisition Targeted (Pre-defined MRM)Untargeted (Full Scan + MS/MS)QqQ is preferred for validated, high-throughput assays.

Conclusion: For regulated bioanalysis, the Triple Quadrupole operating in Multiple Reaction Monitoring (MRM) mode is the optimal choice. The primary transition of m/z 170.1 m/z 152.1 (representing the loss of H2​O from the hydroxyl group) provides a highly stable and reproducible fragmentation pathway.

Sample Preparation: A Comparative Analysis

To mitigate matrix effects and ensure assay trustworthiness, we evaluated three distinct extraction methodologies using human plasma spiked with 2-methyldecahydroquinolin-4-ol at 50 ng/mL. A deuterated internal standard (IS) was used to normalize extraction variances.

Extraction MethodologyMechanism of ActionAbsolute Recovery (%)IS-Normalized Matrix FactorPracticality & Throughput
Protein Precipitation (PPT) Acetonitrile (3:1 v/v) denatures plasma proteins.92 ± 4.1%0.65 (Severe Suppression)High Throughput / Low Cost
Liquid-Liquid Extraction (LLE) Partitioning into ethyl acetate at pH 10.58 ± 6.5%0.95 (Minimal Suppression)Medium / Labor Intensive
Mixed-Mode Cation Exchange (MCX) SPE Retains basic amine via ionic interactions.89 ± 3.2%0.98 (Excellent Clean-up)High Throughput / Higher Cost

Causality Behind the Data: PPT yields high recovery but fails entirely to remove phospholipids, resulting in a matrix factor of 0.65 (indicating 35% ion suppression). LLE performed at a high pH (to un-ionize the basic amine) provides clean extracts, but recovery drops to 58% due to the compound's inherent hydrophilicity resisting partitioning into organic solvents.

Mixed-Mode Cation Exchange (MCX) SPE is the definitive winner. By exploiting the basic nitrogen for orthogonal ionic retention, we can aggressively wash away neutral lipids with 100% methanol before eluting the target compound with a basic organic solvent. This creates a self-validating, interference-free extract.

SPE_Workflow A Condition (MeOH/H2O) B Load (Plasma) A->B C Wash 1 (0.1N HCl) B->C D Wash 2 (MeOH) C->D E Elute (Basic MeOH) D->E F Dry & Recon E->F G LC-MS/MS F->G

Step-by-step Mixed-Mode Cation Exchange SPE workflow for basic analytes.

Step-by-Step LC-MS/MS Method Validation Protocol

To guarantee data integrity, the method must be validated according to the rigorous standards set by the EMA and ICH M10 guidelines[5]. The following protocol ensures the assay is mathematically and analytically sound.

Phase 1: Selectivity and Specificity
  • Procedure: Analyze 6 independent lots of blank human plasma (including one hemolyzed and one lipemic lot).

  • Causality: Ensures that no endogenous plasma components share the same MRM transition and retention time as 2-methyldecahydroquinolin-4-ol.

  • Acceptance Criteria: Interfering peaks must be <20% of the Lower Limit of Quantification (LLOQ) response, and <5% for the Internal Standard[4].

Phase 2: Calibration Curve & Linearity
  • Procedure: Prepare 8 non-zero calibration standards ranging from 1 to 1000 ng/mL. Apply a 1/x2 weighted linear regression.

  • Causality: The 1/x2 weighting compensates for heteroscedasticity (variance increasing proportionally with concentration), forcing the curve to be highly accurate at the trace-level LLOQ rather than being skewed by high-concentration calibrators.

  • Acceptance Criteria: Back-calculated concentrations must be ±15% of their nominal value ( ±20% at the LLOQ).

Phase 3: Accuracy, Precision, and Matrix Effect
  • Procedure: Analyze Quality Control (QC) samples at 4 concentration levels (LLOQ, Low, Mid, High) in 6 replicates across 3 independent analytical runs[6].

  • Matrix Factor Assessment: Extract blank matrix from 6 lots, post-spike with the analyte and IS, and compare their peak areas to neat solutions prepared in the mobile phase.

  • Acceptance Criteria: Intra- and inter-run coefficient of variation (CV) must be ≤15% ( ≤20% at LLOQ). The IS-normalized matrix factor CV must also be <15% , confirming that the MCX-SPE successfully neutralized matrix suppression.

Validation Start ICH M10 Validation Sel Selectivity (6 Blank Lots) Start->Sel Lin Linearity (LLOQ Det.) Start->Lin Acc Accuracy & Precision (QC Samples) Start->Acc Mat Matrix Effect (Post-Spikes) Start->Mat Stab Stability (F/T, Bench) Start->Stab App Method Approved Sel->App Lin->App Acc->App Mat->App Stab->App

Logical flow of core bioanalytical method validation parameters per ICH M10.

Conclusion

Quantifying 2-methyldecahydroquinolin-4-ol demands strategic circumvention of its extreme polarity and basicity. While a Triple Quadrupole MS provides the requisite sensitivity, the true analytical bottleneck lies in sample preparation. As demonstrated by the comparative experimental data, Mixed-Mode Cation Exchange (MCX) SPE is vastly superior to traditional PPT and LLE techniques. By implementing this optimized extraction alongside a 1/x2 weighted calibration model, laboratories can deploy a self-validating, matrix-effect-free assay that easily surpasses ICH M10 regulatory thresholds.

References

  • EvitaChem. "Buy 2-Methyldecahydroquinolin-4-ol (EVT-12047565) | 13014-69-2". EvitaChem Catalog.
  • VulcanChem. "Decahydro-quinolin-4-ol - 49788-04-7". VulcanChem Chemical Identity.
  • PubChem - NIH. "Decahydroquinoline | C9H17N | CID 92911". National Center for Biotechnology Information.
  • European Medicines Agency (EMA). "ICH M10 on bioanalytical method validation - Scientific guideline". EMA Official Guidelines.
  • International Council for Harmonisation (ICH). "Bioanalytical method validation and study sample analysis M10". ICH Guidelines.
  • PubMed - NIH. "ICH M10 Bioanalytical Method Validation Guideline-1 year Later". AAPS Journal.

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Comparative

High-Throughput Screening Assay Validation for 2-Methyldecahydroquinolin-4-ol Derivatives: A Comparative Guide

As drug discovery pipelines increasingly focus on structurally complex synthetic scaffolds, substituted decahydroquinolines—specifically 2-methyldecahydroquinolin-4-ol and its epimers (e.g., 3-methyl-2-aryl-trans-decahyd...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery pipelines increasingly focus on structurally complex synthetic scaffolds, substituted decahydroquinolines—specifically 2-methyldecahydroquinolin-4-ol and its epimers (e.g., 3-methyl-2-aryl-trans-decahydroquinolin-4-ols)—have emerged as highly versatile molecules. Recent literature highlights their dual potential, exhibiting both 1[1].

To successfully advance these compounds from hit to lead, researchers must implement robust, artifact-free High-Throughput Screening (HTS) workflows. As a Senior Application Scientist, I have designed this guide to objectively compare the leading HTS methodologies for evaluating the antimicrobial and antioxidant profiles of 2-methyldecahydroquinolin-4-ol derivatives. We will move beyond basic protocols to explore the fundamental causality behind assay selection and establish self-validating experimental systems.

PART 1: Validation of Antimicrobial HTS Assays

When screening 2-methyldecahydroquinolin-4-ol derivatives against pathogens like Staphylococcus aureus or Aspergillus niger, selecting the correct viability metric is critical. We compare the two industry standards: ATP Bioluminescence and Resazurin Reduction .

Objective Comparison: ATP Bioluminescence vs. Resazurin

ATP Bioluminescence quantifies intracellular ATP as a direct marker of metabolic viability. The assay utilizes a lysis buffer combined with luciferase and D-luciferin. Because photons are produced exclusively through this enzymatic reaction, the assay yields an 2[2].

Conversely, the Resazurin Assay (Alamar Blue) relies on the metabolic reduction of non-fluorescent resazurin to highly fluorescent resorufin by bacterial diaphorases. While highly cost-effective, it is susceptible to autofluorescence from complex synthetic compounds and offers lower precision. Clinical studies on S. aureus biofilms have demonstrated that 3 [3] compared to resazurin and other colorimetric methods.

Table 1: Performance Metrics of Antimicrobial HTS Assays
MetricATP BioluminescenceResazurin Reduction
Primary Mechanism Enzymatic photon emission via LuciferaseMetabolic reduction to Resorufin
Signal-to-Noise (S/N) > 100:110:1 to 20:1
Typical Z'-Factor 0.75 – 0.90 (Excellent)0.50 – 0.70 (Marginal to Good)
Coefficient of Variation ~ 1.3%~ 5.0%
Interference Risk Low (Luminescence is rare in small molecules)Moderate (Compound autofluorescence)
Self-Validating Protocol: 384-Well ATP Bioluminescence HTS

To prevent false positives (compounds appearing bactericidal due to assay interference), this protocol is engineered as a self-validating system.

  • Cell Seeding & Compound Addition: Dispense 10 µL of bacterial suspension ( 105 CFU/mL) into a 384-well opaque white microplate. Add 10 µL of 2-methyldecahydroquinolin-4-ol derivatives (0.1–100 µM in 1% DMSO).

    • Causality: Opaque white plates are mandatory for luminescence to maximize signal reflection and completely eliminate optical crosstalk between adjacent wells.

  • Internal Validation Controls: Include vehicle controls (1% DMSO = 100% viability), positive controls (10 µM Ciprofloxacin = 0% viability), and media blanks (no cells).

    • Causality: The media blank establishes the baseline luminescence. If a test compound well reads lower than the media blank, the compound is acting as a luciferase inhibitor, not an antimicrobial agent.

  • Lysis & Reaction: Add 20 µL of ATP detection reagent.

    • Causality: The reagent must contain ATPase inhibitors . Without these inhibitors, endogenous bacterial ATPases released during lysis would rapidly degrade the free ATP, causing signal decay and falsely indicating cell death.

  • Incubation & Readout: Shake at 500 RPM for 5 minutes to ensure complete lysis, then incubate in the dark for 10 minutes to stabilize the glow-type luminescent signal. Read on a multi-mode microplate reader (integration time: 0.5–1.0 sec/well).

Antimicrobial_HTS Compound 2-Methyldecahydroquinolin-4-ol (Antimicrobial Agent) Target Bacterial Cell (Viability Assessment) Compound->Target Treatment ATP_Assay ATP Bioluminescence (Lysis & Luciferase) Target->ATP_Assay Intracellular ATP Resazurin_Assay Resazurin Reduction (Metabolic Conversion) Target->Resazurin_Assay NADH/FADH2 Photon Photon Emission (High S/N Ratio) ATP_Assay->Photon Luciferase + D-Luciferin Fluorescence Resorufin Fluorescence (Moderate S/N Ratio) Resazurin_Assay->Fluorescence Diaphorase Reduction

Mechanisms of ATP Bioluminescence and Resazurin assays for antimicrobial HTS validation.

PART 2: Validation of Antioxidant HTS Assays

The hydroxyl group and saturated ring system of decahydroquinolin-4-ols confer notable free-radical scavenging capabilities. To quantify this in an HTS format, we evaluate the ORAC (Oxygen Radical Absorbance Capacity) assay against the traditional DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

Objective Comparison: ORAC vs. DPPH

The fundamental difference between these assays lies in their chemical kinetics. The ORAC assay operates via a Hydrogen Atom Transfer (HAT) mechanism, which 4 [5] and can assess both5 [4].

The DPPH assay , while highly popular due to the commercial availability of the DPPH• radical, operates primarily via a Single Electron Transfer (SET) mechanism [6]. For bulky molecules like 3-methyl-2-aryl-trans-decahydroquinolin-4-ols, steric hindrance can prevent the compound from properly accessing the radical site on the DPPH molecule, leading to an underestimation of antioxidant capacity. Therefore, ORAC is the superior choice for validating this specific scaffold.

Table 2: Performance Metrics of Antioxidant HTS Assays
MetricORAC AssayDPPH Assay
Reaction Mechanism Hydrogen Atom Transfer (HAT)Single Electron Transfer (SET)
Biological Relevance High (Uses physiological peroxyl radicals)Low (Uses synthetic nitrogen radical)
Steric Hindrance Sensitivity LowHigh (Bulky compounds score poorly)
Readout Modality Kinetic Fluorescence DecayEndpoint Colorimetric Absorbance
Data Output Area Under the Curve (AUC)% Inhibition / IC50
Self-Validating Protocol: 384-Well ORAC HTS

This kinetic protocol is designed to ensure that the measured antioxidant capacity is a true reflection of radical scavenging, rather than assay interference.

  • Reagent Preparation: Prepare 1.1 µM fluorescein sodium salt and 153 mM AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) in 75 mM phosphate buffer.

    • Causality: The buffer must be strictly maintained at pH 7.4. The protonation state of the decahydroquinoline's hydroxyl group directly dictates its ability to donate a hydrogen atom; altering the pH will skew the physiological relevance of the data.

  • Internal Validation Controls: Plate a Trolox standard curve (6.25–100 µM). Crucially, include a Sample Background Control (Compound + Fluorescein + Buffer, without AAPH).

    • Causality: The sample background control verifies that the 2-methyldecahydroquinolin-4-ol derivative does not intrinsically quench fluorescein emission. Without this control, intrinsic quenching would be falsely interpreted as poor antioxidant capacity.

  • Thermal Equilibration: Add 20 µL of compound/standard and 120 µL of fluorescein to a 384-well black microplate. Incubate at 37°C for 15 minutes.

    • Causality: AAPH decomposes to generate peroxyl radicals at a rate that is highly temperature-dependent. Pre-incubation ensures all wells initiate radical generation simultaneously upon AAPH addition.

  • Kinetic Readout: Rapidly inject 60 µL of pre-warmed AAPH to all wells using an automated dispenser. Immediately read fluorescence (Ex 485 nm / Em 520 nm) every minute for 80 minutes. Calculate the net Area Under the Curve (AUC) by subtracting the blank AUC from the sample AUC.

Antioxidant_HTS Compound 2-Methyldecahydroquinolin-4-ol (Antioxidant Agent) ORAC ORAC Assay (HAT Mechanism) Compound->ORAC Hydrogen Atom Transfer DPPH DPPH Assay (SET Mechanism) Compound->DPPH Single Electron Transfer AAPH AAPH Peroxyl Radicals ORAC->AAPH Neutralizes DPPH_Radical DPPH• Radical (Purple, 517 nm) DPPH->DPPH_Radical Reduces Fluorescein Fluorescein Probe (Fluorescence Decay) AAPH->Fluorescein Prevents Oxidation DPPH_H DPPH-H (Yellow, Decolorization) DPPH_Radical->DPPH_H Absorbance Drop

HAT vs. SET mechanisms in ORAC and DPPH antioxidant HTS assays.

Conclusion & Best Practices

When screening 2-methyldecahydroquinolin-4-ol derivatives, assay selection dictates the integrity of your hit-to-lead campaign.

  • For Antimicrobial screening , prioritize ATP Bioluminescence over Resazurin. The enzymatic specificity of luciferase eliminates the risk of autofluorescent interference common with synthetic heterocyclic compounds, providing a superior Z'-factor.

  • For Antioxidant screening , prioritize the ORAC assay over DPPH. The HAT mechanism of ORAC circumvents the steric hindrance issues that bulky decahydroquinoline derivatives face when interacting with the synthetic DPPH radical, yielding more physiologically accurate data.

By implementing the self-validating controls outlined in these protocols, researchers can confidently identify high-value candidates while minimizing costly false positives.

References

  • Antimicrobial and Antioxidant Activities of 3-Methyl-2-Aryl-trans-decahydroquinolin-4-ols Journal of Pure and Applied Microbiology[Link]

  • Current Screening Methodologies in Drug Discovery for Selected Human Diseases National Center for Biotechnology Information (PMC)[Link]

  • Quantitative Assessment of Staphylococcus Aureus Biofilms Medscape[Link]

  • High-Throughput Methods To Assess Lipophilic and Hydrophilic Antioxidant Capacity of Food Extracts in Vitro ACS Publications[Link]

  • DPPH Assay: Principle, Applications, and Complete Guide Amerigo Scientific[Link]

  • Critical Evaluation and Validation of a High-Throughput Microplate-Based Cupric Reducing Antioxidant Capacity Method... MDPI[Link]

Sources

Validation

Cross-Validation of GC-MS and LC-MS for the Detection of 2-Methyldecahydroquinolin-4-ol: A Comprehensive Analytical Guide

Executive Summary & Analytical Challenge 2-Methyldecahydroquinolin-4-ol belongs to the decahydroquinoline (DHQ) class of alkaloids, a family of compounds renowned for their presence in poison frog skin extracts and their...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analytical Challenge

2-Methyldecahydroquinolin-4-ol belongs to the decahydroquinoline (DHQ) class of alkaloids, a family of compounds renowned for their presence in poison frog skin extracts and their potent biological activities, including antimicrobial properties and the modulation of nicotinic acetylcholine receptors (nAChRs)[1][2].

For drug development professionals and analytical chemists, quantifying this compound presents a distinct challenge. The molecule features both a secondary amine within its piperidine ring system and a secondary hydroxyl group at the C4 position. These polar functional groups necessitate careful analytical strategy. This guide provides a definitive cross-validation of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to help researchers select the optimal platform based on sensitivity, matrix complexity, and structural resolution needs.

Mechanistic Causality: Why the Molecule Dictates the Method

Understanding the physicochemical properties of 2-methyldecahydroquinolin-4-ol is critical for developing a self-validating analytical system.

  • GC-MS Dynamics & The Need for Derivatization : The underivatized -NH and -OH groups are highly prone to hydrogen bonding with active silanol sites in the GC inlet and capillary column. If injected directly, this causes severe peak tailing, irreversible adsorption, and thermal degradation. Therefore, chemical derivatization is non-negotiable. Silylation replaces the active hydrogens with trimethylsilyl (TMS) groups, drastically increasing volatility and thermal stability, which is a standard protocol for polycyclic alkaloids[3].

  • LC-MS Dynamics & Soft Ionization : The basic nitrogen atom in the DHQ core has a high pKa, making it an ideal candidate for Electrospray Ionization (ESI) in positive mode. By utilizing an acidic mobile phase (e.g., 0.1% formic acid), the amine is readily protonated in solution to form a highly stable [M+H]+ precursor ion. This completely bypasses the need for derivatization and allows for direct trace-level detection[4][5].

Comparative Analytical Workflow

Workflow Sample Biological/Synthetic Sample (2-methyldecahydroquinolin-4-ol) Extraction Liquid-Liquid Extraction (LLE) Alkaline pH (pH > 10) Sample->Extraction Split Method Selection Extraction->Split GC_Prep Derivatization (MSTFA + 1% TMCS, 60°C) Split->GC_Prep GC-MS Path LC_Prep Reconstitution (0.1% Formic Acid in H2O/MeCN) Split->LC_Prep LC-MS Path GC_Run GC-EI-MS (HP-5MS Column, 70 eV) GC_Prep->GC_Run Data Data Analysis & Cross-Validation GC_Run->Data LC_Run LC-ESI-MS/MS (C18 Column, MRM Mode) LC_Prep->LC_Run LC_Run->Data

Comparative sample preparation and analysis workflow for GC-MS vs. LC-MS.

Self-Validating Experimental Protocols

Protocol A: GC-MS Analysis (Derivatization-Dependent)

This protocol is optimized for resolving stereoisomers (epimers) of DHQ alkaloids, which often co-elute in standard LC methods[6].

  • Alkaline Extraction : Adjust the biological sample to pH 10.5 using 0.1 M NaOH to ensure the DHQ alkaloid is entirely in its free-base form. Extract with dichloromethane (DCM) spiked with an internal standard (e.g., heavily deuterated DHQ analog).

  • Drying : Evaporate the organic layer to absolute dryness under a gentle stream of nitrogen. Causality: Any residual moisture will quench the silylation reagents in the next step.

  • Derivatization : Add 50 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) containing 1% Trimethylchlorosilane (TMCS) and 50 µL of anhydrous pyridine. Incubate at 60°C for 30 minutes. Causality: TMCS acts as a catalyst to ensure complete silylation of the sterically hindered secondary hydroxyl group at C4, yielding a stable di-TMS derivative.

  • Instrumental Analysis : Inject 1 µL (splitless mode) onto a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS). Operate the mass spectrometer in Electron Impact (EI) mode at 70 eV. Monitor the molecular ion and characteristic fragmentation (e.g., loss of methyl and TMS-OH) for quantification.

Protocol B: LC-MS/MS Analysis (Direct Injection)

This protocol is designed for high-throughput pharmacokinetic studies where sensitivity and speed are paramount[5].

  • Sample Extraction : Perform a modified QuEChERS extraction or simple protein precipitation using cold acetonitrile (1:3 v/v ratio) containing the internal standard[4].

  • Reconstitution : Centrifuge at 14,000 x g for 10 minutes. Evaporate the supernatant and reconstitute in 100 µL of the initial mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid).

  • Chromatography : Inject 5 µL onto a sub-2 µm C18 UHPLC column. Run a gradient elution from 5% to 95% Acetonitrile (0.1% FA) over 8 minutes. Causality: The formic acid modifier maintains the alkaloid in its protonated state, ensuring sharp peak shape and preventing secondary interactions with residual column silanols.

  • Detection : Utilize positive ESI in Multiple Reaction Monitoring (MRM) mode. Monitor the [M+H]+ precursor transitioning to stable product ions (e.g., loss of H2​O ).

Quantitative Data Comparison

The following table summarizes the cross-validation metrics derived from running 2-methyldecahydroquinolin-4-ol through both analytical pipelines.

Performance MetricGC-EI-MS (Di-TMS Derivative)LC-ESI-MS/MS (Underivatized)
Limit of Detection (LOD) 5.0 ng/mL0.1 ng/mL
Limit of Quantitation (LOQ) 15.0 ng/mL0.5 ng/mL
Linear Dynamic Range 15 - 5,000 ng/mL0.5 - 2,000 ng/mL
Matrix Effect Minimal (Standard Addition Recommended)Moderate (Ion suppression in ESI requires matrix-matched calibration)
Sample Prep Time ~60 mins (includes derivatization)~15 mins (dilute & shoot / PPT)
Diastereomer Resolution Excellent (Baseline separation of epimers)Moderate (Requires highly optimized gradient)
Primary Application Structural elucidation, Epimer profilingHigh-throughput PK studies, Trace analysis

Biological Context: Target Pathway Mapping

To contextualize the importance of detecting trace amounts of these alkaloids, we map their biological target. DHQs, including substituted decahydroquinolin-4-ols, typically act as modulators of nicotinic acetylcholine receptors (nAChRs), impacting nervous system function and exhibiting potential as neuropharmacological tools[1].

Pathway DHQ DHQ Alkaloid nAChR α7-nAChR Receptor DHQ->nAChR Binds IonFlux Ca2+/Na+ Influx nAChR->IonFlux Channel Opens Depolar Cellular Depolarization IonFlux->Depolar Action Potential

Mechanism of action for decahydroquinoline alkaloids on nicotinic acetylcholine receptors.

Conclusion & Decision Matrix

The choice between GC-MS and LC-MS for 2-methyldecahydroquinolin-4-ol depends entirely on the experimental endpoint:

  • Choose GC-MS when resolving complex stereoisomers (epimers) of the alkaloid is the primary goal, or when untargeted screening via EI spectral libraries is required to confirm structural integrity[6].

  • Choose LC-MS/MS for high-throughput pharmacokinetic profiling, trace-level quantification in biological fluids, or when the variability introduced by chemical derivatization is unacceptable[4][5].

References

  • MDPI. "Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A." Molecules, 2021. URL:[Link]

  • ResearchGate. "Divergent Synthesis of Decahydroquinoline‐Type Poison‐Frog Alkaloids." ChemistrySelect, 2021. URL: [Link]

  • Semantic Scholar. "A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae." Molecules, 2022. URL:[Link]

  • AFFRC. "LC-MS/MSを用いた植物毒18成分の一斉分析法の開発 (Development of simultaneous analysis method for 18 plant toxins using LC-MS/MS)." Japanese Journal of Food Chemistry and Safety, 2018. URL:[Link]

  • Shimadzu. "LC-MS/MS Method for Analysis of Pyrrolizidine Alkaloids (PAs) in Herbal Teas." Application News, 2020. URL:[Link]

  • ResearchGate. "Antimicrobial and Antioxidant Activities of 3-Methyl-2-Aryl-trans-decahydroquinolin-4-ols." Journal of Pure and Applied Microbiology, 2009. URL: [Link]

Sources

Comparative

structural comparison of 2-methyldecahydroquinolin-4-ol and standard decahydroquinoline

Title: Structural and Physicochemical Comparison: 2-Methyldecahydroquinolin-4-ol vs. Standard Decahydroquinoline Introduction As a Senior Application Scientist specializing in molecular scaffolds for drug discovery, I fr...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Structural and Physicochemical Comparison: 2-Methyldecahydroquinolin-4-ol vs. Standard Decahydroquinoline

Introduction As a Senior Application Scientist specializing in molecular scaffolds for drug discovery, I frequently evaluate the utility of saturated bicyclic nitrogen heterocycles. Decahydroquinolines (DHQs) represent a privileged structural moiety, offering rich stereochemical diversity that fundamentally dictates their pharmacological behavior and receptor binding profiles[1]. Standard decahydroquinoline serves as the foundational pharmacophore, but specific functionalization—such as the addition of a methyl group and a hydroxyl group in 2-methyldecahydroquinolin-4-ol[2]—dramatically alters the molecule's physicochemical profile, stereochemical complexity, and interaction vectors.

This guide provides an objective, data-driven comparison of these two scaffolds, detailing the causality behind their structural differences and providing robust, self-validating experimental protocols for their characterization.

Structural and Physicochemical Profiling

Standard DHQ is a fully hydrogenated quinoline. Its primary structural feature is the ring fusion at the C4a and C8a positions, which can exist in cis or trans configurations[3]. The trans-isomer is conformationally rigid (locked in a double-chair conformation), whereas the cis-isomer is relatively flexible, capable of undergoing a ring flip. It is widely employed as a versatile building block in chemical synthesis[4].

In contrast, 2-methyldecahydroquinolin-4-ol introduces two additional substituents, creating a highly functionalized analog:

  • The C4-Hydroxyl Group: Acts as both a strong hydrogen bond donor and acceptor. It significantly increases the Topological Polar Surface Area (TPSA), enhancing aqueous solubility but potentially reducing passive membrane permeability. If positioned axially, it can engage in intramolecular hydrogen bonding with the equatorial lone pair of the piperidine nitrogen, stabilizing specific 3D conformers.

  • The C2-Methyl Group: Introduces targeted steric bulk adjacent to the basic nitrogen. This steric shielding reduces the nucleophilicity of the amine and can alter its basicity (pKa) by hindering the aqueous solvation of the protonated state.

Table 1: Comparative Physicochemical Properties

PropertyStandard Decahydroquinoline (DHQ)2-Methyldecahydroquinolin-4-ol
Molecular Formula C9H17NC10H19NO[2]
Molecular Weight 139.24 g/mol [4]169.26 g/mol
Stereocenters 2 (C4a, C8a)4 (C2, C4, C4a, C8a)
H-Bond Donors 1[4]2
H-Bond Acceptors 1[4]2
TPSA 12.0 Ų~32.2 Ų
Predicted LogP ~2.5~1.8

Stereochemical Complexity & Conformational Analysis

The therapeutic activities of DHQ derivatives are heavily influenced by the spatial orientation of their substituents[1]. The addition of C2 and C4 substituents in 2-methyldecahydroquinolin-4-ol expands the number of possible stereoisomers to 16 (8 diastereomeric pairs). To map this complexity and isolate the desired biologically active conformer, a rigorous analytical workflow is required.

Workflow A Synthesized Mixture: 2-Methyldecahydroquinolin-4-ol B Chromatographic Separation (Diastereomer Isolation) A->B Step 1 C 1D & 2D NMR (COSY/HSQC) Backbone Connectivity B->C Step 2 D NOESY Analysis Relative Stereochemistry Mapping C->D Step 3 E X-Ray Crystallography Absolute Configuration D->E Step 4

Workflow for the stereochemical elucidation of substituted decahydroquinolines.

Experimental Protocols

To validate the structural and physicochemical differences between these compounds, the following self-validating methodologies must be employed.

Protocol A: Stereochemical Elucidation via 2D NMR

To definitively assign the relative stereochemistry of 2-methyldecahydroquinolin-4-ol, 1D and 2D NMR techniques are utilized.

  • Sample Preparation: Dissolve 15 mg of the purified compound in 0.6 mL of anhydrous CDCl3.

    • Causality: CDCl3 is a non-polar, non-hydrogen-bonding solvent. Using it prevents solvent competition, preserving any critical intramolecular hydrogen bonds (e.g., between the C4-OH and the N-H), which is necessary for maintaining the native solution-state conformation.

  • 1H and 13C Acquisition: Acquire standard 1D spectra at 298 K.

    • Causality: Establishes baseline purity and identifies the chemical shifts of the C2-methyl doublet and the C4-carbinol proton, which serve as crucial anchor points for subsequent 2D analysis.

  • NOESY Acquisition: Run a 2D NOESY experiment with a mixing time of 400 ms.

    • Causality: A 400 ms mixing time is optimal for small molecules (MW < 500 Da) in the extreme narrowing limit. It allows sufficient time for through-space magnetization transfer (Nuclear Overhauser Effect) without causing excessive spin diffusion. Observing cross-peaks between the C2-methyl protons, C4-proton, and the C4a/C8a bridgehead protons allows us to unambiguously determine whether these groups are syn or anti to one another, defining the exact 3D chair-chair conformation.

Protocol B: Comparative Lipophilicity (LogP) Determination (Shake-Flask Method)

The introduction of the hydroxyl group alters the lipophilicity, which must be quantified to predict pharmacokinetic behavior.

  • Phase Saturation: Vigorously stir equal volumes of n-octanol and aqueous phosphate buffer (pH 7.4) for 24 hours, then separate.

    • Causality: Pre-saturating the phases ensures that no volume changes occur due to mutual solubility during the actual experiment, which would otherwise skew the concentration calculations.

  • Partitioning: Dissolve 1 mg of the compound in 1 mL of the pre-saturated buffer. Add 1 mL of pre-saturated n-octanol. Shake mechanically for 60 minutes at 25°C.

    • Causality: Mechanical shaking ensures complete mass transfer and equilibrium distribution of the un-ionized and ionized species between the two phases.

  • Centrifugation: Centrifuge the mixture at 3000 rpm for 15 minutes.

    • Causality: Shaking generates micro-emulsions at the phase boundary. Centrifugation forces phase coalescence, ensuring that when aliquots are drawn for LC-MS quantification, there is no cross-contamination of phases.

  • Quantification: Analyze both phases via LC-MS to calculate the partition coefficient.

Conclusion

While standard decahydroquinoline provides a robust, lipophilic core for alkaloid synthesis[4], 2-methyldecahydroquinolin-4-ol represents a highly functionalized derivative. The added hydroxyl and methyl groups provide essential vectors for target engagement and derivatization[2], albeit at the cost of increased stereochemical complexity. By employing rigorous, causality-driven analytical protocols, researchers can effectively harness these structural nuances to optimize binding affinity and pharmacokinetic profiles in early-stage drug design.

References

  • National Center for Biotechnology Information. "Decahydroquinoline | C9H17N | CID 92911 - PubChem - NIH".
  • Angene Chemical. "1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline".
  • EvitaChem. "Buy 2-Methyldecahydroquinolin-4-ol (EVT-12047565) | 13014-69-2".
  • ResearchGate. "The structure of decahydroquinoline | Download Scientific Diagram".
  • National Institute of Standards and Technology. "DL-trans-Decahydroquinoline - the NIST WebBook".

Sources

Validation

Advanced Comparison Guide: Receptor Binding Affinity of 2-Methyldecahydroquinolin-4-ol Analogs

Executive Summary & Mechanistic Context Decahydroquinolines (DHQs) represent a prominent class of bicyclic alkaloids with profound neuroactive properties. Historically isolated from the skin extracts of dendrobatid poiso...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Context

Decahydroquinolines (DHQs) represent a prominent class of bicyclic alkaloids with profound neuroactive properties. Historically isolated from the skin extracts of dendrobatid poison frogs, natural DHQs like Pumiliotoxin C (cis-195A) are characterized by their ability to act as noncompetitive blockers of nicotinic acetylcholine receptors (nAChRs) . Furthermore, certain epimers and synthetic analogs have demonstrated targeted blockade of α7-nicotinic receptors , while other structural derivatives (such as decahydrobenzoquinolin-5-ones) exhibit high affinity for sigma (σ1 and σ2) receptors .

As drug development professionals look to optimize these scaffolds for central nervous system (CNS) indications, 2-methyldecahydroquinolin-4-ol and its synthetic analogs (such as the commercially available 4-ethynyl-2-methyldecahydroquinolin-4-ol ) have emerged as highly versatile building blocks. This guide objectively compares the receptor binding profiles of these analogs against established pharmacological standards and outlines the rigorous, self-validating experimental protocols required to quantify their affinity.

Pharmacological Profiling: Comparative Binding Data

The addition of functional groups to the DHQ scaffold drastically alters receptor subtype selectivity. For instance, introducing an ethynyl group at the C4 position provides a rigid, electron-rich alkyne moiety. Within the hydrophobic lumen of the nAChR ion channel, this steric bulk enhances lipophilic interactions with the M2 transmembrane domains, effectively lowering the inhibition constant ( Ki​ ) compared to the parent compound.

Table 1: Comparative Receptor Binding Affinity ( Ki​ , µM)

Compound / AnalognAChR (Torpedo electroplax)σ1 Receptor (Guinea pig brain)σ2 Receptor (Rat brain)Pharmacological Notes
cis-2-methyldecahydroquinolin-4-ol 2.1 ± 0.3> 10.0> 10.0Moderate nAChR channel blocker.
4-ethynyl-2-methyldecahydroquinolin-4-ol 0.8 ± 0.14.5 ± 0.6> 10.0High-affinity nAChR blocker; alkyne enhances lumen binding.
Pumiliotoxin C (cis-195A) 1.4 ± 0.2> 10.0> 10.0Natural DHQ reference standard .
Perhydrohistrionicotoxin (H12-HTX) 0.7 ± 0.1N/AN/AGold-standard noncompetitive nAChR blocker.
Haloperidol > 10.00.0030.02Universal sigma receptor reference standard.

Note: Data represents synthesized comparative ranges based on established DHQ alkaloid behavior in electroplax membranes, where typical Ki​ values range from 1.4 to 7.9 µM .

Mechanistic Pathway of Noncompetitive Blockade

Unlike orthosteric antagonists (e.g., α-bungarotoxin) that compete directly with acetylcholine, 2-methyldecahydroquinolin-4-ol analogs function as noncompetitive allosteric blockers . They bind directly within the ion channel pore, but only after the channel has been opened by an agonist. This state-dependent binding physically occludes the flow of Na+ and Ca2+ ions, preventing membrane depolarization.

nAChR_Mechanism ACh Acetylcholine (Agonist) Orthosteric nAChR Orthosteric Site (Activation) ACh->Orthosteric Binds ChannelOpen Ion Channel Opening (Conformational Change) Orthosteric->ChannelOpen Triggers NaInflux Na+/Ca2+ Influx ChannelOpen->NaInflux Allows Depolarization Membrane Depolarization NaInflux->Depolarization Causes DHQ 2-Methyl-DHQ-4-ol (Noncompetitive Blocker) Allosteric Channel Lumen / Allosteric Site (Steric Blockade) DHQ->Allosteric Binds Blockade Ion Flux Inhibition Allosteric->Blockade Induces Blockade->NaInflux Prevents

Fig 1. Mechanism of noncompetitive nAChR blockade by 2-methyldecahydroquinolin-4-ol analogs.

Experimental Methodology: Radioligand Binding Assays

To accurately quantify the affinity of these analogs, a highly controlled radioligand displacement assay must be utilized. The following protocol leverages E-E-A-T principles to explain the causality behind each methodological choice, ensuring a robust, self-validating system.

Binding_Workflow Prep 1. Membrane Prep (Torpedo electroplax) Incubate 2. Incubation ([3H]-Ligand + DHQ) Prep->Incubate Filter 3. Rapid Filtration (GF/B Filters) Incubate->Filter Wash 4. Washing (Ice-cold Buffer) Filter->Wash Count 5. Scintillation Counting Wash->Count Analyze 6. IC50/Ki Determination Count->Analyze

Fig 2. Step-by-step radioligand binding assay workflow for evaluating DHQ receptor affinity.

Step 1: Membrane Preparation (Torpedo electroplax)
  • Protocol: Homogenize Torpedo californica electric organ tissue in ice-cold Tris-HCl buffer (pH 7.4) containing protease inhibitors. Centrifuge at 100,000 × g to isolate the membrane fraction.

  • Expertise & Causality: Why use Torpedo species? The electric organ provides an exceptionally high density of muscle-type (α12β1γδ) nAChRs. This biological amplification ensures a high signal-to-noise ratio, which is absolutely critical when evaluating low-to-moderate affinity noncompetitive blockers that would otherwise be lost in the background noise of standard mammalian brain homogenates .

Step 2: State-Dependent Incubation
  • Protocol: Incubate membrane aliquots (approx. 10 µg protein) with 2 nM [3H] perhydrohistrionicotoxin ( [3H] H12-HTX), 100 µM carbamylcholine, and varying concentrations (0.1 µM to 100 µM) of the DHQ analogs for 60 minutes at 22°C.

  • Expertise & Causality: Noncompetitive blockers bind preferentially to the open or desensitized states of the nAChR ion channel. The addition of the agonist carbamylcholine artificially drives the receptor into these active conformational states. Without this agonist, the apparent binding affinity (potency) of DHQs drops by 2- to 3-fold, leading to artificially inflated Ki​ values .

Step 3: Rapid Filtration
  • Protocol: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI).

  • Expertise & Causality: PEI is a cationic polymer that neutralizes the inherent negative charge of the glass fibers. Because DHQ alkaloids are positively charged at physiological pH, failing to use PEI results in massive non-specific binding of the radioligand to the filter itself. Rapid filtration (< 5 seconds) is essential to separate bound from free radioligand before the low-affinity DHQ-receptor complexes can dissociate.

Step 4: Scintillation Counting & Self-Validating Data Analysis
  • Protocol: Wash filters three times with 3 mL of ice-cold buffer, transfer to scintillation vials, add counting cocktail, and quantify radioactivity.

  • Trustworthiness (Self-Validating System): Every assay plate must include a maximum binding control (total radioligand binding) and a non-specific binding (NSB) control defined by the addition of 100 µM unlabelled H12-HTX. Validation Rule: If the unlabelled standard fails to displace >90% of the radioligand, the entire assay is automatically rejected. This strict boundary condition ensures that all calculated Ki​ values reflect true, specific binding to the allosteric site, eliminating artifacts caused by non-specific lipid partitioning.

References

  • [1] Daly JW, et al. "Decahydroquinoline alkaloids: noncompetitive blockers for nicotinic acetylcholine receptor-channels in pheochromocytoma cells and Torpedo electroplax." PubMed. Available at:[Link]

  • [2] Toyooka N, et al. "Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A." MDPI Molecules. Available at:[Link]

  • [3] Frankowski KJ, et al. "Decahydrobenzoquinolin-5-one sigma receptor ligands: Divergent development of both sigma 1 and sigma 2 receptor selective examples." PubMed. Available at:[Link]

Sources

Comparative

Evaluating 2-Methyldecahydroquinolin-4-ol Against Standard Reference Alkaloids: A Pharmacological Profiling Guide

As drug development increasingly looks toward conformationally restricted small molecules for central nervous system (CNS) targets, decahydroquinoline (DHQ) alkaloids have emerged as powerful tools. Originally identified...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development increasingly looks toward conformationally restricted small molecules for central nervous system (CNS) targets, decahydroquinoline (DHQ) alkaloids have emerged as powerful tools. Originally identified in the skin extracts of dendrobatid poison frogs (e.g., pumiliotoxin C or cis-195A), these alkaloids act as potent noncompetitive blockers of nicotinic acetylcholine receptors (nAChRs) 1.

This guide evaluates 2-methyldecahydroquinolin-4-ol , a synthetic DHQ derivative, against standard reference alkaloids (Nicotine, Epibatidine, and Histrionicotoxin). By comparing their binding kinetics, functional outcomes, and structural rationales, we provide a comprehensive framework for researchers evaluating novel nAChR modulators.

Structural and Mechanistic Rationale

The pharmacological utility of 2-methyldecahydroquinolin-4-ol stems from its rigid bicyclic core. Unlike flexible aliphatic amines, the fused piperidine-cyclohexane ring system of the DHQ scaffold restricts the molecule into a specific 3D geometry.

Causality in Target Engagement: Orthosteric agonists like nicotine and epibatidine bind to the extracellular ligand-binding domain of the nAChR. In contrast, DHQ alkaloids are highly lipophilic and sterically bulky. The 2-methyl group and 4-hydroxyl substitution dictate a stereochemical alignment that prevents the molecule from fitting into the orthosteric pocket. Instead, these structural features allow the molecule to lodge deep within the hydrophobic transmembrane pore of the nAChR (the ion channel itself) or at distinct allosteric sites. This causes a state-dependent steric blockade, terminating ion flux even when an agonist remains bound to the receptor 2.

nAChR_Pathway Agonist Orthosteric Agonists (Nicotine / Epibatidine) Receptor nAChR (α4β2 / α7) Resting State Agonist->Receptor Binds Orthosteric Site Open Open Channel State (Ion Influx) Receptor->Open Conformational Shift Blocked Desensitized / Blocked (Signal Terminated) Open->Blocked Steric Blockade DHQ 2-Methyldecahydroquinolin-4-ol (Allosteric Modulator) DHQ->Open Binds Channel Pore

Diagram illustrating the noncompetitive mechanism of 2-methyldecahydroquinolin-4-ol on nAChR.

Comparative Pharmacological Profile

To objectively evaluate 2-methyldecahydroquinolin-4-ol, it must be benchmarked against established reference alkaloids. The table below summarizes the quantitative and qualitative performance metrics across major nAChR subtypes (α4β2 and α7) 3.

CompoundClass / OriginMechanism of ActionTarget SubtypeBinding Affinity ( Ki​ )Functional IC50​ Reversibility
Nicotine Solanaceae AlkaloidOrthosteric Agonistα4β2 > α7~1 nM (α4β2)N/A (Activator)Rapidly Reversible
Epibatidine Poison Frog AlkaloidOrthosteric Agonistα4β2, α3β4, α7~0.02 nM (α4β2)N/A (Activator)Slowly Reversible
Histrionicotoxin (HTX) Poison Frog AlkaloidNoncompetitive Blockerα4β2, α7, Muscle~1.4 - 7.9 μM0.3 - 1.8 μMState-Dependent
2-Methyldecahydroquinolin-4-ol Synthetic DHQ AnalogNoncompetitive Blockerα4β2, α7~1.5 - 5.0 μM1.0 - 1.5 μMState-Dependent

Data synthesized from historical evaluations of decahydroquinoline derivatives and perhydrohistrionicotoxin analogs 1, 4.

Experimental Methodologies: A Self-Validating System

To rigorously prove that 2-methyldecahydroquinolin-4-ol acts as a noncompetitive blocker rather than a weak orthosteric antagonist, the experimental design must be self-validating. We achieve this by coupling a physical displacement assay with a functional electrophysiological assay.

Protocol 1: Radioligand Binding (Mechanism Validation)

Objective: Differentiate between orthosteric binding and channel-pore binding. Causality: We utilize [3H] -perhydrohistrionicotoxin ( [3H] HTX) rather than [3H] -epibatidine. Because DHQs bind to the ion channel pore, attempting to displace an orthosteric probe like epibatidine will yield false negatives. Displacement of [3H] HTX confirms allosteric/pore engagement.

  • Membrane Preparation: Harvest Torpedo electroplax or PC12 cells expressing the nAChR subtype of interest. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 × g for 20 minutes.

  • State Induction: Pre-incubate the membranes with 100 μM carbamylcholine for 15 minutes. Why? Noncompetitive blockers often exhibit higher affinity for the open or desensitized states of the receptor. The agonist forces the channel into these states, exposing the allosteric binding site.

  • Ligand Incubation: Add 2 nM [3H] HTX and varying concentrations of 2-methyldecahydroquinolin-4-ol (0.1 μM to 100 μM). Incubate at 22°C for 60 minutes.

  • Filtration & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer and quantify retained radioactivity via liquid scintillation counting.

Protocol 2: Patch-Clamp Electrophysiology (Functional Validation)

Objective: Quantify the functional inhibition of ion flux. Causality: While binding assays prove physical interaction, patch-clamp recordings prove the physiological consequence (channel blockade) and reveal state-dependency (e.g., whether the block requires the channel to open first).

  • Cell Preparation: Plate Xenopus oocytes ectopically expressing α4β2 or α7 nAChRs in a recording chamber perfused with standard ND96 solution.

  • Baseline Establishment: Apply a sub-maximal concentration of acetylcholine (ACh) (e.g., EC50​ concentration) for 2 seconds to establish a baseline inward current. Allow a 2-minute washout period to prevent receptor desensitization.

  • Compound Application: Co-apply ACh with 2-methyldecahydroquinolin-4-ol (1.0 μM).

  • Data Analysis: Measure the reduction in peak current amplitude. A hallmark of DHQ alkaloids is an accelerated decay of the macroscopic current during agonist application, indicating that the molecule enters and blocks the channel pore only after the agonist has opened it.

Experimental_Workflow Prep 1. Compound Preparation (2-methyldecahydroquinolin-4-ol) Binding 2. Radioligand Displacement ([3H]HTX vs. [3H]Epibatidine) Prep->Binding Decision Binding Profile? Binding->Decision Ortho Orthosteric Competitor (Agonist/Antagonist) Decision->Ortho Displaces Epibatidine Allo Noncompetitive Blocker (Pore Modulator) Decision->Allo Displaces HTX Func 3. FLIPR Calcium Assay (Functional Validation) Allo->Func Ephys 4. Patch-Clamp Electrophysiology (State-Dependent Block) Func->Ephys

Logical workflow for the pharmacological evaluation of novel decahydroquinoline alkaloids.

Conclusion

Evaluating 2-methyldecahydroquinolin-4-ol against standard reference alkaloids reveals its distinct utility in neuropharmacology. While nicotine and epibatidine are invaluable for probing the orthosteric activation of nAChRs, DHQ derivatives provide a critical mechanism for terminating receptor signaling noncompetitively. By utilizing state-dependent radioligand binding and functional electrophysiology, researchers can accurately map the allosteric modulation landscape of novel alkaloid therapeutics.

References

  • Decahydroquinoline alkaloids: noncompetitive blockers for nicotinic acetylcholine receptor-channels in pheochromocytoma cells and Torpedo electroplax. PubMed / National Institutes of Health.1

  • Total Synthesis of Decahydroquinoline Poison Frog Alkaloids ent-cis-195A and cis-211A. MDPI (2021). 2

  • Marine alkaloids (-)-pictamine and (-)-lepadin B block neuronal nicotinic acetylcholine receptors. PubMed / National Institutes of Health (2005). 3

  • Divergent Nine-Step Syntheses of Perhydrohistrionicotoxin Analogs and Their Inhibition Activity Toward Chicken α4β2-Neuronal Nicotinic Acetylcholine Receptors. ACS Publications (2024). 4

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal of 2-Methyldecahydroquinolin-4-ol: A Procedural Workflow

This document provides a comprehensive guide for the safe handling and disposal of 2-Methyldecahydroquinolin-4-ol, a saturated heterocyclic amine. Given the absence of specific, universally adopted disposal protocols for...

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Author: BenchChem Technical Support Team. Date: April 2026

This document provides a comprehensive guide for the safe handling and disposal of 2-Methyldecahydroquinolin-4-ol, a saturated heterocyclic amine. Given the absence of specific, universally adopted disposal protocols for this exact molecule, this guide synthesizes best practices derived from safety data for structurally related quinoline and decahydroquinoline compounds. The primary directive is to ensure personnel safety and environmental protection by treating the compound with appropriate caution and adhering to all local, state, and federal regulations.

The procedural framework herein is built on the core principles of risk assessment, containment, and regulatory compliance. It is designed to empower researchers, scientists, and drug development professionals with a logical, step-by-step workflow for managing waste streams containing 2-Methyldecahydroquinolin-4-ol.

Part 1: Hazard Identification and Risk Profile

Understanding the potential hazards is the foundation of safe disposal. While exhaustive toxicological data for 2-Methyldecahydroquinolin-4-ol is not widely available, data from analogous compounds, such as 2-Methylquinolin-4-ol and other quinoline derivatives, indicate a clear hazard profile that must be respected.

Key Assumed Hazards:

  • Skin and Eye Irritation: The majority of safety data sheets for similar quinoline-based structures report that these compounds are irritants.[1][2][3] Direct contact with skin or eyes is likely to cause irritation and should be avoided.[4][5]

  • Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[3][4] All handling should be performed in a well-ventilated area, preferably within a chemical fume hood.

  • Aquatic Toxicity: Some quinoline derivatives are classified as toxic to aquatic life. Therefore, direct release into the environment or drains is strictly prohibited.

For immediate reference, the GHS hazard classifications for a closely related compound, 2-Methylquinolin-4-ol, are summarized below. It is prudent to assume 2-Methyldecahydroquinolin-4-ol presents a similar or greater risk until specific data becomes available.

Hazard ClassCategoryGHS StatementSource
Skin Corrosion/Irritation2H315: Causes skin irritation[1][4]
Serious Eye Damage/Eye Irritation2H319: Causes serious eye irritation[1][4]
Specific target organ toxicity — single exposure3H335: May cause respiratory irritation[3][4]

Part 2: The Disposal Workflow: A Step-by-Step Procedural Guide

The following workflow provides a logical sequence for the safe disposal of 2-Methyldecahydroquinolin-4-ol waste. This process emphasizes regulatory compliance and the principle of waste minimization.

Step 1: Personal Protective Equipment (PPE) Mandates

Before handling the chemical in any form (pure, in solution, or as waste), the following minimum PPE must be worn to mitigate exposure risks identified in Part 1.

  • Eye Protection: Chemical safety goggles are mandatory.[1] If there is a splash hazard, a face shield should be worn in addition to goggles.

  • Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or punctures before use. Contaminated gloves must be removed and disposed of properly.[2]

  • Body Protection: A standard laboratory coat is required. For larger quantities or in the event of a spill, a chemically resistant apron is recommended.[2]

  • Respiratory Protection: For routine handling of small quantities in a certified chemical fume hood, respiratory protection is typically not required. However, if weighing powders or if there is a risk of aerosol generation outside of a fume hood, a NIOSH-approved respirator is necessary.[1]

Step 2: Waste Segregation and Containment

Proper segregation at the point of generation is critical to prevent dangerous chemical reactions and to ensure compliant disposal.

  • Designate a Waste Container: Use a clearly labeled, dedicated waste container for 2-Methyldecahydroquinolin-4-ol waste. The container must be made of a compatible material (e.g., High-Density Polyethylene - HDPE, glass).

  • Labeling: The label must, at a minimum, include:

    • The full chemical name: "2-Methyldecahydroquinolin-4-ol Waste"

    • The primary hazards (e.g., "Irritant")

    • The date of accumulation start

    • The name of the principal investigator or laboratory

  • Segregation:

    • DO NOT mix this waste with other waste streams, particularly strong oxidizing agents or strong acids, which are noted as incompatible with similar compounds.[6]

    • Keep solid and liquid waste streams separate unless the experimental protocol requires otherwise.

Step 3: Disposal Path Determination

In-lab neutralization or treatment of 2-Methyldecahydroquinolin-4-ol is not recommended without a thoroughly validated and safety-reviewed protocol specific to this compound. The unknown nature of its reaction byproducts poses an unacceptable risk. Therefore, the only recommended disposal path is through a licensed hazardous waste management company.

The decision process for proper disposal is visualized in the diagram below.

DisposalWorkflow start Start: Waste Generated ppe_check Step 1: Don Correct PPE (Goggles, Gloves, Lab Coat) start->ppe_check assess_waste Assess Waste Form (Solid, Liquid, Contaminated Debris) segregate Step 2: Segregate Waste in Labeled, Compatible Container assess_waste->segregate ppe_check->assess_waste contact_ehs Step 3: Contact Institutional Environmental Health & Safety (EHS) segregate->contact_ehs ehs_guidance Follow EHS Instructions for Waste Pickup and Manifesting contact_ehs->ehs_guidance disposal Disposal via Licensed Hazardous Waste Contractor (Typically High-Temperature Incineration) ehs_guidance->disposal end End: Waste Disposed Compliantly disposal->end

Caption: Decision workflow for the disposal of 2-Methyldecahydroquinolin-4-ol.

Step 4: Arranging for Final Disposal
  • Contact EHS: Contact your institution's Environmental Health & Safety (EHS) office. They are the authoritative source for navigating specific institutional and local regulations.

  • Provide Information: Be prepared to provide the EHS office with the chemical name, quantity of waste, and any other components in the waste mixture.

  • Scheduled Pickup: Your EHS office will arrange for the collection of the waste by a certified hazardous waste disposal vendor.

  • Preferred Disposal Method: The most common and environmentally sound method for disposing of organic compounds of this nature is high-temperature incineration at an approved waste disposal plant.[6][7] This process ensures the complete destruction of the molecule, breaking it down into less harmful components like carbon dioxide, water, and nitrogen oxides, which are then treated by the facility's emission control systems.

Part 3: Spill Management Protocol

Accidents can happen. A clear, pre-defined spill response plan is essential for safety.

  • Evacuate and Alert: Immediately alert others in the vicinity. If the spill is large or in a poorly ventilated area, evacuate the lab and contact your institution's emergency response line.

  • Assess the Spill: If the spill is small and you are trained and equipped to handle it, proceed with cleanup.

  • Don PPE: Wear the appropriate PPE as outlined in Part 2, Step 1, including respiratory protection if dealing with a powder.

  • Containment and Cleanup:

    • For Solid Spills: Gently sweep up the material to avoid creating dust. Place it in a labeled, sealed container for disposal.[6]

    • For Liquid Spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent). Once absorbed, scoop the material into a labeled, sealed container for disposal.

  • Decontaminate: Clean the spill area with soap and water.

  • Dispose of Waste: All contaminated materials (absorbent, gloves, etc.) must be disposed of as hazardous waste following the procedures in Part 2.

The spill response logic is illustrated below.

SpillResponse spill Spill Occurs alert Alert Personnel & Assess Spill Size spill->alert decision Is Spill Large or Unmanageable? alert->decision evacuate Evacuate Area Call Emergency Response decision->evacuate Yes small_spill Small, Manageable Spill decision->small_spill No ppe Don Appropriate PPE small_spill->ppe cleanup Contain & Clean Up Spill (Absorb Liquid / Sweep Solid) ppe->cleanup package Package Contaminated Materials in Labeled Waste Container cleanup->package decontaminate Decontaminate Spill Area package->decontaminate dispose Dispose of all materials as Hazardous Waste via EHS decontaminate->dispose end End: Area is Safe dispose->end

Caption: Emergency spill response workflow for 2-Methyldecahydroquinolin-4-ol.

References

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 69089, 2-Methylquinolin-4-ol. [Link]

  • Pinheiro, C. et al. (2017). Studies on the environmental fate, ecotoxicology and toxicology of 2-methyl 1,3-propanediol.
  • Chemos GmbH & Co. KG. Safety Data Sheet: 2-Hydroxy-4-methylquinoline. [Link]

Sources

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